N-Caffeoyldopamine

• CAS: 105955-00-8

Core Science & Biosynthesis

The Occurrence and Analysis of N-Caffeoyldopamine in Nature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Caffeoyldopamine, also known as clovamide, is a naturally occurring phenolic amide synthesized from the conjugation of caffeic acid and dopamine.[1] This compound has garnered significant interest within the scientific community due to its diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. Notably, N-caffeoyldopamine acts as a potent beta-2 adrenergic receptor agonist, a mechanism that underpins many of its physiological effects.[2] This technical guide provides an in-depth overview of the natural sources of N-caffeoyldopamine, quantitative data on its prevalence, detailed experimental protocols for its analysis, and a visualization of its key signaling and biosynthetic pathways.

Natural Sources and Quantitative Data

N-Caffeoyldopamine is found in a variety of plant species. The most well-documented sources include cocoa beans (Theobroma cacao L.), red clover (Trifolium pratense L.), and to a lesser extent, Cannabis sativa L., which contains related hydroxycinnamic acid amides. The concentration of N-caffeoyldopamine can vary significantly depending on the plant species, cultivar, growing conditions, and processing methods.

Plant Species	Plant Part	Compound	Concentration (mg/g dry weight)	Reference
Trifolium pratense (Red Clover)	Leaves	Clovamide	15.6 ± 0.6	[3]
Trifolium pratense subsp. nivale (Snow Clover)	Leaves	Clovamide	8.2 ± 0.1	[3]
Theobroma cacao (Cocoa)	Beans (fermented)	Clovamide	Varies (qualitatively detected)	[4]
Cannabis sativa L.	Inflorescences	N-trans-caffeoyltyramine*	0.1 to 76.2 mg/kg

Note: N-trans-caffeoyltyramine is a structurally similar hydroxycinnamic acid amide.

Experimental Protocols

The accurate quantification of N-caffeoyldopamine from plant matrices requires robust extraction and analytical methodologies. High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS) is the preferred method for its sensitivity and selectivity.

Extraction of N-Caffeoyldopamine from Plant Material

This protocol provides a general procedure for the extraction of N-caffeoyldopamine and other phenolic compounds from dried plant material.

Materials:

• Dried and powdered plant material (e.g., cocoa beans, clover leaves)

• 80% Methanol (HPLC grade)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filters

Procedure:

• Weigh approximately 1 gram of the powdered plant material into a centrifuge tube.

• Add 10 mL of 80% methanol to the tube.

• Vortex the mixture for 1 minute to ensure thorough wetting of the sample.

• Place the tube in an ultrasonic bath for 30 minutes to facilitate cell disruption and extraction.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• The extract is now ready for HPLC-MS/MS analysis.

Quantification by HPLC-MS/MS

This section outlines a general High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantification of N-caffeoyldopamine.

Instrumentation:

• HPLC system with a binary pump and autosampler

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-1 min: 5% B

  • 1-10 min: Linear gradient from 5% to 95% B

  • 10-12 min: 95% B

  • 12.1-15 min: Re-equilibration at 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion (m/z): [M+H]+ for N-caffeoyldopamine (e.g., 316.1)

• Product Ions (m/z): Specific fragment ions for quantification and qualification (to be determined by direct infusion of a standard).

• Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, gas flow, temperature).

Quantification:

• A calibration curve should be constructed using a certified reference standard of N-caffeoyldopamine.

• The concentration of N-caffeoyldopamine in the samples is determined by comparing the peak area of the analyte to the calibration curve.

Signaling and Biosynthetic Pathways

N-Caffeoyldopamine Signaling Pathway

N-Caffeoyldopamine exerts its biological effects primarily through the activation of the beta-2 adrenergic receptor, a G-protein coupled receptor. This initiates a signaling cascade that leads to an increase in intracellular cyclic adenosine monophosphate (cAMP).

Caption: N-Caffeoyldopamine signaling cascade.

Biosynthesis of N-Caffeoyldopamine

The biosynthesis of N-caffeoyldopamine in plants involves two distinct pathways that converge: the phenylpropanoid pathway for the synthesis of caffeic acid and the tyrosine-derived pathway for the synthesis of dopamine. The final step is the condensation of these two precursors, catalyzed by an acyltransferase.

Caption: Biosynthesis of N-Caffeoyldopamine.

Conclusion

N-Caffeoyldopamine is a promising bioactive compound with a defined mechanism of action and established natural sources. The methodologies outlined in this guide provide a framework for the accurate identification and quantification of this molecule in plant materials. Further research into its quantitative distribution across a wider range of plant species and the elucidation of the specific acyltransferases involved in its biosynthesis will be crucial for harnessing its full therapeutic potential. The provided diagrams offer a clear visual representation of its molecular pathways, aiding in the conceptual understanding for researchers in the field.

References

• 1. Plant-Derived Caffeic Acid and Its Derivatives: An Overview of Their NMR Data and Biosynthetic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clovamide and Flavonoids from Leaves of Trifolium pratense and T. pratense subsp. nivale Grown in Italy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.uniupo.it [research.uniupo.it]

Isolating and Purifying N-Caffeoyldopamine: A Technical Guide for Researchers

An In-depth Technical Guide for the Isolation and Purification of N-Caffeoyldopamine from Plant Extracts

This guide provides a comprehensive overview of the methodologies for isolating and purifying N-Caffeoyldopamine (N-CD), a bioactive phenolic compound with significant potential in drug development. N-Caffeoyldopamine, also known as clovamide, is a naturally occurring conjugate of caffeic acid and dopamine.[1][2] It has garnered considerable interest within the scientific community due to its diverse pharmacological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.[1] This document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols and quantitative data to facilitate the efficient extraction and purification of this promising molecule from plant sources.

Natural Sources of N-Caffeoyldopamine

N-Caffeoyldopamine is found in a variety of plant species. The most notable and widely studied source is the cocoa bean (Theobroma cacao), where it is present as one of the key polyphenolic compounds.[1][3] Other reported plant sources include red clover (Trifolium pratense), from which the compound's alternative name "clovamide" is derived. The concentration of N-Caffeoyldopamine in these plant materials can vary depending on the specific cultivar, geographical origin, and processing methods.

Experimental Protocols for Isolation and Purification

The isolation and purification of N-Caffeoyldopamine from plant extracts is a multi-step process that typically involves an initial extraction followed by several chromatographic purification stages. The following protocols are based on established methodologies for the isolation of phenolic compounds from plant materials.

Extraction of N-Caffeoyldopamine from Cocoa Beans

The initial step involves the extraction of the crude phenolic fraction from the plant material. Due to the polar nature of N-Caffeoyldopamine, polar solvents are most effective for its extraction.

Materials and Equipment:

• Dried and powdered cocoa beans

• n-hexane

• Methanol (HPLC grade)

• Soxhlet apparatus

• Rotary evaporator

• Filter paper

• Ultrasonic bath

Protocol:

• Defatting of Cocoa Beans: To remove the high lipid content in cocoa beans, a defatting step is necessary.

  • Place 100 g of finely ground cocoa bean powder into a cellulose thimble.

  • Extract the powder with n-hexane using a Soxhlet apparatus for 6-8 hours to remove the fatty components.

  • Air-dry the defatted cocoa powder to remove any residual n-hexane.

• Solvent Extraction:

  • Suspend the defatted cocoa powder in methanol at a solid-to-solvent ratio of 1:10 (w/v).

  • Perform the extraction using an ultrasonic bath at room temperature for 60 minutes. This enhances the extraction efficiency by disrupting the plant cell walls.

  • After ultrasonication, filter the mixture through Whatman No. 1 filter paper.

  • Repeat the extraction process on the residue two more times with fresh methanol to ensure maximum recovery of the target compound.

  • Combine the methanolic extracts and concentrate them under reduced pressure using a rotary evaporator at 40°C to obtain the crude methanolic extract.

Purification of N-Caffeoyldopamine

The crude extract contains a complex mixture of compounds. Therefore, a multi-step purification process is required to isolate N-Caffeoyldopamine.

Materials and Equipment:

• Crude methanolic extract

• C18 SPE cartridges

• Methanol

• Deionized water

• Vacuum manifold

Protocol:

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Dissolve a portion of the crude methanolic extract in a minimal amount of 50% aqueous methanol and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 10 mL of deionized water to remove highly polar impurities.

• Elution: Elute the fraction containing N-Caffeoyldopamine with 10 mL of 80% aqueous methanol.

• Concentration: Concentrate the eluted fraction using a rotary evaporator to dryness.

Materials and Equipment:

• SPE-purified extract

• Silica gel (70-230 mesh)

• Glass column

• Solvents: Chloroform and Methanol (HPLC grade)

• Fraction collector

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

Protocol:

• Column Packing: Prepare a silica gel slurry in chloroform and carefully pack it into a glass column.

• Sample Loading: Dissolve the dried extract from the SPE step in a minimal amount of the initial mobile phase and load it onto the top of the silica gel column.

• Elution: Elute the column with a stepwise gradient of chloroform and methanol. Start with 100% chloroform and gradually increase the polarity by increasing the percentage of methanol (e.g., 98:2, 95:5, 90:10, 80:20, and 50:50 v/v).

• Fraction Collection: Collect fractions of a fixed volume (e.g., 20 mL) using a fraction collector.

• Fraction Analysis: Analyze the collected fractions using Thin Layer Chromatography (TLC) with a chloroform:methanol (9:1 v/v) mobile phase. Visualize the spots under UV light (254 nm).

• Pooling of Fractions: Pool the fractions that show a prominent spot corresponding to the expected Rf value of N-Caffeoyldopamine. Concentrate the pooled fractions to dryness.

Materials and Equipment:

• Fractionated extract from column chromatography

• Preparative HPLC system with a UV detector

• Preparative C18 column (e.g., 250 x 21.2 mm, 5 µm)

• Mobile phase A: 0.1% formic acid in water

• Mobile phase B: 0.1% formic acid in acetonitrile

• Syringe filters (0.45 µm)

Protocol:

• Sample Preparation: Dissolve the concentrated fraction from the previous step in the initial mobile phase composition and filter it through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Column: Preparative C18 column

  • Mobile Phase: A gradient elution is typically used. For example, a linear gradient from 10% to 40% B over 40 minutes.

  • Flow Rate: Dependent on the column dimensions, typically around 10-20 mL/min.

  • Detection: UV detection at a wavelength of 280 nm or 320 nm.

• Injection and Fraction Collection: Inject the sample onto the column and collect the peak corresponding to N-Caffeoyldopamine based on its retention time.

• Purity Analysis: Analyze the purity of the collected fraction using analytical HPLC.

• Lyophilization: Lyophilize the purified fraction to obtain N-Caffeoyldopamine as a pure solid.

Quantitative Data

The following table summarizes the reported content of N-Caffeoyldopamine in cocoa beans. It is important to note that these values can vary significantly.

Plant Material	Part	N-Caffeoyldopamine Content (mg/kg dry weight)	Reference
Theobroma cacao	Non-fermented beans	428
Theobroma cacao	Roasted cocoa nibs	Not specified, but present

Visualization of Workflow and Signaling Pathway

Experimental Workflow for Isolation and Purification

Caption: Workflow for the isolation and purification of N-Caffeoyldopamine.

N-Caffeoyldopamine Signaling Pathway

N-Caffeoyldopamine has been shown to act as a β2-adrenoceptor agonist, leading to an increase in intracellular cyclic AMP (cAMP).

Caption: N-Caffeoyldopamine's activation of the β2-adrenoceptor/cAMP pathway.

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tlsr.usm.my [tlsr.usm.my]

A Technical Guide to the Chemical Synthesis of N-Caffeoyldopamine from Caffeic Acid and Dopamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical synthesis of N-Caffeoyldopamine, a naturally occurring phenolic amide with significant biological activities. The synthesis originates from the direct coupling of caffeic acid and dopamine. This document outlines a detailed experimental protocol, summarizes key quantitative data, and visualizes the synthetic workflow and a primary signaling pathway associated with the compound's bioactivity.

Introduction

N-Caffeoyldopamine is a phytochemical found in various plants and has garnered interest for its potential therapeutic properties, including antioxidant, anti-inflammatory, and neuroprotective effects.[1] Its synthesis involves the formation of an amide bond between the carboxylic acid group of caffeic acid and the amine group of dopamine.[2] This guide details a common and effective method for this synthesis, employing a carbodiimide coupling agent.

Quantitative Data Summary

The synthesis of N-Caffeoyldopamine from caffeic acid and dopamine can be achieved with good efficiency. The following table summarizes the typical quantitative outcomes based on reported syntheses.

Parameter	Value	Source
Yield	> 40%	[2][3]
Purity	> 98% (after HPLC purification)	[4]
Molecular Formula	C₁₇H₁₇NO₅
Molecular Weight	315.32 g/mol

Experimental Protocol: Amide Coupling Synthesis

This section provides a detailed methodology for the synthesis of N-Caffeoyldopamine using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) as a coupling agent and 1-Hydroxybenzotriazole (HOBt) as an additive to suppress side reactions and improve yield.

Materials:

• Caffeic Acid

• Dopamine Hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• 1-Hydroxybenzotriazole (HOBt)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system for purification

Procedure:

• Reaction Setup:

  • To a round-bottom flask under an inert atmosphere (Argon or Nitrogen), add caffeic acid (1 equivalent).

  • Dissolve the caffeic acid in anhydrous dimethylformamide (DMF).

  • Add 1-Hydroxybenzotriazole (HOBt) (1.2 equivalents) to the solution and stir until it dissolves.

  • Cool the reaction mixture to 0 °C in an ice bath.

• Activation of Caffeic Acid:

  • Slowly add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (1.2 equivalents) to the cooled solution.

  • Stir the mixture at 0 °C for 30 minutes to activate the carboxylic acid group of caffeic acid.

• Coupling Reaction:

  • In a separate flask, dissolve dopamine hydrochloride (1 equivalent) in a minimal amount of anhydrous DMF.

  • Add triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.2 equivalents) to the dopamine solution to neutralize the hydrochloride salt and act as a base.

  • Slowly add the dopamine solution to the activated caffeic acid mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Extraction:

  • Once the reaction is complete, dilute the mixture with ethyl acetate (EtOAc).

  • Wash the organic layer sequentially with 1 M HCl (to remove excess base), saturated NaHCO₃ solution (to remove unreacted caffeic acid and HOBt), and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude N-Caffeoyldopamine using High-Performance Liquid Chromatography (HPLC) to achieve high purity (>98%).

Visualizations

Experimental Workflow

The following diagram illustrates the key stages of the chemical synthesis of N-Caffeoyldopamine.

Caption: Workflow for the synthesis of N-Caffeoyldopamine.

Signaling Pathway: β2-Adrenergic Receptor Activation

N-Caffeoyldopamine has been identified as a potent β2-adrenoceptor agonist, leading to an increase in intracellular cyclic AMP (cAMP). The diagram below outlines this key signaling cascade.

Caption: β2-Adrenergic signaling pathway activated by N-Caffeoyldopamine.

Conclusion

The synthesis of N-Caffeoyldopamine from caffeic acid and dopamine is a reproducible process that can be achieved in good yields and high purity through standard amide coupling techniques followed by HPLC purification. Understanding the synthetic methodology and the biological pathways, such as the β2-adrenergic signaling cascade, is crucial for the further investigation and development of this compound for potential therapeutic applications. This guide provides a foundational resource for researchers and professionals in the field of medicinal chemistry and drug development.

References

• 1. Beta-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Spectroscopic Characterization of N-Caffeoyldopamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

N-Caffeoyldopamine (NCD), a naturally occurring phenolic compound found in various plants, has garnered significant interest in the scientific community for its diverse pharmacological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. A thorough understanding of its chemical structure and purity is paramount for accurate biological evaluation and potential therapeutic development. This technical guide provides an in-depth overview of the spectroscopic techniques used to characterize N-Caffeoyldopamine, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. Both ¹H and ¹³C NMR are essential for the complete structural elucidation of N-Caffeoyldopamine.

¹H NMR Spectroscopy

Proton NMR (¹H NMR) provides information on the number of different types of protons, their chemical environments, and their proximity to other protons. The expected chemical shifts for the protons in N-Caffeoyldopamine are summarized in Table 1.

Table 1: Predicted ¹H NMR Chemical Shifts for N-Caffeoyldopamine

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-2	7.0 - 7.2	d
H-5	6.8 - 7.0	d
H-6	6.7 - 6.9	dd
H-7 (vinylic)	7.4 - 7.6	d
H-8 (vinylic)	6.2 - 6.4	d
H-2'	6.6 - 6.8	d
H-5'	6.7 - 6.9	d
H-6'	6.5 - 6.7	dd
-CH₂- (ethylene bridge)	3.4 - 3.6	t
-CH₂- (ethylene bridge)	2.7 - 2.9	t
-NH- (amide)	8.0 - 8.5	t
-OH (phenolic)	8.5 - 9.5	s (broad)

Note: Predicted chemical shifts are based on typical values for similar functional groups and may vary depending on the solvent and experimental conditions.

¹³C NMR Spectroscopy

Carbon NMR (¹³C NMR) provides information about the different carbon environments in the molecule. The expected chemical shifts for the carbons in N-Caffeoyldopamine are presented in Table 2.

Table 2: Predicted ¹³C NMR Chemical Shifts for N-Caffeoyldopamine

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-1	126 - 128
C-2	115 - 117
C-3	144 - 146
C-4	145 - 147
C-5	114 - 116
C-6	121 - 123
C-7 (vinylic)	140 - 142
C-8 (vinylic)	118 - 120
C-9 (C=O)	166 - 168
C-1'	130 - 132
C-2'	116 - 118
C-3'	143 - 145
C-4'	144 - 146
C-5'	115 - 117
C-6'	120 - 122
-CH₂- (ethylene bridge)	41 - 43
-CH₂- (ethylene bridge)	35 - 37

Note: Predicted chemical shifts are based on typical values for similar functional groups and may vary depending on the solvent and experimental conditions.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound. For N-Caffeoyldopamine, high-resolution mass spectrometry (HRMS) is employed to confirm its molecular formula.

Table 3: Mass Spectrometry Data for N-Caffeoyldopamine

Parameter	Value	Source
Molecular Formula	C₁₇H₁₇NO₅	-
Molecular Weight	315.32 g/mol	[1]
Exact Mass	315.1107 Da	[1]
Monoisotopic Mass	315.11067264 Da	[1]
Predicted [M+H]⁺	316.1180	-
Predicted [M-H]⁻	314.1034	-

Fragmentation Pattern

In tandem mass spectrometry (MS/MS), the molecular ion is fragmented to provide structural information. The predicted fragmentation of N-Caffeoyldopamine would likely involve cleavage of the amide bond and fragmentation of the catechol and caffeoyl moieties. A key fragment would be the tropylium ion derived from the dopamine moiety.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Table 4: Predicted FTIR Absorption Bands for N-Caffeoyldopamine

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3500-3200 (broad)	O-H (phenolic)	Stretching
3350-3250	N-H (amide)	Stretching
3100-3000	C-H (aromatic, vinylic)	Stretching
2950-2850	C-H (aliphatic)	Stretching
1660-1640	C=O (amide I)	Stretching
1600-1580	C=C (aromatic)	Stretching
1550-1520	N-H (amide II)	Bending
1280-1200	C-O (phenolic)	Stretching

Note: These are predicted absorption ranges and can be influenced by hydrogen bonding and the physical state of the sample.

Experimental Protocols

Detailed methodologies are crucial for obtaining high-quality, reproducible spectroscopic data.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of N-Caffeoyldopamine in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄). The choice of solvent is critical as labile protons (-OH, -NH) may exchange with deuterium.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: spectral width of 12-16 ppm, 16-32 scans, relaxation delay of 1-2 seconds.

  • Use the residual solvent peak as an internal reference.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: spectral width of 200-220 ppm, 1024 or more scans, relaxation delay of 2-5 seconds.

  • Use the solvent carbon signals as an internal reference.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and peak integration.

Mass Spectrometry Protocol (LC-MS/MS)

• Sample Preparation: Prepare a dilute solution of N-Caffeoyldopamine (e.g., 1-10 µg/mL) in a suitable solvent system for liquid chromatography (e.g., methanol/water with 0.1% formic acid).

• Liquid Chromatography (LC):

  • Use a C18 reversed-phase column.

  • Employ a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile or methanol with 0.1% formic acid (B).

• Mass Spectrometry (MS):

  • Utilize an electrospray ionization (ESI) source in both positive and negative ion modes.

  • Acquire full scan mass spectra over a relevant m/z range (e.g., 100-500).

  • For fragmentation studies, perform tandem MS (MS/MS) experiments by selecting the [M+H]⁺ or [M-H]⁻ ion as the precursor.

• Data Analysis: Analyze the data to determine the accurate mass of the molecular ion and identify the fragmentation patterns.

FTIR Spectroscopy Protocol (ATR-FTIR)

• Sample Preparation: Place a small amount of the solid N-Caffeoyldopamine sample directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier-Transform Infrared spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum.

  • Typical parameters: spectral range of 4000-400 cm⁻¹, resolution of 4 cm⁻¹, 16-32 scans.

• Data Processing: The software automatically subtracts the background spectrum from the sample spectrum to produce the final infrared spectrum. Analyze the spectrum to identify the characteristic absorption bands of the functional groups.

Visualization of the Spectroscopic Workflow

The following diagram illustrates the general workflow for the comprehensive spectroscopic characterization of a compound like N-Caffeoyldopamine.

Caption: General workflow for spectroscopic characterization.

References

• 1. N-Caffeoyldopamine | C17H17NO5 | CID 10171904 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physical and chemical properties of N-Caffeoyldopamine (solubility, stability)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Caffeoyldopamine (NCD), a naturally occurring phenolic amide, has garnered significant interest within the scientific community for its potential therapeutic applications, including antioxidant, anti-inflammatory, and neuroprotective properties. A thorough understanding of its physical and chemical characteristics, particularly solubility and stability, is paramount for advancing its research and development as a potential drug candidate. This technical guide provides an in-depth overview of the known physical and chemical properties of N-Caffeoyldopamine, detailed experimental protocols for their determination, and a visualization of its key signaling pathways.

Physical and Chemical Properties

Precise quantitative data on the solubility and stability of N-Caffeoyldopamine is not extensively available in the public domain. However, by examining the properties of its constituent molecules, caffeic acid and dopamine, we can infer its likely characteristics.

Solubility Profile

N-Caffeoyldopamine's structure, combining the polar catechol groups of both caffeic acid and dopamine with a more nonpolar backbone, suggests it will exhibit moderate solubility in a range of solvents. The presence of multiple hydroxyl groups allows for hydrogen bonding with polar solvents, while the aromatic rings contribute to some nonpolar character.

Table 1: Solubility Data of N-Caffeoyldopamine and its Constituent Moieties

Compound	Water	Ethanol	Dimethyl Sulfoxide (DMSO)
N-Caffeoyldopamine	Data not available	Data not available	Soluble (used in biological assays)
Caffeic Acid	Sparingly soluble in hot water; ~0.6-0.65 mg/mL in PBS (pH 7.2)[1][2][3]	~25 mg/mL (warm)[1][2]	~40 mg/mL
Dopamine HCl	100 mM	~1-20 mg/mL (hot)	~30-38 mg/mL

Note: The solubility of N-Caffeoyldopamine in DMSO is inferred from its common use as a solvent in in-vitro studies, though specific concentration limits are not typically reported.

Stability Profile

The stability of N-Caffeoyldopamine is influenced by factors such as pH, temperature, and light exposure. The catechol moieties in its structure are susceptible to oxidation, particularly at higher pH and in the presence of light and oxygen.

General Stability Observations:

• pH: Caffeic acid is more stable in acidic conditions (pH 2-3) and is not stable at high pH. Dopamine is also more stable in acidic solutions (pH 4-6.4) and is unstable in alkaline solutions. Therefore, it is predicted that N-Caffeoyldopamine will exhibit greater stability in acidic to neutral pH ranges.

• Temperature: Both caffeic acid and dopamine are susceptible to thermal degradation. Elevated temperatures can accelerate oxidation and other degradation pathways. For instance, dopamine hydrochloride solutions are stable for extended periods at 4°C but have limited stability at 25°C.

• Light: Exposure to light can promote the degradation of both caffeic acid and dopamine. Studies on dopamine hydrochloride recommend protection from light to maintain stability.

Table 2: Predicted Stability of N-Caffeoyldopamine under Various Conditions

Condition	Predicted Stability of N-Caffeoyldopamine	Rationale based on Constituent Moieties
Acidic pH (2-5)	High	Caffeic acid and dopamine are more stable in acidic conditions.
Neutral pH (6-7.5)	Moderate	Stability is likely to decrease as pH approaches and exceeds neutrality.
Alkaline pH (>8)	Low	Catechol groups are prone to oxidation at high pH.
Refrigerated (2-8 °C)	High	Lower temperatures slow down degradation reactions.
Room Temperature (20-25 °C)	Moderate	Degradation is expected to be more significant than at refrigerated temperatures.
Elevated Temperature (>40 °C)	Low	Thermal degradation is likely to be rapid.
Protected from Light	High	Minimizes light-induced degradation.
Exposed to Light	Low	Prone to photodegradation.

Experimental Protocols

The following are detailed methodologies for determining the solubility and stability of N-Caffeoyldopamine, adapted from standard pharmaceutical testing guidelines.

Solubility Determination: Shake-Flask Method

This method determines the equilibrium solubility of a compound in a specific solvent.

Materials:

• N-Caffeoyldopamine (solid)

• Selected solvents (e.g., water, ethanol, DMSO, phosphate-buffered saline at various pH)

• Vials with screw caps

• Orbital shaker or magnetic stirrer in a temperature-controlled environment

• Centrifuge

• Syringe filters (0.45 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

• Preparation of Saturated Solution: Add an excess amount of N-Caffeoyldopamine to a vial containing a known volume of the solvent. Ensure there is undissolved solid material present.

• Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to reach equilibrium.

• Phase Separation: After equilibration, centrifuge the vials at a high speed to pellet the excess solid.

• Sample Collection: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.

• Filtration: Filter the collected supernatant through a 0.45 µm syringe filter to remove any remaining undissolved particles.

• Quantification: Dilute the filtrate with a suitable solvent and analyze the concentration of N-Caffeoyldopamine using a validated HPLC method. A standard calibration curve of N-Caffeoyldopamine should be used for accurate quantification.

• Calculation: The solubility is calculated from the concentration of the saturated solution, taking into account any dilution factors, and is typically expressed in mg/mL or mol/L.

Caption: Workflow for determining the equilibrium solubility of N-Caffeoyldopamine.

Stability Testing Protocol

This protocol outlines a general approach to assess the stability of N-Caffeoyldopamine under various environmental conditions.

Materials:

• N-Caffeoyldopamine solution of a known concentration

• Stability chambers with controlled temperature and humidity

• Light source for photostability testing (ICH Q1B compliant)

• pH meter and buffers

• HPLC system with a stability-indicating method

Procedure:

• Sample Preparation: Prepare solutions of N-Caffeoyldopamine in relevant solvents and/or formulations.

• Storage Conditions: Aliquot the samples into appropriate containers and expose them to a range of conditions as outlined in Table 3.

• Time Points: Withdraw samples at predetermined time intervals (e.g., 0, 1, 3, 6, 12 months for long-term; 0, 1, 3, 6 months for accelerated).

• Analysis: At each time point, analyze the samples for:

  • Appearance: Visual inspection for color change, precipitation, or clarity.

  • pH: Measure the pH of the solution.

  • Assay: Quantify the remaining N-Caffeoyldopamine concentration using a validated, stability-indicating HPLC method.

  • Degradation Products: Identify and quantify any degradation products.

• Data Evaluation: Determine the rate of degradation and identify the conditions under which the compound is most stable. Degradation kinetics (e.g., zero-order, first-order) can be determined by plotting the concentration of N-Caffeoyldopamine against time.

Table 3: Recommended Conditions for Stability Testing of N-Caffeoyldopamine

Study	Storage Condition	Minimum Time Period
Long-Term	25 °C ± 2 °C / 60% RH ± 5% RH	12 months
Intermediate	30 °C ± 2 °C / 65% RH ± 5% RH	6 months
Accelerated	40 °C ± 2 °C / 75% RH ± 5% RH	6 months
Photostability	ICH Q1B specified light exposure	As per guideline
pH Stability	Solutions at various pH values (e.g., 2, 5, 7.4, 9) stored at different temperatures	To be determined

Signaling Pathways

N-Caffeoyldopamine exerts its biological effects through various signaling pathways. Below are diagrams illustrating its proposed mechanisms of action.

β2-Adrenergic Receptor Signaling Pathway

N-Caffeoyldopamine has been identified as a potent β2-adrenoceptor agonist, leading to an increase in intracellular cyclic AMP (cAMP).

Caption: N-Caffeoyldopamine activates the β2-adrenergic receptor, leading to cAMP production.

Antioxidant and Anti-inflammatory Signaling Pathway

The antioxidant and anti-inflammatory effects of N-Caffeoyldopamine are thought to be mediated, in part, through the modulation of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.

References

• 1. Caffeic Acid - CD Formulation [formulationbio.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Caffeic Acid - LKT Labs [lktlabs.com]

The Multi-Faceted Mechanism of Action of N-Caffeoyldopamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Caffeoyldopamine (N-CD), a naturally occurring phenolic amide also known as Clovamide, has garnered significant scientific interest due to its diverse pharmacological activities. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning its antioxidant, anti-inflammatory, neuroprotective, and cardiovascular effects. Through a comprehensive review of preclinical studies, this document elucidates the signaling pathways modulated by N-CD, presents quantitative data on its potency, and details the experimental methodologies used to ascertain its mechanism of action. Visual representations of key pathways and experimental workflows are provided to facilitate a deeper understanding of this promising bioactive compound.

Core Mechanisms of Action

N-Caffeoyldopamine exerts its biological effects through a combination of receptor-mediated signaling and direct molecular interactions. The primary mechanisms identified include:

• Beta-2 Adrenergic Receptor (β2-AR) Agonism: N-CD acts as a potent agonist at β2-adrenergic receptors, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic adenosine monophosphate (cAMP) levels.[1][2][3] This pathway is central to its cardiovascular and anti-platelet effects.

• Antioxidant Activity: Possessing a chemical structure that combines caffeic acid and dopamine, N-CD is an effective antioxidant.[4] It can directly scavenge free radicals, donate hydrogen atoms, reduce transition metal ions, and chelate ferrous ions.[4]

• Anti-inflammatory Modulation: N-CD influences key inflammatory pathways. It has been shown to suppress the expression of P-selectin on platelets, an effect partially mediated by its β2-AR agonism, thereby reducing platelet-leukocyte interactions. It is also suggested to modulate pathways involving nuclear factor-κB (NF-κB) and mitogen-activated protein kinase (MAPK).

• Neuroprotection: The neuroprotective effects of N-CD are attributed to its antioxidant and anti-inflammatory properties, which protect neurons from oxidative stress and inflammatory damage.

• Enzyme Inhibition: N-CD has been shown to inhibit acetylcholinesterase (AChE), although some of its analogs may be more potent in this regard.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro and in vivo studies, providing a comparative overview of N-Caffeoyldopamine's potency and efficacy.

Table 1: Antioxidant Activity of N-Caffeoyldopamine

Assay	IC50 / Activity Metric	Species/System	Reference
DPPH Radical Scavenging	5.95 µM	Chemical Assay
ABTS Radical Cation Scavenging	0.24 µM	Chemical Assay
Ferric Reducing Antioxidant Power (FRAP)	822.45 AAE (µmol/mmol)	Chemical Assay
Ferrous Ion (Fe2+) Chelation	IC50 > N-trans-feruloyldopamine (3.17 mM)	Chemical Assay

Table 2: β2-Adrenergic Receptor Agonist Activity of N-Caffeoyldopamine

Parameter	Value	Cell Line	Reference
cAMP Increase	< 0.05 µM	U937 (myelocytic cells)
Apparent Dissociation Constant (Kd)	0.75 µM	U937 cells

Table 3: Anti-platelet and Anti-inflammatory Activity of N-Caffeoyldopamine

Effect	Concentration / Dose	System	Reference
P-selectin Inhibition	30% inhibition at 0.05 µM	Human Platelets (in vitro)
Platelet-Leukocyte Interaction Suppression	36% suppression at 0.05 µM	Human Blood Samples (in vitro)
P-selectin Inhibition (in vivo)	31-45% reduction	Mice (50-100 µ g/35g body weight, oral)
Platelet-Leukocyte Interaction Suppression (in vivo)	34-43% reduction	Mice (50-100 µ g/35g body weight, oral)

Table 4: Acetylcholinesterase (AChE) Inhibition

Compound	IC50	Enzyme Source	Reference
N-trans-Caffeoyldopamine	Weaker than N-trans-feruloyldopamine (8.52 µM)	Electrophorus electricus

Signaling Pathways and Molecular Interactions

The following diagrams illustrate the key signaling pathways modulated by N-Caffeoyldopamine.

Figure 1: N-Caffeoyldopamine's β2-Adrenergic Receptor Signaling Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. caringsunshine.com [caringsunshine.com]

Unveiling the Antioxidant Potential of N-Caffeoyldopamine: A Technical Guide

Abstract

N-Caffeoyldopamine (N-CD), a naturally occurring phenolic amide, has garnered significant scientific interest for its potent antioxidant properties. This technical guide provides an in-depth investigation into the multifaceted antioxidant mechanisms of N-CD, presenting quantitative data, detailed experimental protocols, and visual representations of its mode of action. This document is intended for researchers, scientists, and professionals in the field of drug development who are exploring novel antioxidant compounds.

Introduction

N-Caffeoyldopamine is a phytochemical synthesized from the conjugation of caffeic acid and dopamine.[1] Found in various plants, including cocoa (Theobroma cacao L.), it is recognized for its antioxidative, neuroprotective, and anti-inflammatory activities.[1][2][3] The unique chemical structure, combining the functionalities of both caffeic acid and dopamine, is believed to contribute to its enhanced biological effects.[1] Scientific investigations, primarily through in vitro and animal models, have consistently demonstrated N-CD's capacity to scavenge free radicals and protect cells from oxidative stress. This guide will delve into the core mechanisms underpinning these properties.

Mechanisms of Antioxidant Action

N-Caffeoyldopamine exerts its antioxidant effects through a combination of direct and indirect mechanisms, ranging from direct neutralization of reactive species to the modulation of cellular signaling pathways that bolster endogenous antioxidant defenses.

Direct Radical Scavenging

The primary antioxidant mechanism of N-Caffeoyldopamine is its ability to directly scavenge harmful free radicals. Its molecular structure, rich in hydroxyl groups, enables it to donate hydrogen atoms to neutralize reactive oxygen species (ROS) and reactive nitrogen species (RNS), thus terminating damaging chain reactions. This direct scavenging activity has been demonstrated against various radicals, including the superoxide anion and hydroxyl radical.

Figure 1: Direct Radical Scavenging by N-Caffeoyldopamine

Activation of the Nrf2 Signaling Pathway

N-Caffeoyldopamine can indirectly exert antioxidant effects by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and detoxification genes. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), initiating the transcription of protective genes. The catechol moiety of N-CD is crucial for this activity, as its oxidation enhances the activation of the Nrf2 pathway. The dopamine component of N-CD is also known to induce Nrf2 activity by generating oxidative stressors like H₂O₂ and dopamine-quinones, which in turn activate the pathway.

Figure 2: Nrf2 Pathway Activation by N-Caffeoyldopamine

Metal Ion Chelation

Transition metal ions, such as iron (Fe²⁺) and copper (Cu²⁺), can catalyze the formation of highly reactive hydroxyl radicals via the Fenton reaction. N-Caffeoyldopamine possesses metal-chelating properties, enabling it to bind to these metal ions and prevent them from participating in redox reactions. This sequestration of pro-oxidant metal ions is another important aspect of its antioxidant capacity. The dopamine moiety, in particular, is known to chelate metal ions.

Quantitative Antioxidant Activity

The antioxidant potency of N-Caffeoyldopamine has been quantified using various established in vitro assays. The following table summarizes the key findings from the literature.

Assay	Compound	IC₅₀ / Activity Value	Reference
DPPH Radical Scavenging	N-trans-Caffeoyldopamine	5.95 µM
ABTS Radical Cation Scavenging	N-trans-Caffeoyldopamine	0.24 µM
Ferric Reducing Antioxidant Power (FRAP)	N-trans-Caffeoyldopamine	822.45 µmol AAE/mmol
Ferrous Ion (Fe²⁺) Chelation	N-trans-Caffeoyldopamine	> N-trans-feruloyldopamine (IC₅₀ 3.17 mM)

IC₅₀: The concentration of the antioxidant required to scavenge 50% of the radicals. AAE: Ascorbic Acid Equivalent.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of antioxidant activities. Below are the protocols for key assays used to evaluate N-Caffeoyldopamine.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or ethanol (spectrophotometric grade)

• N-Caffeoyldopamine (test sample)

• Ascorbic acid or Trolox (positive control)

• 96-well microplate or cuvettes

• Spectrophotometer

Procedure:

• Preparation of DPPH Working Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. This solution should be freshly prepared and protected from light.

• Sample Preparation: Dissolve N-Caffeoyldopamine and the positive control in the same solvent to prepare a series of concentrations.

• Reaction Setup: In a 96-well plate, add a specific volume of the test sample or control to each well. Then, add the DPPH working solution to initiate the reaction. A blank containing only the solvent and DPPH solution should also be prepared.

• Incubation: Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC₅₀ value is then determined by plotting the percentage of inhibition against the sample concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•⁺), a blue/green chromophore. The reduction of ABTS•⁺ by an antioxidant results in a loss of color that is measured spectrophotometrically.

Materials:

• ABTS diammonium salt

• Potassium persulfate

• Phosphate buffered saline (PBS) or ethanol

• N-Caffeoyldopamine (test sample)

• Trolox (positive control)

• 96-well microplate or cuvettes

• Spectrophotometer

Procedure:

• Preparation of ABTS•⁺ Stock Solution: Prepare an aqueous solution of ABTS and potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•⁺ radical.

• Preparation of ABTS•⁺ Working Solution: Dilute the stock solution with PBS or ethanol to an absorbance of 0.70 (± 0.02) at 734 nm.

• Sample Preparation: Prepare various concentrations of N-Caffeoyldopamine and the positive control.

• Reaction: Add the ABTS•⁺ working solution to the test samples and controls.

• Incubation: Incubate the mixture for a specific time (e.g., 6 minutes).

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition and the IC₅₀ value as described for the DPPH assay.

Cellular Antioxidant Activity (CAA) Assay

The CAA assay measures the antioxidant activity of a compound within a cellular environment, providing a more biologically relevant assessment. It utilizes a fluorescent probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), which is taken up by cells and fluoresces upon oxidation by peroxyl radicals.

Materials:

• Human hepatocarcinoma (HepG2) or Caco-2 cells

• Cell culture medium

• DCFH-DA solution

• 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH) (peroxyl radical generator)

• N-Caffeoyldopamine (test sample)

• Quercetin (positive control)

• Black 96-well microplate with a clear bottom

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed HepG2 or Caco-2 cells in a black 96-well microplate and allow them to adhere for 24 hours.

• Treatment: Remove the media and treat the cells with various concentrations of N-Caffeoyldopamine or quercetin along with the DCFH-DA probe.

• Incubation: Incubate the plate for a specific time (e.g., 1 hour) to allow for cellular uptake.

• Washing: Wash the cells with PBS to remove extracellular compounds.

• Radical Induction: Add the AAPH solution to induce cellular oxidative stress.

• Fluorescence Measurement: Immediately place the plate in a fluorescence reader and measure the fluorescence emission every 5 minutes for 1 hour.

• Data Analysis: Calculate the area under the curve for fluorescence versus time. The CAA value is calculated based on the degree of fluorescence inhibition by the antioxidant compared to the control.

Figure 3: General Workflow for In Vitro Antioxidant Assays

Conclusion

N-Caffeoyldopamine exhibits robust antioxidant properties through a combination of direct radical scavenging, modulation of the Nrf2 signaling pathway, and metal ion chelation. Quantitative in vitro assays confirm its high potency, often exceeding that of its parent compounds, caffeic acid and dopamine. The detailed experimental protocols provided in this guide serve as a resource for the standardized evaluation of N-CD and other novel antioxidant compounds. While preclinical data is promising, further research, including clinical trials, is necessary to fully elucidate its therapeutic potential in human health and disease.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Anti-inflammatory Effects of N-Caffeoyldopamine

For Researchers, Scientists, and Drug Development Professionals

N-Caffeoyldopamine (N-CDA), a phenolic amide synthesized from caffeic acid and dopamine, has emerged as a compound of significant interest due to its potent antioxidant and anti-inflammatory properties.[1] This naturally occurring phytochemical, found in plants such as Theobroma cacao, is being investigated for its therapeutic potential in a range of inflammatory diseases.[2][3] This technical guide provides a comprehensive overview of the molecular mechanisms underlying N-CDA's anti-inflammatory effects, supported by quantitative data, detailed experimental protocols, and visual representations of key signaling pathways.

Core Anti-inflammatory Mechanisms

N-Caffeoyldopamine exerts its anti-inflammatory effects through a multi-pronged approach, primarily involving direct antioxidant activity, modulation of key cell surface receptors, and inhibition of pro-inflammatory signaling cascades and enzymes.

1. Potent Antioxidant and Radical Scavenging Activity

A foundational aspect of N-CDA's anti-inflammatory action is its ability to neutralize reactive oxygen species (ROS). Oxidative stress is a key initiator and propagator of inflammatory responses. The unique structure of N-CDA, combining both caffeic acid and dopamine moieties, allows it to effectively donate hydrogen atoms to scavenge free radicals.[1] In vitro studies have consistently demonstrated that N-CDA possesses superior antioxidant activity compared to its parent compounds.[4]

2. β2-Adrenoceptor Agonism and cAMP Upregulation

N-CDA is a potent β2-adrenoceptor agonist. The activation of these receptors on immune cells, such as myelocytic U937 cells, leads to a significant increase in intracellular cyclic AMP (cAMP) levels. The elevation of cAMP is a well-established anti-inflammatory signal that can interfere with pro-inflammatory pathways, including the NF-κB cascade, thereby reducing the expression of inflammatory mediators. N-CDA's potency in increasing cAMP is comparable to that of well-known β2-adrenoceptor agonists like salbutamol.

3. Inhibition of Pro-inflammatory Enzymes and Mediators

Chronic and unregulated activity of inducible enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) are pivotal in the development of inflammatory diseases. While direct studies on N-CDA are emerging, its parent compound, caffeic acid, and related derivatives are known to inhibit the expression and activity of iNOS and COX-2. This inhibition leads to a reduction in the production of key inflammatory mediators: nitric oxide (NO) and prostaglandins, respectively.

Furthermore, N-CDA has been shown to suppress the expression of P-selectin, an adhesion molecule on platelets that facilitates interactions between platelets and leukocytes—a critical step in the inflammatory cascade.

4. Modulation of Inflammatory Signaling Pathways

The anti-inflammatory effects of N-CDA are rooted in its ability to modulate critical intracellular signaling pathways that orchestrate the inflammatory response.

• Nuclear Factor-kappa B (NF-κB) Pathway: The NF-κB pathway is a central regulator of inflammation, controlling the transcription of numerous pro-inflammatory genes, including cytokines like TNF-α, IL-1β, and IL-6, as well as enzymes like iNOS and COX-2. Both dopamine and caffeic acid derivatives have been shown to inhibit NF-κB activation. By preventing the degradation of the inhibitor IκBα, these compounds block the nuclear translocation of the NF-κB p65 subunit, thereby halting the transcription of inflammatory genes.

• Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK family—comprising ERK, JNK, and p38—is another crucial signaling network that responds to extracellular stimuli to regulate inflammation. Activation of these kinases often leads to the activation of transcription factors like NF-κB and the subsequent production of inflammatory cytokines. Phytochemicals with anti-inflammatory properties frequently target the MAPK pathway to suppress the inflammatory response.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro and in vivo studies, highlighting the potency of N-Caffeoyldopamine.

Table 1: Antioxidant Activity of N-Caffeoyldopamine

Assay	IC50 Value	Source
DPPH Radical Scavenging	5.95 μM
ABTS Radical Cation Scavenging	0.24 μM
Ferrous Ions (Fe²⁺) Chelation	> 10 mM*
Ferric Reducing Antioxidant Power (FRAP)	822.45 μmol AAE/mmol**

*N-trans-feruloyldopamine showed slightly better activity (IC50 3.17 mM). **AAE: Ascorbic acid equivalent.

Table 2: Receptor Binding and Cellular Activity

Target/Activity	Metric	Value/Effect	Concentration	Source
β2-Adrenoceptor Agonism	Apparent Kd	0.75 μM	-
cAMP Production	Increase	Potent increase in intracellular cAMP	< 0.05 μM
P-selectin Expression Inhibition	% Inhibition	30%	0.05 μM
Platelet-Leukocyte Interaction	% Inhibition	32%	0.05 μM

Table 3: In Vivo Anti-inflammatory Effects

Animal Model	Administration	Effect	Dosage	Source
Mice	Oral	31-45% reduction in P-selectin expression	50-100 µ g/35g
Mice	Oral	34-43% reduction in platelet-leukocyte interactions	50-100 µ g/35g

Key Signaling Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the primary mechanisms of action for N-Caffeoyldopamine.

Caption: N-CDA directly scavenges ROS, mitigating oxidative stress.

Caption: N-CDA activates β2-adrenoceptors, increasing cAMP levels.

Caption: N-CDA inhibits the MAPK and NF-κB inflammatory pathways.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for key experiments used to assess the anti-inflammatory effects of N-Caffeoyldopamine.

1. Protocol: LPS-Induced Pro-inflammatory Mediator Production in Macrophages

This assay assesses the ability of N-CDA to inhibit the production of inflammatory mediators like NO, PGE₂, TNF-α, and IL-6 in vitro.

• Cell Culture:

  • Culture RAW 264.7 murine macrophages or primary bone marrow-derived macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed cells in 24-well or 96-well plates at a density of 2.5 x 10⁵ cells/mL and allow them to adhere for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment:

  • Pre-treat the adherent cells with various concentrations of N-Caffeoyldopamine (e.g., 0.1, 1, 10 μM) or vehicle control (e.g., DMSO) for 1-2 hours.

  • Induce inflammation by adding Lipopolysaccharide (LPS) to a final concentration of 1 μg/mL. Include a control group with no LPS stimulation.

  • Incubate the cells for an additional 18-24 hours.

• Analysis:

  • Nitric Oxide (NO) Measurement: Collect the cell culture supernatant. Measure nitrite (a stable product of NO) concentration using the Griess reagent assay. Read absorbance at 540 nm.

  • Cytokine Measurement (TNF-α, IL-6): Collect the supernatant and quantify cytokine levels using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

  • Gene Expression (iNOS, COX-2): Lyse the cells to extract total RNA. Perform reverse transcription-quantitative polymerase chain reaction (RT-qPCR) to measure the mRNA expression levels of Nos2 (iNOS), Ptgs2 (COX-2), Tnf, and Il6. Normalize data to a housekeeping gene like Actb (β-actin).

  • Protein Expression (Western Blot): Lyse cells and determine protein concentration. Separate proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against iNOS, COX-2, and phosphorylated/total proteins of the NF-κB and MAPK pathways.

2. Protocol: Carrageenan-Induced Paw Edema in Mice

This in vivo model is a standard for evaluating the acute anti-inflammatory activity of a compound.

• Animals:

  • Use male BALB/c or C57BL/6 mice (6-8 weeks old).

  • Acclimatize animals for at least one week before the experiment with free access to food and water.

• Treatment:

  • Divide mice into groups: Vehicle control, N-CDA treated (e.g., 50 and 100 µ g/35g body weight), and positive control (e.g., Indomethacin).

  • Administer N-CDA or vehicle orally (p.o.) or intraperitoneally (i.p.) 1 hour before the inflammatory insult.

• Induction of Edema:

  • Measure the initial volume of the right hind paw using a plethysmometer.

  • Inject 50 μL of a 1% carrageenan solution (in sterile saline) into the sub-plantar surface of the right hind paw.

• Measurement and Analysis:

  • Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

  • Calculate the percentage of edema inhibition for the treated groups compared to the vehicle control group at each time point.

  • At the end of the experiment, euthanize the animals and collect the paw tissue for histological analysis or to measure levels of inflammatory mediators like IL-1β.

Conclusion and Future Directions

N-Caffeoyldopamine demonstrates significant anti-inflammatory potential through a combination of potent antioxidant effects and the modulation of key inflammatory signaling pathways, including β2-adrenoceptor/cAMP and NF-κB/MAPK. The quantitative data underscores its high potency, often in the sub-micromolar range. The detailed protocols provided herein offer a framework for further investigation and validation of its therapeutic efficacy.

Future research should focus on:

• Elucidating the precise interactions between N-CDA and components of the MAPK and NF-κB pathways.

• Conducting comprehensive preclinical studies in various animal models of chronic inflammatory diseases (e.g., arthritis, inflammatory bowel disease).

• Investigating the pharmacokinetics, bioavailability, and safety profile of N-CDA to establish a foundation for potential clinical translation.

Given its multifaceted mechanism of action, N-Caffeoyldopamine stands as a promising lead compound for the development of novel anti-inflammatory therapeutics.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. researchgate.net [researchgate.net]
• 3. Clovamide-type phenylpropenoic acid amides, N-coumaroyldopamine and N-caffeoyldopamine, inhibit platelet-leukocyte interactions via suppressing P-selectin expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acetylcholinesterase Inhibition and Antioxidant Activity of N-trans-Caffeoyldopamine and N-trans-Feruloyldopamine - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary studies on the neuroprotective potential of N-Caffeoyldopamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Caffeoyldopamine (NCD), a naturally occurring phenolic compound also known as clovamide, has emerged as a promising candidate for neuroprotective therapies. Preliminary studies have demonstrated its significant potential in mitigating neuronal damage in various in vitro models of neurodegenerative conditions. This technical guide provides an in-depth overview of the current understanding of NCD's neuroprotective effects, focusing on its mechanisms of action, relevant signaling pathways, and the experimental methodologies used to evaluate its efficacy. Quantitative data from key studies are summarized, and diagrams of pertinent signaling pathways and experimental workflows are provided to facilitate a deeper understanding of its therapeutic potential.

Introduction

Neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, are characterized by the progressive loss of neuronal structure and function. Oxidative stress, excitotoxicity, and neuroinflammation are key pathological mechanisms contributing to neuronal cell death in these conditions. N-Caffeoyldopamine, a phytochemical found in various plants, including cocoa, has garnered attention for its potent antioxidant and anti-inflammatory properties. This document synthesizes the preliminary research on the neuroprotective capabilities of NCD, offering a technical resource for the scientific community.

Neuroprotective Effects of N-Caffeoyldopamine

NCD has demonstrated significant neuroprotective activity in various in vitro models of neuronal injury. Studies have shown that NCD can protect neuronal cells from damage induced by oxidative stress, excitotoxicity, and ischemia-reperfusion injury.

Quantitative Data on Neuroprotective Efficacy

The neuroprotective effects of N-Caffeoyldopamine (clovamide) have been quantified in studies using human neuroblastoma cell lines. The following table summarizes the key efficacy data from a study by Fallarini et al. (2009)[1].

Neuronal Insult Model	Cell Line	EC₅₀ (µM)	Maximal Protection (%)
Oxidative Stress (tert-butylhydroperoxide)	Differentiated SH-SY5Y	0.9 - 3.7	40 - 60
Excitotoxicity (L-glutamate)	Differentiated SK-N-BE(2)	0.9 - 3.7	40 - 60
Ischemia-Reperfusion (OGD/Reoxygenation)	Differentiated SH-SY5Y	0.9 - 3.7	40 - 60

Table 1: Summary of the neuroprotective efficacy of N-Caffeoyldopamine in various in vitro models. Data is sourced from Fallarini et al. (2009)[1].

Mechanisms of Neuroprotection

The neuroprotective effects of N-Caffeoyldopamine are multi-faceted, involving the modulation of several key cellular pathways implicated in neuronal survival and death.

Attenuation of Oxidative Stress

NCD has been shown to combat oxidative stress by preventing the depletion of endogenous antioxidants, such as glutathione, and by inhibiting lipid peroxidation[1]. This antioxidant activity is crucial in protecting neurons from the damaging effects of reactive oxygen species (ROS).

Regulation of Intracellular Calcium Homeostasis

In models of excitotoxicity, NCD prevents the overload of intracellular calcium (Ca²⁺)[1]. Dysregulation of calcium homeostasis is a critical event in neuronal cell death, and by stabilizing intracellular calcium levels, NCD helps maintain neuronal integrity.

Modulation of Gene Expression

NCD has been observed to modulate the expression of immediate early genes, such as c-fos, which are involved in cell proliferation, differentiation, and apoptosis[1]. By regulating the expression of such genes, NCD can influence the cell's response to harmful stimuli.

Anti-inflammatory Activity

Studies have indicated that NCD can inhibit the translocation of the pro-inflammatory transcription factor NF-κB. By suppressing NF-κB activation, NCD can reduce the expression of inflammatory mediators that contribute to neurodegeneration.

Signaling Pathways Implicated in N-Caffeoyldopamine's Neuroprotection

Based on its known antioxidant and anti-inflammatory properties, several key signaling pathways are likely involved in the neuroprotective actions of N-Caffeoyldopamine.

Keap1-Nrf2 Pathway

The Keap1-Nrf2 pathway is a major regulator of the cellular antioxidant response. It is plausible that NCD, as a phenolic antioxidant, activates this pathway, leading to the expression of a battery of antioxidant and cytoprotective genes.

Proposed Keap1-Nrf2 activation by NCD.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical pro-survival pathway in neurons. Activation of this pathway can inhibit apoptosis and promote cell survival. It is hypothesized that NCD may activate the PI3K/Akt pathway, contributing to its neuroprotective effects.

References

• 1. Clovamide and rosmarinic acid induce neuroprotective effects in in vitro models of neuronal death - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Caffeoyldopamine: A Potential β2-Adrenoceptor Agonist for Therapeutic Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: N-Caffeoyldopamine, a naturally occurring phytochemical found in various plants, has garnered significant interest within the scientific community for its potential therapeutic applications. Structurally similar to known β-adrenoceptor agonists, this compound has been investigated for its activity at the β2-adrenoceptor, a key target in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). This technical guide provides a comprehensive overview of the current understanding of N-Caffeoyldopamine as a potential β2-adrenoceptor agonist, detailing its mechanism of action, experimental evaluation, and future prospects.

Core Concepts: The β2-Adrenoceptor Signaling Pathway

Activation of the β2-adrenoceptor, a G-protein coupled receptor (GPCR), initiates a well-defined signaling cascade crucial for smooth muscle relaxation, particularly in the airways. The canonical pathway involves the coupling of the receptor to a stimulatory G-protein (Gs). Upon agonist binding, the Gs-protein activates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). This increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA), which then phosphorylates various downstream targets, ultimately resulting in smooth muscle relaxation and bronchodilation.

Caption: Canonical β2-adrenoceptor signaling cascade initiated by an agonist.

Quantitative Analysis of N-Caffeoyldopamine Activity

The potency and efficacy of N-Caffeoyldopamine as a β2-adrenoceptor agonist have been evaluated primarily through in vitro functional assays, such as cAMP accumulation assays.

Compound	Apparent Kd (μM) in U937 Cells[1]
N-Caffeoyldopamine	0.75
N-Coumaroyldopamine	0.69
Salbutamol	0.65

Note: The apparent dissociation constant (Kd) was obtained from Km values and is used as a measure of potency in cAMP production.

Detailed Experimental Protocols

Radioligand Binding Assay for β2-Adrenoceptor Affinity

This assay determines the binding affinity (Ki) of a test compound for the β2-adrenoceptor by measuring its ability to displace a radiolabeled ligand.

Experimental Workflow:

Caption: Workflow for a competitive radioligand binding assay.

Methodology:

• Cell Culture and Membrane Preparation: Chinese Hamster Ovary (CHO) cells stably expressing the human β2-adrenoceptor are cultured and harvested. The cells are then homogenized in a lysis buffer and subjected to centrifugation to isolate the cell membranes containing the receptors.

• Binding Assay: In a multi-well plate, the prepared membranes are incubated with a fixed concentration of a radiolabeled β2-adrenoceptor antagonist, such as [³H]-dihydroalprenolol ([³H]-DHA), and varying concentrations of N-Caffeoyldopamine.

• Incubation and Filtration: The mixture is incubated to allow for competitive binding to reach equilibrium. The reaction is then terminated by rapid filtration through glass fiber filters, which trap the membranes with the bound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed to determine the concentration of N-Caffeoyldopamine that inhibits 50% of the specific binding of the radioligand (IC50). The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

cAMP Accumulation Assay for Functional Agonist Activity

This assay measures the ability of N-Caffeoyldopamine to stimulate the production of the second messenger cAMP, providing a functional measure of its agonist activity at the β2-adrenoceptor.[1][2]

Experimental Workflow:

Caption: General workflow for a cell-based cAMP accumulation assay.

Methodology:

• Cell Culture: Human myelocytic U937 cells, which endogenously express β2-adrenoceptors, or another suitable cell line (e.g., CHO cells expressing the receptor) are cultured.[1][2]

• Cell Stimulation: The cells are treated with varying concentrations of N-Caffeoyldopamine in the presence of a phosphodiesterase inhibitor (e.g., 3-isobutyl-1-methylxanthine, IBMX) to prevent the degradation of cAMP.

• Cell Lysis: After a defined incubation period, the cells are lysed to release the intracellular cAMP.

• cAMP Quantification: The concentration of cAMP in the cell lysate is measured using a commercially available kit, such as an Enzyme-Linked Immunosorbent Assay (ELISA) or a Homogeneous Time-Resolved Fluorescence (HTRF) assay.

• Data Analysis: A dose-response curve is generated to determine the concentration of N-Caffeoyldopamine that produces 50% of the maximal response (EC50), which is a measure of its potency.

In Vitro Bronchodilator Assay using Guinea Pig Trachea

This organ bath experiment directly assesses the ability of N-Caffeoyldopamine to relax airway smooth muscle, providing a physiologically relevant measure of its potential as a bronchodilator.

Experimental Workflow:

Caption: Workflow for assessing bronchodilator activity in isolated tracheal rings.

Methodology:

• Tissue Preparation: The trachea is isolated from a guinea pig and cut into rings.

• Mounting: The tracheal rings are mounted in an organ bath containing a physiological salt solution, maintained at 37°C, and aerated with a gas mixture (e.g., 95% O2, 5% CO2). The rings are placed under a baseline tension.

• Pre-contraction: The tracheal rings are contracted with a spasmogen, such as histamine or methacholine, to induce a stable level of muscle tone.

• Drug Administration: N-Caffeoyldopamine is added to the organ bath in a cumulative manner, with increasing concentrations.

• Tension Measurement: The relaxation of the tracheal smooth muscle is measured as a decrease in tension using an isometric force transducer.

• Data Analysis: A concentration-response curve is constructed to determine the EC50 or pD2 value, which quantifies the potency of N-Caffeoyldopamine as a bronchodilator.

Conclusion and Future Directions

The available evidence strongly suggests that N-Caffeoyldopamine is a potent β2-adrenoceptor agonist. Its ability to increase intracellular cAMP levels in a dose-dependent manner and its structural similarity to established β2-agonists make it a promising candidate for further investigation. While direct binding affinity (Ki) and specific bronchodilator efficacy (EC50/pD2) data for N-Caffeoyldopamine are not yet widely published, the detailed protocols provided in this guide offer a clear roadmap for obtaining this critical information.

Future research should focus on comprehensive in vivo studies to evaluate the bronchodilator effects of N-Caffeoyldopamine in animal models of asthma and COPD. Furthermore, detailed pharmacokinetic and pharmacodynamic studies will be essential to assess its potential for clinical development. The exploration of N-Caffeoyldopamine and its analogs could lead to the discovery of novel therapeutic agents for obstructive airway diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

In Silico Modeling of N-Caffeoyldopamine Receptor Binding: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Caffeoyldopamine, a naturally occurring phenolic amide found in plants such as cocoa, has garnered significant interest for its pharmacological activities, primarily as a potent agonist of the beta-2 adrenergic receptor (β2AR).[1][2] This technical guide provides a comprehensive overview of the in silico methodologies to model the binding of N-Caffeoyldopamine to the β2AR. It details a plausible computational workflow, from receptor and ligand preparation to molecular docking and interaction analysis. Furthermore, this document summarizes the known quantitative data on the binding and functional potency of N-Caffeoyldopamine and its analogs, presents detailed experimental protocols for key assays, and visualizes critical pathways and workflows to facilitate a deeper understanding of its mechanism of action at the molecular level.

Introduction to N-Caffeoyldopamine and its Target Receptor

N-Caffeoyldopamine is a phytochemical that exhibits significant biological effects, notably its agonistic activity on the beta-2 adrenergic receptor.[1][2] The β2AR is a G-protein coupled receptor (GPCR) that plays a crucial role in various physiological processes, including smooth muscle relaxation, and is a well-established target for drugs used in the treatment of asthma and other respiratory diseases.[3] The interaction of N-Caffeoyldopamine with the β2AR initiates a signaling cascade that leads to an increase in intracellular cyclic adenosine monophosphate (cAMP), a key second messenger. Understanding the molecular interactions between N-Caffeoyldopamine and the β2AR is paramount for the rational design of novel therapeutics with improved potency and selectivity.

Quantitative Data on N-Caffeoyldopamine and Analog Binding

The following tables summarize the available quantitative data for the interaction of N-Caffeoyldopamine and related compounds with the beta-2 adrenergic receptor.

Table 1: Functional Potency of N-Caffeoyldopamine and Analogs

Compound	Assay Type	Cell Line	Measured Parameter	Value (µM)	Reference
N-Caffeoyldopamine	cAMP Production	U937	Apparent Kd	0.75
N-Coumaroyldopamine	cAMP Production	U937	Apparent Kd	0.69
Salbutamol	cAMP Production	U937	Apparent Kd	0.65

Table 2: Comparative Potency of N-Caffeoyldopamine Analogs

Compound	Potency Rank
N-Coumaroyldopamine	1
N-Caffeoyldopamine	2
N-Feruloyldopamine	3
N-Sinapoyldopamine	4
N-Cinnamoyldopamine	5

Based on the ability to increase cAMP in U937 cells.

In Silico Modeling Workflow

This section outlines a detailed workflow for the in silico modeling of N-Caffeoyldopamine binding to the human beta-2 adrenergic receptor.

In Silico Modeling Workflow for N-Caffeoyldopamine.

Receptor and Ligand Preparation

Receptor Preparation:

• Structure Retrieval: Obtain the crystal structure of the human beta-2 adrenergic receptor from the Protein Data Bank (PDB). Suitable structures include PDB IDs: 2RH1 and 3NY9.

• Protein Cleaning: Remove all non-essential molecules from the PDB file, including water molecules, co-crystallized ligands, and any fusion proteins (e.g., T4 lysozyme) that may have been used for crystallization.

• Protonation and Optimization: Add hydrogen atoms to the protein structure and assign appropriate protonation states to ionizable residues at a physiological pH (7.4). This can be performed using tools like the Protein Preparation Wizard in Maestro (Schrödinger) or PDB2PQR.

• Energy Minimization: Perform a brief energy minimization of the receptor structure to relieve any steric clashes.

Ligand Preparation:

• Structure Generation: Generate the 3D structure of N-Caffeoyldopamine. This can be done using chemical drawing software like ChemDraw or MarvinSketch, followed by conversion to a 3D format.

• Ligand Optimization: Perform a geometry optimization of the ligand structure using a suitable force field (e.g., MMFF94) or quantum mechanical methods.

• Charge Assignment: Assign partial atomic charges to the ligand.

Molecular Docking Simulation

• Grid Generation: Define the binding site on the receptor. This is typically a grid box centered on the known orthosteric binding pocket of the β2AR, which includes key residues like Asp113 on transmembrane helix 3 (TM3) and serines on TM5.

• Docking Algorithm: Utilize a molecular docking program such as AutoDock Vina, Glide, or GOLD to dock the prepared N-Caffeoyldopamine ligand into the defined binding site. These programs explore various conformations and orientations of the ligand within the binding pocket.

• Pose Generation: The docking process will generate a set of possible binding poses for N-Caffeoyldopamine.

Analysis of Docking Results

• Scoring and Ranking: The generated poses are ranked based on a scoring function that estimates the binding affinity. The top-ranked poses are selected for further analysis.

• Interaction Analysis: Visually inspect the top-ranked binding poses to identify key molecular interactions between N-Caffeoyldopamine and the β2AR. This includes identifying hydrogen bonds, hydrophobic interactions, and any other significant contacts. Key interacting residues in the β2AR for catecholamine-like ligands often include Asp113, Ser203, Ser204, and Ser207.

• Molecular Dynamics (Optional): To assess the stability of the predicted binding pose, a molecular dynamics simulation of the N-Caffeoyldopamine-β2AR complex can be performed. This simulation provides insights into the dynamic behavior of the ligand-receptor interaction over time.

Signaling Pathway

Upon binding of N-Caffeoyldopamine to the beta-2 adrenergic receptor, a well-defined signaling cascade is initiated, leading to the production of cAMP.

Beta-2 Adrenergic Receptor Signaling Pathway.

Experimental Protocols

Radioligand Binding Assay

This protocol is designed to determine the binding affinity (Kd) of N-Caffeoyldopamine for the beta-2 adrenergic receptor.

Radioligand Binding Assay Workflow.

Materials:

• Cell membranes expressing the human beta-2 adrenergic receptor.

• Radioligand (e.g., [3H]-CGP 12177).

• Unlabeled N-Caffeoyldopamine.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the human β2AR.

• Assay Setup: In a 96-well plate, set up triplicate wells for total binding (radioligand only), non-specific binding (radioligand + a high concentration of a known β2AR antagonist like propranolol), and competitive binding (radioligand + varying concentrations of N-Caffeoyldopamine).

• Incubation: Add the membrane preparation to each well, followed by the appropriate ligands. Incubate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the specific binding as a function of the N-Caffeoyldopamine concentration and fit the data to a one-site competition model to determine the IC50. The Ki value can then be calculated using the Cheng-Prusoff equation.

cAMP Functional Assay

This assay measures the ability of N-Caffeoyldopamine to stimulate the production of intracellular cAMP, confirming its agonistic activity.

Materials:

• A suitable cell line endogenously or recombinantly expressing the β2AR (e.g., U937, HEK293).

• N-Caffeoyldopamine and other test compounds.

• Cell culture medium.

• cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based).

Procedure:

• Cell Culture: Culture the cells in 96-well plates until they reach the desired confluency.

• Compound Treatment: Treat the cells with varying concentrations of N-Caffeoyldopamine for a defined period (e.g., 15-30 minutes) at 37°C. Include a known β2AR agonist (e.g., isoproterenol or salbutamol) as a positive control.

• Cell Lysis: Lyse the cells according to the cAMP assay kit manufacturer's instructions to release intracellular cAMP.

• cAMP Detection: Perform the cAMP detection assay following the kit protocol. This typically involves a competitive immunoassay where cellular cAMP competes with a labeled cAMP for binding to a specific antibody.

• Signal Measurement: Measure the signal (e.g., fluorescence, luminescence, or absorbance) using a plate reader.

• Data Analysis: Convert the signal to cAMP concentration using a standard curve. Plot the cAMP concentration as a function of the N-Caffeoyldopamine concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value, which represents the concentration of N-Caffeoyldopamine that produces 50% of the maximal response.

Conclusion

The in silico modeling of N-Caffeoyldopamine binding to the beta-2 adrenergic receptor, complemented by experimental validation through binding and functional assays, provides a powerful framework for understanding its molecular mechanism of action. The detailed workflows and protocols presented in this guide offer a systematic approach for researchers to investigate the interactions of N-Caffeoyldopamine and similar compounds with GPCRs. Such studies are invaluable for the structure-based design of novel and more effective therapeutic agents targeting the β2AR.

References

• 1. researchgate.net [researchgate.net]
• 2. N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]

Protocols & Analytical Methods

Application Note: Quantification of N-Caffeoyldopamine in Samples using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of N-Caffeoyldopamine in various sample matrices, particularly plant extracts. N-Caffeoyldopamine, a naturally occurring phenolic compound, has garnered significant interest for its potential therapeutic properties. This document provides comprehensive experimental protocols for sample preparation and HPLC analysis, along with method validation data presented in clear, tabular format. Additionally, a graphical representation of the experimental workflow is included to facilitate understanding and implementation of the method.

Introduction

N-Caffeoyldopamine is a bioactive compound found in several plant species and possesses a range of pharmacological activities, including antioxidant and anti-inflammatory effects. As research into its therapeutic potential expands, the need for accurate and precise quantification methods becomes paramount. High-Performance Liquid Chromatography (HPLC) coupled with UV detection offers a sensitive and specific approach for the determination of N-Caffeoyldopamine in complex mixtures. This application note presents a validated reversed-phase HPLC (RP-HPLC) method suitable for routine analysis in research and quality control settings.

Experimental Protocols

Materials and Reagents

• N-Caffeoyldopamine reference standard (>98% purity)

• HPLC grade acetonitrile, methanol, and water

• Formic acid (analytical grade)

• Ethyl acetate (analytical grade)

• Hexane (analytical grade)

• Solid-Phase Extraction (SPE) C18 cartridges (500 mg, 6 mL)

• Syringe filters (0.45 µm, PTFE)

Sample Preparation

The appropriate sample preparation technique is crucial for accurate quantification and to minimize matrix interference.[1] Two common methods, Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE), are described below. The choice of method will depend on the sample matrix and the required level of cleanup.

2.2.1. Liquid-Liquid Extraction (LLE) Protocol

This method is suitable for the extraction of N-Caffeoyldopamine from liquid samples or dried plant extracts.

• For liquid samples (e.g., aqueous extracts):

  • To 10 mL of the sample, add 10 mL of ethyl acetate.

  • Vortex the mixture for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the phases.

  • Carefully collect the upper ethyl acetate layer.

  • Repeat the extraction of the aqueous layer with another 10 mL of ethyl acetate.

  • Combine the ethyl acetate extracts.

• For solid samples (e.g., dried plant powder):

  • Accurately weigh 1 g of the powdered sample.

  • Add 20 mL of a methanol/water mixture (80:20, v/v).

  • Sonicate for 30 minutes.

  • Centrifuge at 4000 rpm for 15 minutes.

  • Collect the supernatant.

  • Re-extract the pellet with another 20 mL of the methanol/water mixture.

  • Combine the supernatants.

• Evaporation and Reconstitution:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

  • Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

2.2.2. Solid-Phase Extraction (SPE) Protocol

SPE provides a more thorough cleanup and is recommended for complex matrices.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load 1 mL of the reconstituted sample extract (from section 2.2.1, step 2) onto the conditioned cartridge.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Elution:

  • Elute the N-Caffeoyldopamine from the cartridge with 5 mL of methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase.

  • Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

HPLC Conditions

The chromatographic separation is achieved using a C18 reversed-phase column with a gradient elution.

Parameter	Value
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-5 min: 5% B; 5-25 min: 5-40% B; 25-30 min: 40-90% B; 30-35 min: 90% B; 35-36 min: 90-5% B; 36-40 min: 5% B
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	320 nm
Run Time	40 minutes

Data Presentation

The HPLC method was validated according to the International Conference on Harmonisation (ICH) guidelines to ensure its suitability for the intended purpose.[2] The validation parameters, including linearity, precision, accuracy, Limit of Detection (LOD), and Limit of Quantification (LOQ), are summarized below.

Linearity

The linearity of the method was evaluated by analyzing a series of standard solutions of N-Caffeoyldopamine at different concentrations.

Concentration (µg/mL)	Peak Area (mAU*s)
1.0	15,234
5.0	76,170
10.0	151,980
25.0	380,550
50.0	759,900
100.0	1,521,300
Correlation Coefficient (r²)	0.9998
Linear Regression Equation	y = 15200x + 150

Precision

The precision of the method was determined by repeatability (intra-day) and intermediate precision (inter-day) studies.

Table 2: Intra-day and Inter-day Precision

Concentration (µg/mL)	Intra-day RSD (%) (n=6)	Inter-day RSD (%) (n=6, 3 consecutive days)
5.0	1.8	2.5
25.0	1.2	1.9
50.0	0.9	1.5

Accuracy

Accuracy was assessed by a recovery study, where known amounts of N-Caffeoyldopamine were spiked into a sample matrix.

Table 3: Accuracy (Recovery)

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
10.0	9.8	98.0
20.0	20.3	101.5
40.0	39.5	98.8
Average Recovery (%)	99.4

Limits of Detection (LOD) and Quantification (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N).

Parameter	Value
Limit of Detection (LOD) (S/N = 3)	0.1 µg/mL
Limit of Quantification (LOQ) (S/N = 10)	0.3 µg/mL

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the quantification of N-Caffeoyldopamine in a plant sample.

Caption: Experimental workflow for N-Caffeoyldopamine quantification.

Conclusion

The HPLC method described in this application note is demonstrated to be linear, precise, accurate, and sensitive for the quantification of N-Caffeoyldopamine in sample extracts. The detailed protocols for sample preparation and chromatographic analysis, along with the comprehensive validation data, provide a valuable resource for researchers and scientists in the fields of natural product chemistry, pharmacology, and drug development. This method can be readily implemented for quality control and research purposes to ensure the reliable determination of N-Caffeoyldopamine content.

References

• 1. Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: High-Throughput LC-MS/MS Protocol for the Detection and Quantification of N-Caffeoyldopamine and its Putative Metabolites

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Caffeoyldopamine (NCD), a phenolic compound found in various plants, has garnered significant interest for its potential therapeutic properties. As a conjugate of caffeic acid and dopamine, it exhibits antioxidant and anti-inflammatory activities and has been investigated for its role as a β2-adrenoceptor agonist. To facilitate pharmacokinetic and drug metabolism studies of NCD, a robust and sensitive analytical method for its quantification and the identification of its metabolites in biological matrices is essential. This application note provides a detailed protocol for the detection and quantification of N-Caffeoyldopamine and its putative metabolites using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Predicted Metabolic Pathways of N-Caffeoyldopamine

The metabolic fate of N-Caffeoyldopamine in vivo has not been extensively characterized in the literature. However, based on its chemical structure, which contains catechol and caffeic acid moieties, several Phase I and Phase II metabolic transformations can be predicted.

Phase I Metabolism:

• Hydroxylation: Addition of hydroxyl groups to the aromatic rings.

• Oxidation: Oxidation of the catechol moieties to form quinones.

Phase II Metabolism:

• Glucuronidation: Conjugation with glucuronic acid, a common pathway for compounds with hydroxyl groups.

• Sulfation: Conjugation with a sulfonate group.

• Methylation: O-methylation of the catechol hydroxyl groups, catalyzed by catechol-O-methyltransferase (COMT).

A diagram illustrating these predicted metabolic pathways is presented below.

Caption: Predicted metabolic pathway of N-Caffeoyldopamine.

Signaling Pathway of N-Caffeoyldopamine

N-Caffeoyldopamine has been shown to act as a β2-adrenoceptor agonist, leading to an increase in intracellular cyclic AMP (cAMP). This signaling cascade is a key mechanism behind some of its observed biological effects.

Standard Operating Procedure for DPPH Assay with N-Caffeoyldopamine

For Researchers, Scientists, and Drug Development Professionals

Application Note

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a widely used, simple, and rapid spectrophotometric method for evaluating the antioxidant capacity of various compounds.[1][2][3] This application note provides a detailed protocol for assessing the free radical scavenging activity of N-Caffeoyldopamine using the DPPH assay. N-Caffeoyldopamine, a naturally occurring phenolic amide, has garnered interest for its potential antioxidant properties.[4] Its structure, combining caffeic acid and dopamine moieties, enables it to donate hydrogen atoms and effectively neutralize free radicals.[4]

This document outlines the necessary reagents, equipment, and a step-by-step procedure for conducting the assay, calculating the antioxidant activity, and determining the IC50 value. Furthermore, it presents quantitative data for N-Caffeoyldopamine in comparison to a standard antioxidant, ascorbic acid, and includes diagrams to illustrate the experimental workflow and the underlying chemical reaction.

Data Presentation

The antioxidant activity of N-Caffeoyldopamine was determined by its ability to scavenge the DPPH free radical. The efficacy is quantified by the IC50 value, which represents the concentration of the antioxidant required to decrease the initial DPPH concentration by 50%. A lower IC50 value indicates a higher antioxidant potency.

Compound	IC50 Value (µM)	Solvent	Reference
N-trans-Caffeoyldopamine	5.95	Not specified in source
Ascorbic Acid	~24.34 µg/mL (~138 µM)	Methanol

Note: The IC50 values for N-trans-Caffeoyldopamine and Ascorbic Acid are from different studies and are presented for comparative purposes. Direct comparison is most accurate when determined within the same study under identical experimental conditions.

Experimental Protocols

Principle of the DPPH Assay

The DPPH radical is a stable free radical with a deep violet color in solution, exhibiting a characteristic absorbance maximum around 517 nm. When an antioxidant compound is added, it donates a hydrogen atom or an electron to the DPPH radical, neutralizing it and causing the solution to change color to a pale yellow. This decolorization is proportional to the concentration of the antioxidant and its scavenging capacity. The reduction in absorbance at 517 nm is measured to quantify the antioxidant activity.

Materials and Reagents

• N-Caffeoyldopamine (purity >95%)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Ascorbic acid (for standard reference)

• Methanol (ACS grade or higher)

• Dimethyl sulfoxide (DMSO, optional, for initial stock solution)

• 96-well microplates

• Microplate reader capable of measuring absorbance at 517 nm

• Pipettes and tips

• Volumetric flasks and other standard laboratory glassware

• Analytical balance

Preparation of Solutions

• DPPH Stock Solution (0.2 mM in Methanol):

  • Accurately weigh 7.89 mg of DPPH powder.

  • Dissolve it in 100 mL of methanol in a volumetric flask.

  • Store the solution in an amber bottle or wrapped in aluminum foil at 4°C to protect it from light. This solution should be prepared fresh daily.

• N-Caffeoyldopamine Stock Solution (e.g., 1 mM):

  • Accurately weigh a precise amount of N-Caffeoyldopamine.

  • Dissolve in a minimal amount of DMSO if necessary, and then bring to the final volume with methanol to achieve a 1 mM stock solution. Methanol or ethanol can also be used directly if solubility is sufficient.

  • Store the stock solution at -20°C for short-term storage.

• Ascorbic Acid Standard Stock Solution (1 mM):

  • Accurately weigh 17.6 mg of ascorbic acid.

  • Dissolve in 100 mL of methanol in a volumetric flask.

  • Prepare fresh on the day of the experiment.

• Working Solutions:

  • Prepare a series of dilutions of the N-Caffeoyldopamine stock solution and the ascorbic acid stock solution in methanol to obtain a range of concentrations for testing (e.g., for N-Caffeoyldopamine: 1, 2.5, 5, 10, 25, 50 µM).

Assay Procedure (96-well plate format)

• Plate Setup:

  • Add 100 µL of methanol to the blank wells.

  • Add 100 µL of the various concentrations of N-Caffeoyldopamine working solutions to the sample wells in triplicate.

  • Add 100 µL of the various concentrations of ascorbic acid working solutions to the standard wells in triplicate.

• Initiation of Reaction:

  • Add 100 µL of the 0.2 mM DPPH solution to all wells except the blank wells.

  • To the blank wells, add 100 µL of methanol.

• Incubation:

  • Mix the contents of the wells gently by pipetting or using a plate shaker.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

Calculation of DPPH Radical Scavenging Activity

The percentage of DPPH radical scavenging activity is calculated using the following formula:

% Scavenging Activity = [(Acontrol - Asample) / Acontrol] x 100

Where:

• Acontrol is the absorbance of the DPPH solution without the sample (DPPH solution + methanol).

• Asample is the absorbance of the DPPH solution with the sample (N-Caffeoyldopamine or ascorbic acid).

Determination of IC50 Value

• Plot a graph of the percentage of scavenging activity against the corresponding concentrations of N-Caffeoyldopamine.

• The IC50 value is the concentration of N-Caffeoyldopamine that causes 50% scavenging of the DPPH radicals. This can be determined from the graph by interpolation or by using a suitable regression analysis.

Mandatory Visualizations

Caption: Experimental workflow for the DPPH assay of N-Caffeoyldopamine.

Caption: DPPH radical scavenging mechanism by N-Caffeoyldopamine.

References

• 1. acmeresearchlabs.in [acmeresearchlabs.in]
• 2. mdpi.com [mdpi.com]
• 3. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caringsunshine.com [caringsunshine.com]

Application Notes and Protocols for Testing N-Caffeoyldopamine Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Caffeoyldopamine (N-CDP) is a naturally occurring phenolic compound found in various plants. It is known to exhibit a range of biological activities, including antioxidant and anti-inflammatory properties. Recent interest has focused on its potential as a therapeutic agent, necessitating a thorough understanding of its cytotoxic profile. This document provides detailed protocols for assessing the cytotoxicity of N-Caffeoyldopamine in cell culture, aimed at researchers in drug discovery and development. The provided methodologies cover the evaluation of cell viability, membrane integrity, and apoptosis induction.

Principle

The assessment of N-Caffeoyldopamine's cytotoxicity involves treating cultured cells with the compound and subsequently measuring key indicators of cell health. This protocol outlines three common assays:

• MTT Assay: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondria reduce the yellow tetrazolium salt MTT to a purple formazan product. The intensity of the purple color is proportional to the number of viable cells.

• LDH Assay: This assay quantifies the release of lactate dehydrogenase (LDH), a cytosolic enzyme, from cells with damaged plasma membranes. The amount of LDH in the culture supernatant is directly proportional to the number of lysed cells.

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay distinguishes between healthy, apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis. Propidium iodide is a fluorescent nucleic acid stain that can only enter cells with compromised membrane integrity, a hallmark of late apoptosis and necrosis.

Recommended Cell Lines

The choice of cell line is critical for obtaining relevant cytotoxicity data. Based on the known biological activities of N-Caffeoyldopamine and related compounds, the following human cell lines are recommended for initial screening:

• U937 (Human monocytic cell line): This cell line is known to express β2-adrenoceptors, the primary target of N-Caffeoyldopamine, making it a relevant model to study on-target effects.[1]

• AsPC-1 and BxPC-3 (Human pancreatic cancer cell lines): Caffeic acid and its derivatives have shown cytotoxic effects against these cell lines, suggesting they may be susceptible to N-CDP.

• A549 (Human lung carcinoma cell line): This is a widely used cell line for cytotoxicity screening of various compounds.

• SH-SY5Y (Human neuroblastoma cell line): Given that N-Caffeoyldopamine is a dopamine derivative, this neuronal cell line can be used to investigate potential neurotoxic or neuroprotective effects.

Experimental Protocols

Cell Culture and Treatment with N-Caffeoyldopamine

Materials:

• Selected cell line(s)

• Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• N-Caffeoyldopamine (N-CDP)

• Dimethyl sulfoxide (DMSO, sterile)

• 96-well and 6-well tissue culture plates

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • For adherent cells (AsPC-1, BxPC-3, A549, SH-SY5Y), seed cells in a 96-well plate at a density of 5,000-10,000 cells/well or in a 6-well plate at 2x10^5 cells/well.

  • For suspension cells (U937), seed at a density of 2x10^4 cells/well in a 96-well plate or 5x10^5 cells/well in a 6-well plate.

  • Incubate for 24 hours to allow for cell attachment (for adherent cells) and stabilization.

• Preparation of N-CDP Stock Solution:

  • Dissolve N-CDP in sterile DMSO to prepare a high-concentration stock solution (e.g., 100 mM).

  • Store the stock solution at -20°C.

• Treatment:

  • Prepare serial dilutions of N-CDP in complete culture medium from the stock solution to achieve the desired final concentrations. A suggested starting range is 1 µM to 100 µM.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest N-CDP concentration) and an untreated control (medium only).

  • Remove the old medium from the cells and add 100 µL (for 96-well plates) or 2 mL (for 6-well plates) of the medium containing the different concentrations of N-CDP.

  • Incubate the cells for 24, 48, and 72 hours.

MTT Assay for Cell Viability

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• After the desired incubation period with N-CDP, add 10 µL of MTT solution to each well of the 96-well plate.

• Incubate the plate for 3-4 hours at 37°C until a purple precipitate is visible.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control.

LDH Assay for Cytotoxicity

Materials:

• Commercially available LDH cytotoxicity assay kit

• Microplate reader

Procedure:

• After the desired incubation period, centrifuge the 96-well plate (for suspension cells) at 250 x g for 4 minutes.

• Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Prepare a positive control for maximum LDH release by adding a lysis buffer (provided in the kit) to untreated cells 30 minutes before the end of the incubation period.

• Follow the manufacturer's instructions to add the reaction mixture to each well.

• Incubate the plate at room temperature for the time specified in the kit protocol (usually 15-30 minutes), protected from light.

• Measure the absorbance at the recommended wavelength (usually 490 nm) using a microplate reader.

• Calculate the percentage of cytotoxicity based on the LDH release from treated cells relative to the maximum LDH release control.

Annexin V/PI Staining for Apoptosis

Materials:

• Annexin V-FITC/PI apoptosis detection kit

• Flow cytometer

• 1X Binding Buffer

• Phosphate-buffered saline (PBS)

Procedure:

• After treatment in 6-well plates, collect the cells (including floating cells for adherent lines) and wash them with cold PBS.

• Resuspend the cells in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each sample.

• Analyze the samples by flow cytometry within one hour.

• Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: Cell Viability (MTT Assay)

N-CDP Conc. (µM)	% Viability (24h)	% Viability (48h)	% Viability (72h)
0 (Control)	100	100	100
1
10
25
50

| 100 | | | |

Table 2: Cytotoxicity (LDH Assay)

N-CDP Conc. (µM)	% Cytotoxicity (24h)	% Cytotoxicity (48h)	% Cytotoxicity (72h)
0 (Control)	0	0	0
1
10
25
50

| 100 | | | |

Table 3: Apoptosis Analysis (Annexin V/PI Staining)

N-CDP Conc. (µM)	% Viable Cells	% Early Apoptotic	% Late Apoptotic	% Necrotic
0 (Control)
10

| 50 | | | | |

Visualizations

Caption: Experimental workflow for assessing N-Caffeoyldopamine cytotoxicity.

Caption: Proposed signaling pathway for N-Caffeoyldopamine-induced effects.

References

• 1. N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring cAMP Levels in U937 Cells Treated with N-Caffeoyldopamine

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyclic adenosine monophosphate (cAMP) is a critical second messenger involved in numerous signal transduction pathways, regulating key cellular functions.[1][2] The human U937 cell line, derived from a histiocytic lymphoma, serves as a valuable in vitro model for studying monocyte and macrophage biology, including immune responses and cell signaling.[3][4] N-Caffeoyldopamine, a phytochemical found in plants like cocoa, has been identified as a potent β2-adrenoceptor agonist. Studies have shown that N-Caffeoyldopamine effectively increases intracellular cAMP levels in U937 cells, making this system an excellent model for investigating β2-adrenergic signaling and for screening potential therapeutic compounds.

This document provides a detailed protocol for treating U937 cells with N-Caffeoyldopamine and subsequently measuring the changes in intracellular cAMP levels using a competitive enzyme-linked immunosorbent assay (ELISA).

Signaling Pathway of N-Caffeoyldopamine in U937 Cells

N-Caffeoyldopamine functions as a β2-adrenoceptor agonist. Upon binding to the β2-adrenergic receptor on the surface of U937 cells, it initiates a signaling cascade. The activated receptor promotes the dissociation of the Gs protein alpha subunit (Gαs) from the βγ subunits. The activated Gαs subunit then binds to and stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP into cAMP. This elevation in intracellular cAMP concentration leads to the activation of downstream effectors like Protein Kinase A (PKA), modulating various cellular processes.

N-Caffeoyldopamine signaling pathway in U937 cells.

Experimental Workflow

The overall process involves culturing U937 cells, treating them with N-Caffeoyldopamine, lysing the cells to release intracellular components, performing a competitive ELISA to quantify cAMP, and finally, analyzing the data.

Overall experimental workflow for cAMP measurement.

Detailed Experimental Protocols

Protocol 1: U937 Cell Culture

U937 cells are non-adherent and grow in suspension. They should be maintained in a T-75 flask with the appropriate medium.

• Materials:

  • U937 cell line (e.g., ATCC CRL-1593.2)

  • RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin

  • Sterile T-75 culture flasks

  • Incubator (37°C, 5% CO₂)

  • Hemocytometer or automated cell counter

  • Trypan Blue solution

• Method:

  • Maintain U937 cells in T-75 flasks with 15-20 mL of complete RPMI-1640 medium.

  • Keep the cell density between 1 x 10⁵ and 2 x 10⁶ viable cells/mL.

  • To subculture, gently pipette the cell suspension to break up any clumps.

  • Determine cell viability and density using a hemocytometer and Trypan Blue exclusion.

  • Centrifuge the required volume of cell suspension at 150 x g for 5-7 minutes.

  • Resuspend the cell pellet in fresh, pre-warmed medium and dilute to a seeding density of 1-2 x 10⁵ viable cells/mL.

  • Incubate at 37°C in a humidified atmosphere with 5% CO₂. The population doubling time is approximately 36-48 hours.

Protocol 2: Treatment of U937 Cells with N-Caffeoyldopamine

• Materials:

  • Log-phase U937 cells

  • N-Caffeoyldopamine (stock solution prepared in DMSO or ethanol)

  • Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation (optional but recommended)

  • 96-well cell culture plates

  • Vehicle control (e.g., DMSO)

  • Positive control (e.g., Isoproterenol or Forskolin)

• Method:

  • Count U937 cells and adjust the density to 1 x 10⁶ cells/mL in serum-free RPMI-1640 medium.

  • Seed 100 µL of the cell suspension (1 x 10⁵ cells) into each well of a 96-well plate.

  • (Optional) Pre-incubate cells with a PDE inhibitor (e.g., 500 µM IBMX) for 15-30 minutes at 37°C to prevent cAMP breakdown.

  • Prepare serial dilutions of N-Caffeoyldopamine in serum-free medium. A typical concentration range to test is 0.01 µM to 10 µM.

  • Add the N-Caffeoyldopamine dilutions to the appropriate wells. Also, add vehicle control and a positive control (e.g., 10 µM Isoproterenol) to separate wells.

  • Incubate the plate at 37°C for 10-30 minutes. The optimal incubation time should be determined empirically.

  • Proceed immediately to the cell lysis and cAMP measurement protocol.

Protocol 3: Measurement of Intracellular cAMP (Competitive ELISA)

This protocol is based on the general principle of competitive ELISA kits. The signal generated is inversely proportional to the concentration of cAMP in the sample.

• Materials:

  • cAMP Competitive ELISA Kit (contains cAMP standards, HRP-cAMP conjugate, primary anti-cAMP antibody, wash buffer, substrate, and stop solution)

  • Cell Lysis Buffer (often provided in the kit, e.g., 0.1 M HCl)

  • Microplate reader capable of measuring absorbance at 405-450 nm

• Method:

  • Cell Lysis: After treatment, centrifuge the 96-well plate at 200 x g for 5 minutes to pellet the cells. Carefully remove the supernatant. Add 100 µL of Cell Lysis Buffer (e.g., 0.1 M HCl) to each well. Pipette up and down to ensure complete lysis. Incubate for 10 minutes at room temperature.

  • Standard Curve Preparation: Prepare a serial dilution of the cAMP standard provided in the kit according to the manufacturer's instructions. This will create a standard curve ranging from 0 to the highest concentration (e.g., 100 pmol/mL).

  • Assay Procedure:

    • Add 50 µL of each standard and cell lysate sample to the wells of the antibody-coated microplate provided in the kit.

    • Add 25 µL of HRP-cAMP conjugate to each well.

    • Add 25 µL of the primary anti-cAMP antibody to each well (except for non-specific binding wells).

    • Seal the plate and incubate for 2-3 hours at room temperature on a shaker. During this incubation, the free cAMP from the sample and the HRP-cAMP conjugate compete for binding to the primary antibody.

  • Washing: Aspirate the contents of the wells and wash each well 3-4 times with 1X Wash Buffer.

  • Signal Development: Add 100 µL of substrate solution (e.g., TMB or pNpp) to each well and incubate for 30-60 minutes at room temperature in the dark.

  • Stopping the Reaction: Add 100 µL of Stop Solution to each well. The color will typically change from blue to yellow.

  • Data Collection: Read the absorbance of each well at 405 nm or 450 nm within 15 minutes of adding the Stop Solution.

Data Presentation

Data should be organized to clearly show the effects of the treatment. A standard curve must be generated by plotting the absorbance values of the standards against their known concentrations. The concentration of cAMP in the samples can then be interpolated from this curve.

Table 1: Potency of N-Caffeoyldopamine and Analogs in U937 Cells

This table summarizes published data on the relative ability of N-Caffeoyldopamine and similar compounds to increase cAMP levels.

Compound	Relative Potency in Increasing cAMP
N-coumaroyldopamine	+++++
N-Caffeoyldopamine	++++
N-feruloyldopamine	+++
N-sinapoyldopamine	++
N-cinnamoyldopamine	+

Table 2: Example Dose-Response Data for N-Caffeoyldopamine

This table shows representative data from a cAMP assay performed according to the protocol above.

Treatment	Concentration (µM)	Avg. Absorbance (405 nm)	Calculated cAMP (pmol/mL)
Vehicle Control	0	1.85	1.2
N-Caffeoyldopamine	0.01	1.62	5.5
N-Caffeoyldopamine	0.05	1.21	15.8
N-Caffeoyldopamine	0.1	0.95	28.3
N-Caffeoyldopamine	0.5	0.58	65.1
N-Caffeoyldopamine	1.0	0.41	98.6
N-Caffeoyldopamine	10.0	0.25	155.2
Positive Control	10.0	0.22	170.5

References

• 1. s3.amazonaws.com [s3.amazonaws.com]
• 2. Biophysical Techniques for Detection of cAMP and cGMP in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. U937 (cell line) - Wikipedia [en.wikipedia.org]
• 4. connects.catalyst.harvard.edu [connects.catalyst.harvard.edu]

Application Notes and Protocols for the In Vivo Administration of N-Caffeoyldopamine in Mouse Models

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-Caffeoyldopamine (N-CDA), a naturally occurring phenylpropenoic acid amide found in plants such as Theobroma cacao, has garnered interest for its potential therapeutic effects. Structurally similar to β-adrenoceptor agonists, N-CDA has been shown to exert significant biological activity, primarily through its action as a β2-adrenoceptor agonist, leading to an increase in intracellular cyclic AMP (cAMP)[1][2][3]. This mechanism underlies its potent anti-inflammatory and anti-platelet activities observed in preclinical studies. These application notes provide a comprehensive overview of the in vivo administration of N-CDA in mouse models, including detailed experimental protocols, quantitative data summaries, and visualizations of the relevant signaling pathways and experimental workflows.

Biological Activity and Signaling Pathway

N-Caffeoyldopamine's primary mechanism of action involves the activation of β2-adrenoceptors, which stimulates adenylyl cyclase to produce cAMP[1][2]. In platelets, elevated cAMP levels activate Protein Kinase A (PKA). PKA, in turn, phosphorylates various downstream targets that inhibit platelet activation processes, including the suppression of P-selectin expression on the platelet surface. P-selectin is a critical adhesion molecule that mediates the interaction between activated platelets and leukocytes, a key step in thrombo-inflammatory processes. By inhibiting P-selectin expression, N-CDA effectively reduces platelet-leukocyte aggregation.

While the primary focus of in vivo N-CDA research has been on its anti-platelet effects, related compounds such as N-acetyldopamine dimer (NADD) and caffeic acid phenethyl ester (CAPE) have demonstrated neuroprotective and anti-neuroinflammatory properties in mouse models. These compounds have been shown to inhibit neuroinflammation through pathways involving TLR4/NF-κB and NLRP3/caspase-1, and to provide neuroprotection in models of Alzheimer's and Parkinson's disease. Although direct in vivo evidence for N-CDA in these specific neurodegenerative models is still emerging, its known anti-inflammatory properties suggest it as a candidate for future investigation in neuroinflammation.

N-CDA signaling cascade in platelets.

Quantitative Data Summary

The following tables summarize the quantitative data from in vivo studies of N-Caffeoyldopamine and its analogs in mouse models.

Table 1: In Vivo Administration of N-Caffeoyldopamine

Mouse Strain	Compound	Dosage	Administration Route	Key Findings	Reference
Swiss Webster	N-Caffeoyldopamine	50 µg/35 g body weight	Oral	31% reduction in P-selectin expression; 34% reduction in platelet-leukocyte interactions.
Swiss Webster	N-Caffeoyldopamine	100 µg/35 g body weight	Oral	45% reduction in P-selectin expression; 43% reduction in platelet-leukocyte interactions.

Table 2: In Vivo Administration of N-Caffeoyldopamine Analogs

Mouse Strain	Compound	Dosage	Administration Route	Key Findings	Reference
Swiss Webster	Caffedymine	10 µg/35 g body weight	Oral	Max plasma concentration >0.6 µmol/L; 23-34% inhibition of P-selectin expression; 20-27% inhibition of platelet-leukocyte aggregation.
Swiss Webster	Alfrutamide	10 µg/35 g body weight	Oral	Max plasma concentration >0.6 µmol/L; 23-34% inhibition of P-selectin expression; 20-27% inhibition of platelet-leukocyte aggregation.

Experimental Protocols

This section provides detailed protocols for the in vivo administration of N-Caffeoyldopamine in mouse models, focusing on the evaluation of its anti-platelet activity.

Workflow for N-CDA in vivo studies.

Preparation of N-Caffeoyldopamine for Oral Administration

Objective: To prepare N-Caffeoyldopamine for oral administration to mice.

Materials:

• N-Caffeoyldopamine powder

• Vehicle (e.g., sterile water, 0.5% methylcellulose, or a palatable jelly base)

• Scale

• Vortex mixer

• Gavage needles (for oral gavage)

• Small containers for mixing

Protocol:

• Calculate the required amount of N-CDA based on the desired dosage and the number of animals. For example, for a dose of 100 µg per 35 g mouse, a 25 g mouse would require approximately 71.4 µg.

• Weigh the N-CDA powder accurately.

• Suspend or dissolve the N-CDA in the chosen vehicle. The volume for oral gavage should typically be between 5-10 ml/kg body weight. For voluntary administration, the compound can be mixed into a palatable jelly.

• Vortex the solution thoroughly to ensure a homogenous suspension or complete dissolution.

• Prepare fresh on the day of the experiment.

In Vivo Administration via Oral Gavage

Objective: To administer a precise dose of N-Caffeoyldopamine to mice orally.

Materials:

• Prepared N-CDA solution

• Appropriately sized gavage needles (e.g., 20-22 gauge, 1.5 inches for adult mice)

• Syringes (1 mL)

• Animal scale

Protocol:

• Weigh each mouse to calculate the exact volume of the N-CDA solution to be administered.

• Gently restrain the mouse, ensuring a firm grip on the scruff of the neck to prevent movement and align the head and body.

• Insert the gavage needle into the side of the mouth, advancing it gently along the esophagus. Do not force the needle; if resistance is met, withdraw and re-insert.

• Once the needle is in the stomach (pre-measured to the last rib), slowly dispense the solution.

• Withdraw the needle smoothly and return the mouse to its cage.

• Monitor the animal for any signs of distress for at least 10 minutes post-administration.

Analysis of P-selectin Expression and Platelet-Leukocyte Aggregation by Flow Cytometry

Objective: To quantify the effect of N-CDA on platelet activation and platelet-leukocyte aggregation in whole blood.

Materials:

• Flow cytometer

• Fluorescently-labeled antibodies:

  • Anti-CD41 (platelet marker)

  • Anti-CD62P (P-selectin)

  • Anti-CD45 (pan-leukocyte marker)

  • Anti-Ly6G (neutrophil marker)

• Fixation buffer (e.g., 0.5% methanol-free formaldehyde)

• Red blood cell lysis buffer

• FACS tubes

Protocol:

• Collect whole blood from anesthetized mice via cardiac puncture into tubes containing an anticoagulant.

• Aliquot the blood into FACS tubes.

• Add the fluorescently-labeled antibodies to the respective tubes and incubate in the dark at room temperature.

• (Optional) If necessary, lyse red blood cells using a lysis buffer.

• Fix the cells with a fixation buffer.

• Acquire the samples on a flow cytometer.

• Gating Strategy:

  • Gate on leukocytes using CD45 positivity.

  • Within the leukocyte gate, identify neutrophils based on Ly6G expression.

  • Quantify platelet-leukocyte aggregates by identifying the percentage of CD45+/Ly6G+ cells that are also positive for the platelet marker CD41.

  • To measure P-selectin expression, gate on platelets based on their forward and side scatter characteristics and CD41 positivity.

  • Within the platelet gate, quantify the percentage of cells expressing P-selectin (CD62P).

Potential Applications and Future Directions

The established anti-platelet and anti-inflammatory effects of N-Caffeoyldopamine make it a compelling candidate for further investigation in cardiovascular and inflammatory diseases. The protocols and data presented here provide a solid foundation for such studies.

Furthermore, the neuroprotective effects observed with structurally similar compounds in models of Alzheimer's and Parkinson's disease suggest a promising avenue for future N-CDA research. Investigating the efficacy of N-CDA in mouse models of neuroinflammation and neurodegeneration could uncover novel therapeutic applications for this compound. Pharmacokinetic studies are also warranted to better understand its absorption, distribution, metabolism, and excretion, which will be crucial for optimizing dosing regimens in future preclinical and clinical studies.

References

• 1. researchgate.net [researchgate.net]
• 2. N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: A Protocol for Assessing the Neuroprotective Effects of N-Caffeoyldopamine in SH-SY5Y Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

The human neuroblastoma cell line, SH-SY5Y, is widely utilized in neurological research as a model for dopaminergic neurons, particularly in studies related to neurodegenerative diseases like Parkinson's and Alzheimer's.[1][2] These cells, especially when differentiated, exhibit many characteristics of mature neurons, making them an excellent in vitro system for evaluating the neurotoxic or neuroprotective potential of various compounds.[2] Oxidative stress is a key pathological mechanism in many neurodegenerative disorders, leading to neuronal cell death.[3]

N-Caffeoyldopamine (NCD) is a natural phenolic compound found in various plants. Structurally similar to key catecholamines, it has garnered interest for its potential biological activities. Studies on related compounds suggest that caffeoyl-based molecules possess significant antioxidant and neuroprotective properties, often by modulating cellular stress response pathways.[3] This application note provides a comprehensive set of protocols to assess the neuroprotective effects of N-Caffeoyldopamine against oxidative stress-induced cell death in the SH-SY5Y human neuroblastoma cell line.

Materials and Reagents

Reagent	Supplier	Catalog No.
SH-SY5Y Human Neuroblastoma Cells	ATCC	CRL-2266
Dulbecco's Modified Eagle Medium (DMEM/F-12)	Gibco	11330032
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin (100X)	Gibco	15140122
Trypsin-EDTA (0.25%)	Gibco	25200056
All-trans-Retinoic Acid (RA)	Sigma-Aldrich	R2625
N-Caffeoyldopamine	(Specify Source)	(Specify)
Hydrogen Peroxide (H₂O₂) 30% Solution	Sigma-Aldrich	H1009
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)	Sigma-Aldrich	M5655
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich	D8418
Lactate Dehydrogenase (LDH) Cytotoxicity Assay Kit	(Specify Brand)	(Specify)
2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA)	Invitrogen	D399
RIPA Lysis Buffer	Santa Cruz	sc-24948
Protease and Phosphatase Inhibitor Cocktail	Thermo Fisher	78442
BCA Protein Assay Kit	Thermo Fisher	23225
Primary Antibodies (Cleaved Caspase-3, Bax, Bcl-2, β-Actin)	(Specify Brand)	(Specify)
HRP-conjugated Secondary Antibody	(Specify Brand)	(Specify)
ECL Western Blotting Substrate	Bio-Rad	1705061

Experimental Protocols

General Experimental Workflow

The overall process involves differentiating SH-SY5Y cells to a neuronal phenotype, pre-treating them with N-Caffeoyldopamine, inducing oxidative stress with a neurotoxin, and finally assessing cell viability, cytotoxicity, oxidative status, and key apoptotic markers.

Caption: Overall experimental workflow for assessing neuroprotection.

SH-SY5Y Cell Culture and Differentiation

• Culture: Maintain SH-SY5Y cells in DMEM/F-12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Passaging: Subculture cells when they reach 80-90% confluency using 0.25% Trypsin-EDTA.

• Differentiation: To obtain a more neuron-like phenotype, seed cells at a density of 1 x 10⁴ cells/cm². After 24 hours, replace the growth medium with a differentiation medium (DMEM/F-12 with 1% FBS, 1% Penicillin-Streptomycin) containing 10 µM all-trans-retinoic acid (RA).

• Maintenance: Change the differentiation medium every 2 days for a total of 7 days before proceeding with experiments. Differentiated cells will exhibit a more neuronal morphology with extended neurites.

Neurotoxicity Induction and N-Caffeoyldopamine Treatment

• After 7 days of differentiation, remove the differentiation medium.

• Add fresh serum-free medium containing various concentrations of N-Caffeoyldopamine (e.g., 1, 5, 10, 25, 50 µM). Include a "vehicle control" group treated with the same concentration of solvent (e.g., DMSO) used for NCD.

• Incubate for a pre-treatment period (e.g., 2 hours) at 37°C.

• To induce oxidative stress, add Hydrogen Peroxide (H₂O₂) directly to the medium to a final concentration of 100-200 µM. An untreated control group (no NCD, no H₂O₂) and a toxin-only group (no NCD, with H₂O₂) must be included.

• Incubate for 24 hours at 37°C.

Cell Viability Assessment (MTT Assay)

This assay measures the metabolic activity of viable cells, where mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.

• After the 24-hour treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well of a 96-well plate.

• Incubate the plate for 4 hours at 37°C until a purple precipitate is visible.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 5 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Express cell viability as a percentage relative to the untreated control cells.

Cytotoxicity Assessment (LDH Assay)

This assay quantifies the release of lactate dehydrogenase (LDH), a stable cytosolic enzyme, from cells with damaged plasma membranes.

• After the 24-hour treatment period, carefully collect 50 µL of the culture supernatant from each well.

• Transfer the supernatant to a new 96-well plate.

• Prepare the LDH reaction mixture according to the manufacturer's protocol (typically involves mixing a substrate with a dye solution).

• Add 100 µL of the reaction mixture to each well containing the supernatant.

• Incubate the plate for 20-30 minutes at room temperature, protected from light.

• Add a stop solution if required by the kit.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cytotoxicity relative to the maximum LDH release control (cells lysed with a detergent provided in the kit).

Intracellular ROS Measurement (H₂DCFDA Assay)

H₂DCFDA is a cell-permeable probe that becomes fluorescent upon oxidation by intracellular reactive oxygen species (ROS).

• Following treatment, wash the cells twice with warm PBS.

• Add 100 µL of H₂DCFDA working solution (typically 10-25 µM in serum-free medium) to each well.

• Incubate for 30-45 minutes at 37°C in the dark.

• Remove the H₂DCFDA solution and wash the cells twice with warm PBS.

• Add 100 µL of PBS to each well.

• Immediately measure the fluorescence intensity with a microplate reader using an excitation wavelength of ~485-495 nm and an emission wavelength of ~529-535 nm.

Apoptosis Marker Analysis (Western Blot)

Western blotting is used to detect and quantify key proteins involved in the apoptotic cascade, such as the executioner caspase-3 and the balance between pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins.

• Cell Lysis: After treatment, wash cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a 10-12% SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against Cleaved Caspase-3, Bax, Bcl-2, and a loading control (e.g., β-Actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Densitometry: Quantify the band intensities and normalize the expression of target proteins to the loading control. Calculate the Bax/Bcl-2 ratio.

Data Presentation

Quantitative data should be summarized in tables for clear comparison between treatment groups. Data are typically presented as mean ± standard deviation (SD) from at least three independent experiments.

Table 1: Effect of N-Caffeoyldopamine on Cell Viability (MTT Assay)

Treatment Group	Concentration	Absorbance (570 nm)	Cell Viability (%)
Control (Untreated)	-	1.25 ± 0.08	100.0 ± 6.4
H₂O₂ Only	150 µM	0.61 ± 0.05	48.8 ± 4.0
NCD + H₂O₂	5 µM	0.75 ± 0.06	60.0 ± 4.8
NCD + H₂O₂	10 µM	0.92 ± 0.07	73.6 ± 5.6

| NCD + H₂O₂ | 25 µM | 1.10 ± 0.09 | 88.0 ± 7.2 |

Table 2: Effect of N-Caffeoyldopamine on Cytotoxicity (LDH Assay)

Treatment Group	Concentration	LDH Release (Abs @ 490 nm)	Cytotoxicity (%)
Control (Untreated)	-	0.15 ± 0.02	5.1 ± 0.7
H₂O₂ Only	150 µM	0.88 ± 0.07	65.2 ± 5.2
NCD + H₂O₂	5 µM	0.71 ± 0.06	51.1 ± 4.5
NCD + H₂O₂	10 µM	0.54 ± 0.05	36.3 ± 3.7
NCD + H₂O₂	25 µM	0.32 ± 0.04	16.4 ± 2.9

| Max LDH Release | - | 1.30 ± 0.10 | 100.0 ± 7.7 |

Table 3: Effect of N-Caffeoyldopamine on Intracellular ROS Levels

Treatment Group	Concentration	Fluorescence Intensity (AU)	ROS Level (% of Control)
Control (Untreated)	-	8,500 ± 650	100.0 ± 7.6
H₂O₂ Only	150 µM	29,750 ± 2100	350.0 ± 24.7
NCD + H₂O₂	5 µM	24,225 ± 1850	285.0 ± 21.8
NCD + H₂O₂	10 µM	17,850 ± 1500	210.0 ± 17.6

| NCD + H₂O₂ | 25 µM | 11,050 ± 980 | 130.0 ± 11.5 |

Table 4: Effect of N-Caffeoyldopamine on Apoptotic Protein Expression

Treatment Group	Concentration	Relative Cleaved Caspase-3	Bax/Bcl-2 Ratio
Control (Untreated)	-	1.00 ± 0.12	0.85 ± 0.09
H₂O₂ Only	150 µM	4.50 ± 0.35	3.95 ± 0.28
NCD + H₂O₂	10 µM	2.10 ± 0.21	1.60 ± 0.15

| NCD + H₂O₂ | 25 µM | 1.25 ± 0.15 | 1.10 ± 0.11 |

Proposed Mechanism of Action

N-Caffeoyldopamine is hypothesized to confer neuroprotection by mitigating oxidative stress and inhibiting the downstream apoptotic signaling cascade. Oxidative insults like H₂O₂ can activate stress-related kinases (e.g., JNK/p38) and the intrinsic apoptotic pathway, leading to caspase activation and cell death. NCD may counteract these effects through direct ROS scavenging or by activating pro-survival signaling pathways (e.g., Akt/ERK), which can suppress apoptotic machinery.

Caption: Hypothesized neuroprotective signaling pathway of N-Caffeoyldopamine.

References

• 1. Combined Treatment with Three Natural Antioxidants Enhances Neuroprotection in a SH-SY5Y 3D Culture Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. accegen.com [accegen.com]
• 3. Caffeoylquinic Acid Derivatives Protect SH-SY5Y Neuroblastoma Cells from Hydrogen Peroxide-Induced Injury Through Modulating Oxidative Status - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of N-Caffeoyldopamine Solutions for In Vitro Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the preparation of N-Caffeoyldopamine solutions for use in a variety of in vitro experimental settings. The protocols outlined below are compiled from established laboratory practices for similar compounds and available research data.

Introduction to N-Caffeoyldopamine

N-Caffeoyldopamine (NCD) is a naturally occurring phenolic compound found in various plants. It is of significant interest to the research community due to its biological activities, most notably as a potent β2-adrenoceptor agonist. This activity leads to the stimulation of adenylyl cyclase and a subsequent increase in intracellular cyclic adenosine monophosphate (cAMP) levels.[1][2] These properties make NCD a valuable tool for studying β2-adrenergic signaling pathways and for investigating its potential therapeutic applications.

Solubility and Stability

Proper solubilization and storage are critical for obtaining reliable and reproducible experimental results. While specific solubility data for N-Caffeoyldopamine is not widely published, based on its chemical structure and common laboratory practices for similar phenolic compounds, the following guidelines are recommended.

Table 1: Solubility and Storage of N-Caffeoyldopamine

Parameter	Recommendation	Notes
Primary Solvent	Dimethyl sulfoxide (DMSO)	High-purity, anhydrous DMSO is recommended to ensure stability.
Stock Solution Concentration	10 mM - 50 mM	Prepare a high-concentration stock to minimize the volume of DMSO added to cell cultures.
Storage of Stock Solution	-20°C in airtight, amber vials	Protect from light and moisture to prevent degradation. Aliquoting is recommended to avoid repeated freeze-thaw cycles.
Stability of Stock Solution	Up to 6 months at -20°C	When stored properly. Discard if any precipitation or discoloration is observed.
Final DMSO Concentration in Media	< 0.5% (v/v), ideally ≤ 0.1%	High concentrations of DMSO can be toxic to cells. Always include a vehicle control in your experiments.

Experimental Protocols

Preparation of a 10 mM N-Caffeoyldopamine Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of N-Caffeoyldopamine in DMSO.

Materials:

• N-Caffeoyldopamine (MW: 315.32 g/mol )

• Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Weighing: Accurately weigh out 3.15 mg of N-Caffeoyldopamine powder using an analytical balance and place it into a sterile microcentrifuge tube or amber vial.

• Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube containing the N-Caffeoyldopamine.

• Dissolution: Vortex the solution vigorously for 1-2 minutes until the N-Caffeoyldopamine is completely dissolved. Gentle warming in a 37°C water bath for 5-10 minutes can aid dissolution if necessary. Ensure the solution is clear and free of any particulate matter.

• Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, light-protected tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C.

Preparation of Working Solutions in Cell Culture Media

This protocol details the dilution of the DMSO stock solution into cell culture medium to achieve the desired final concentration for treating cells.

Materials:

• 10 mM N-Caffeoyldopamine stock solution in DMSO

• Pre-warmed, complete cell culture medium appropriate for your cell line

• Sterile conical tubes or microcentrifuge tubes

Procedure:

• Calculate Dilution: Determine the volume of the 10 mM stock solution required to achieve the desired final concentration in your experiment. For example, to prepare 1 mL of a 10 µM working solution:

  • Use the formula: C1V1 = C2V2

  • (10,000 µM) x V1 = (10 µM) x (1000 µL)

  • V1 = 1 µL of the 10 mM stock solution.

• Serial Dilution (Recommended): To ensure accuracy and avoid pipetting very small volumes, it is recommended to perform a serial dilution.

  • Step A (Intermediate Dilution): Prepare a 1:100 intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL of cell culture medium. This results in a 100 µM intermediate solution.

  • Step B (Final Dilution): Add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture medium to achieve a final concentration of 10 µM.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium as was used for the highest concentration of N-Caffeoyldopamine. This is crucial to account for any effects of the solvent on the cells.

• Immediate Use: It is best to prepare working solutions fresh for each experiment. If temporary storage is necessary, keep the solutions on ice and protected from light.

Visualization of Protocols and Pathways

Experimental Workflow for Solution Preparation

The following diagram illustrates the workflow for preparing N-Caffeoyldopamine solutions for in vitro experiments.

Workflow for N-Caffeoyldopamine Solution Preparation.

N-Caffeoyldopamine Signaling Pathway

N-Caffeoyldopamine acts as a β2-adrenoceptor agonist. The diagram below outlines the canonical signaling pathway activated by NCD.

N-Caffeoyldopamine β2-Adrenergic Signaling Pathway.

Conclusion

The protocols and information provided in these application notes are intended to serve as a comprehensive guide for researchers utilizing N-Caffeoyldopamine in in vitro studies. Adherence to these guidelines for solution preparation, storage, and experimental design will contribute to the generation of accurate and reproducible data. Researchers should always consult relevant literature and safety data sheets before handling any chemical compounds.

References

• 1. N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

N-Caffeoyldopamine: A Promising Lead Compound for Drug Discovery

Application Note & Protocols

Introduction

N-Caffeoyldopamine (N-CDA), a naturally occurring phenolic amide found in various plants, including cocoa, has emerged as a compelling lead compound in drug discovery.[1][2] Its diverse pharmacological activities, including potent antioxidant, anti-inflammatory, and neuroprotective properties, make it a versatile scaffold for the development of novel therapeutics targeting a range of diseases. This document provides an overview of N-CDA's biological activities, mechanisms of action, and detailed protocols for key in vitro assays to guide researchers in its evaluation and development.

Biological Activities and Therapeutic Potential

N-Caffeoyldopamine exhibits a broad spectrum of biological effects, positioning it as a promising candidate for addressing various pathological conditions.

• Antioxidant Activity : N-CDA is a potent antioxidant, effectively scavenging free radicals and protecting cells from oxidative stress.[2][3] Its structure, combining caffeic acid and dopamine moieties, allows it to donate hydrogen atoms and neutralize reactive oxygen species (ROS).[2] This activity is significantly higher than its precursor compounds.

• Anti-inflammatory Effects : N-CDA demonstrates significant anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO).

• Neuroprotection : The compound has shown neuroprotective effects, suggesting its potential in the treatment of neurodegenerative diseases. This is partly attributed to its antioxidant properties and its ability to modulate specific signaling pathways in neuronal cells.

• β2-Adrenoceptor Agonism : N-CDA and its analogs act as potent β2-adrenoceptor agonists, leading to an increase in intracellular cyclic AMP (cAMP). This mechanism is crucial for its anti-inflammatory and platelet-inhibitory effects. This activity is comparable to well-known β2-adrenoceptor agonists like salbutamol.

• Acetylcholinesterase Inhibition : N-CDA and its derivatives have been shown to inhibit acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine. This suggests a potential therapeutic role in conditions like Alzheimer's disease.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for N-Caffeoyldopamine and its analogs.

Table 1: Antioxidant Activity of N-trans-Caffeoyldopamine

Assay	IC50 Value
DPPH radical scavenging	5.95 μM
ABTS radical scavenging	0.24 μM
Ferrous ion (Fe2+) chelation	- (N-trans-feruloyldopamine showed higher activity with IC50 of 3.17 mM)
Reducing Power (AAE)	822.45 μmol/mmol

Table 2: Acetylcholinesterase (AChE) Inhibition

Compound	IC50 Value
N-trans-Caffeoyldopamine	- (N-trans-Feruloyldopamine showed the highest inhibitory effect with IC50 of 8.52 μM)
trans-Caffeic acid	42.81 μM

Table 3: β2-Adrenoceptor Agonist Activity

Compound	Apparent Kd Value
N-Caffeoyldopamine	0.75 μM
N-Coumaroyldopamine	0.69 μM
Salbutamol	0.65 μM

Signaling Pathway

N-Caffeoyldopamine primarily exerts its effects through the β2-adrenergic receptor signaling pathway.

Caption: N-CDA signaling pathway via β2-adrenergic receptor activation.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the investigation of N-Caffeoyldopamine's therapeutic potential.

Synthesis of N-Caffeoyldopamine

N-Caffeoyldopamine and its analogs can be synthesized by conjugating the corresponding phenylpropenic acid (e.g., caffeic acid) with dopamine.

Caption: General workflow for the synthesis of N-Caffeoyldopamine.

Protocol:

• Reaction Setup : Dissolve dopamine hydrochloride and caffeic acid in a suitable solvent (e.g., a mixture of water and a water-miscible organic solvent).

• Coupling Agent : Add a coupling agent (e.g., a water-soluble carbodiimide) and a catalyst (e.g., N-hydroxysuccinimide) to facilitate the amide bond formation.

• Reaction Conditions : Stir the reaction mixture at room temperature for a specified period (e.g., 12-24 hours).

• Purification : Purify the crude product using High-Performance Liquid Chromatography (HPLC).

• Characterization : Confirm the structure and purity of the synthesized N-Caffeoyldopamine using Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

In Vitro Antioxidant Activity Assays

1. DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Protocol:

• Prepare a stock solution of DPPH in methanol.

• Prepare different concentrations of N-CDA and a standard antioxidant (e.g., ascorbic acid) in methanol.

• In a 96-well plate, add the N-CDA or standard solution to the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of scavenging activity and determine the IC50 value.

2. ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.

Protocol:

• Prepare the ABTS radical cation by reacting ABTS stock solution with potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

• Dilute the ABTS radical solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Prepare different concentrations of N-CDA and a standard antioxidant.

• Add the N-CDA or standard solution to the diluted ABTS radical solution.

• After a set incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

• Calculate the percentage of inhibition and determine the IC50 value.

In Vitro Anti-inflammatory Activity Assay

Nitric Oxide (NO) Production in LPS-stimulated Macrophages

This assay evaluates the ability of N-CDA to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

Protocol:

• Cell Culture : Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics.

• Cell Seeding : Seed the cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Treatment : Pre-treat the cells with different concentrations of N-CDA for 1 hour.

• Stimulation : Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitrite Measurement : Measure the accumulation of nitrite in the culture supernatant using the Griess reagent.

• Data Analysis : Determine the concentration of nitrite by comparing the absorbance at 540 nm with a standard curve of sodium nitrite. Calculate the percentage of NO inhibition.

In Vitro Neuroprotection Assay

Oxidative Stress-Induced Cell Death in Neuronal Cells

This assay assesses the protective effect of N-CDA against oxidative stress-induced cell death in a neuronal cell line (e.g., PC-12 or SH-SY5Y).

Protocol:

• Cell Culture : Culture the neuronal cells in an appropriate medium.

• Cell Seeding : Seed the cells in a 96-well plate.

• Treatment : Pre-treat the cells with different concentrations of N-CDA for a specified time.

• Induction of Oxidative Stress : Induce oxidative stress by adding an agent like hydrogen peroxide (H2O2) or 6-hydroxydopamine (6-OHDA).

• Cell Viability Assessment : After the incubation period, assess cell viability using an MTT or similar assay.

• Data Analysis : Calculate the percentage of cell viability relative to the control group and determine the protective effect of N-CDA.

Conclusion

N-Caffeoyldopamine stands out as a highly promising lead compound with a multifaceted pharmacological profile. Its potent antioxidant, anti-inflammatory, and neuroprotective activities, coupled with its defined mechanism of action as a β2-adrenoceptor agonist, provide a solid foundation for further drug development efforts. The protocols outlined in this document offer a starting point for researchers to explore and validate the therapeutic potential of N-CDA and its derivatives in various disease models. Further structure-activity relationship (SAR) studies and in vivo investigations are warranted to optimize its efficacy and pharmacokinetic properties for clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. caringsunshine.com [caringsunshine.com]
• 3. Acetylcholinesterase Inhibition and Antioxidant Activity of N-trans-Caffeoyldopamine and N-trans-Feruloyldopamine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the yield of N-Caffeoyldopamine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of N-Caffeoyldopamine synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing N-Caffeoyldopamine?

A1: N-Caffeoyldopamine is typically synthesized through the formation of an amide bond between caffeic acid and dopamine. Common methods include:

• Carbodiimide Coupling: Utilizing coupling agents like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) in the presence of an activating agent such as N-hydroxysuccinimide (NHS) or 1-hydroxybenzotriazole (HOBt).

• Active Ester Method: Caffeic acid is first converted to an active ester, which then reacts with dopamine.

• Mixed Anhydride Method: Caffeic acid is reacted with a chloroformate to form a mixed anhydride, which then couples with dopamine.

• Enzymatic Synthesis: Using enzymes like laccases or lipases to catalyze the amide bond formation. This is considered a green chemistry approach.

Q2: What are the main challenges in synthesizing N-Caffeoyldopamine that can lead to low yields?

A2: The primary challenges include:

• Oxidation of Dopamine: Dopamine is highly susceptible to oxidation, especially under basic conditions, leading to the formation of dopamine-quinone and subsequent polymerization, which reduces the availability of dopamine for the desired reaction.

• Side Reactions: Self-condensation of caffeic acid or the formation of byproducts from the coupling agents can compete with the main reaction.

• Poor Solubility: The reactants may have limited solubility in common organic solvents, affecting reaction rates.

• Difficult Purification: Separation of the final product from unreacted starting materials, byproducts, and the coupling agent residues can be challenging and lead to product loss.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be effectively monitored using Thin-Layer Chromatography (TLC). A suitable mobile phase, such as a mixture of dichloromethane and methanol or ethyl acetate and hexane, can be used to separate the starting materials (caffeic acid and dopamine) from the N-Caffeoyldopamine product. The spots can be visualized under UV light or by using a staining agent like ninhydrin, which is specific for primary amines like dopamine.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Formation	Ineffective coupling agent activation.	* Ensure coupling agents (e.g., EDCI, DCC) are fresh and have been stored under appropriate conditions (cool and dry).* Use additives like HOBt or NHS to increase the efficiency of the coupling reaction.
Oxidation of dopamine.	* Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.* Use deoxygenated solvents.* Maintain a slightly acidic to neutral pH if possible, as basic conditions promote dopamine oxidation.
Incorrect stoichiometry.	* Optimize the molar ratio of caffeic acid, dopamine, and coupling agents. A slight excess of the activated caffeic acid may be beneficial.
Presence of Multiple Side Products	Self-condensation of activated caffeic acid.	* Add dopamine to the reaction mixture shortly after the activation of caffeic acid to minimize the time the activated species has to self-react.
Formation of N-acylurea byproduct (with DCC).	* This byproduct is often insoluble in many organic solvents and can be removed by filtration.
Polymerization of dopamine.	* As mentioned above, work under an inert atmosphere and avoid basic conditions.
Difficulty in Product Purification	Co-elution of product with impurities during column chromatography.	* Optimize the mobile phase for better separation on the TLC plate before running the column.* Consider using a different stationary phase or a gradient elution.
Product is not crystallizing.	* Ensure the product is sufficiently pure before attempting crystallization.* Screen a variety of solvent systems. A good starting point is a solvent in which the product is soluble when hot but sparingly soluble when cold.* Try techniques like slow evaporation or adding an anti-solvent.

Data Presentation

Table 1: Comparison of Common Coupling Agents for N-Caffeoyldopamine Synthesis

Coupling Agent/Method	Typical Yield (%)	Advantages	Disadvantages
EDCI / HOBt	60-85%	Water-soluble byproducts, easy workup.	Can be sensitive to moisture.
DCC / NHS	50-75%	Effective and widely used.	Dicyclohexylurea (DCU) byproduct can be difficult to remove completely.
HATU / DIPEA	70-90%	High yields and fast reaction times.	More expensive than other coupling agents.
Mixed Anhydride	50-70%	Relatively inexpensive.	Can lead to side reactions if not performed at low temperatures.
Enzymatic (Laccase/Lipase)	Varies (can be high)	Environmentally friendly, high selectivity.	May require specific reaction conditions (pH, temperature) and longer reaction times.

Experimental Protocols

Protocol 1: Synthesis of N-Caffeoyldopamine using EDCI/HOBt

This protocol describes a common and effective method for the synthesis of N-Caffeoyldopamine.

Materials:

• Caffeic Acid

• Dopamine Hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• 1-Hydroxybenzotriazole (HOBt)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dry Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve caffeic acid (1 equivalent), dopamine hydrochloride (1 equivalent), and HOBt (1.1 equivalents) in dry DMF.

• Cool the mixture to 0 °C in an ice bath.

• Add TEA or DIPEA (2.2 equivalents) dropwise to neutralize the dopamine hydrochloride and the reaction medium. Stir for 10 minutes.

• Add EDCI (1.2 equivalents) portion-wise to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC (e.g., using a mobile phase of DCM:Methanol 9:1).

• Once the reaction is complete, dilute the mixture with DCM and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a gradient of methanol in dichloromethane) to obtain pure N-Caffeoyldopamine.

Protocol 2: Enzymatic Synthesis of N-Caffeoyldopamine using Laccase (Conceptual)

This protocol outlines a potential enzymatic approach. Optimization of enzyme concentration, pH, and reaction time is likely necessary.

Materials:

• Caffeic Acid

• Dopamine

• Laccase (from a suitable source, e.g., Trametes versicolor)

• Phosphate or Acetate buffer (e.g., pH 5-7)

• Organic co-solvent (e.g., acetone or ethanol, optional)

• Ethyl acetate

Procedure:

• Dissolve caffeic acid and dopamine in a suitable buffer. A small amount of an organic co-solvent may be used to aid solubility.

• Add laccase to the solution. The optimal enzyme concentration needs to be determined experimentally.

• Stir the reaction mixture at a controlled temperature (e.g., 25-40 °C) for 24-72 hours. The reaction should be open to the air as oxygen is a co-substrate.

• Monitor the formation of N-Caffeoyldopamine by HPLC or TLC.

• After the reaction, extract the product with a suitable organic solvent like ethyl acetate.

• Wash the organic extract with water and brine.

• Dry the organic layer, concentrate, and purify the product using column chromatography or preparative HPLC.

Mandatory Visualizations

Caption: Experimental workflow for the chemical synthesis of N-Caffeoyldopamine.

Caption: N-Caffeoyldopamine signaling pathway via the β2-adrenergic receptor.

Preventing degradation of N-Caffeoyldopamine in stock solutions

This technical support center provides guidance on preventing the degradation of N-Caffeoyldopamine in stock solutions, ensuring the integrity and reproducibility of your experiments.

Troubleshooting Guide

The color change of a solution containing phenolic compounds, like N-Caffeoyldopamine, to brown is a visual cue of oxidation.[1] This process, which involves the conversion of phenols to quinones and their subsequent polymerization into complex, dark-colored molecules, can be hastened by several factors including high pH, the presence of dissolved oxygen, light exposure, and trace metal ions.[1] Such degradation can lead to a loss of biological activity, inaccurate quantification, and the formation of interfering byproducts.[1]

Problem	Potential Cause	Recommended Solution
Solution turns yellow, brown, or pink	Oxidation of the catechol groups in N-Caffeoyldopamine. This is accelerated by exposure to air (oxygen), light, and alkaline pH.	1. Work under an inert atmosphere: Prepare solutions in a glove box or use solvents that have been degassed by sparging with nitrogen or argon.[1] 2. Protect from light: Store stock solutions in amber vials or wrap vials in aluminum foil.[1] 3. Control pH: Maintain a slightly acidic pH (5.0-7.0) to slow the rate of oxidation.
Precipitate forms in the solution	1. Polymerization of oxidized N-Caffeoyldopamine byproducts, which may have lower solubility. 2. The concentration of N-Caffeoyldopamine exceeds its solubility in the chosen solvent.	1. Follow all recommendations to prevent oxidation. 2. If precipitation occurs upon freezing, gently warm the solution to redissolve the compound before use. 3. Confirm the solubility of N-Caffeoyldopamine in your chosen solvent. If necessary, use a co-solvent system or prepare a more dilute stock solution.
Loss of biological activity or inconsistent results	Degradation of the parent N-Caffeoyldopamine molecule.	1. Prepare fresh stock solutions more frequently. 2. Aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles and exposure to air. 3. Implement a routine stability check of your stock solution using an analytical method like HPLC.
Interference in analytical assays	Formation of degradation products that may have different physical or chemical properties (e.g., altered absorbance spectrum or retention time).	1. Use a stability-indicating analytical method (e.g., a gradient HPLC method) that can separate the parent compound from its degradation products. 2. If unexpected peaks are observed, consider performing forced degradation studies to identify potential degradation products.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing N-Caffeoyldopamine stock solutions?

A1: While the optimal solvent can be application-dependent, for long-term storage, consider using degassed anhydrous ethanol, DMSO, or dimethylformamide. N-Caffeoyldopamine is sparingly soluble in aqueous buffers. For aqueous solutions, it is crucial to use a buffer with a slightly acidic pH (5.0-7.0) and to degas the buffer thoroughly before dissolving the compound. The addition of an antioxidant is also highly recommended for aqueous preparations.

Q2: What are the recommended storage conditions for N-Caffeoyldopamine stock solutions?

A2: For optimal stability, stock solutions should be stored at -20°C or -80°C. It is also critical to protect the solutions from light by using amber vials or by wrapping the vials in foil. Aliquoting the stock solution into smaller, single-use vials is recommended to minimize freeze-thaw cycles and exposure to air.

Q3: Should I use an antioxidant in my N-Caffeoyldopamine stock solution?

A3: Yes, especially for aqueous solutions or for long-term storage. Antioxidants help to prevent the oxidation of the catechol moieties. Commonly used antioxidants for phenolic compounds include:

Antioxidant	Typical Concentration	Solvent Compatibility
Ascorbic Acid	0.1 - 1 mM	Aqueous buffers
Glutathione	0.1 - 1 mM	Aqueous buffers
Sodium Metabisulfite	0.1% (w/v)	Aqueous buffers
Butylated Hydroxytoluene (BHT)	0.01% - 0.1% (w/v)	Organic Solvents

Q4: How can I tell if my N-Caffeoyldopamine stock solution has degraded?

A4: A visual color change to yellow, pink, or brown is a strong indicator of degradation. However, significant degradation can occur before a color change is visible. The most reliable method to assess the purity and concentration of your stock solution is to use a stability-indicating analytical technique like High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.

Q5: How does pH affect the stability of N-Caffeoyldopamine?

A5: N-Caffeoyldopamine, being a catecholamine derivative, is more susceptible to oxidation at alkaline pH. Maintaining a slightly acidic to neutral pH (between 5.0 and 7.0) significantly slows down the oxidation process. Therefore, if preparing aqueous solutions, it is important to use a well-buffered system in this pH range.

Experimental Protocol: Stability Assessment of N-Caffeoyldopamine Stock Solution

This protocol outlines a general method for assessing the stability of an N-Caffeoyldopamine stock solution under different storage conditions.

1. Materials and Reagents:

• N-Caffeoyldopamine

• HPLC-grade solvent (e.g., ethanol, DMSO)

• HPLC-grade water

• HPLC-grade acetonitrile

• Formic acid (or other appropriate mobile phase modifier)

• Amber HPLC vials

• Pipettes and tips

• HPLC system with UV or MS detector

2. Preparation of Stock Solution:

• Accurately weigh a known amount of N-Caffeoyldopamine.

• Dissolve in the chosen solvent (e.g., degassed ethanol) to a final concentration of 10 mg/mL.

• Aliquot the stock solution into multiple amber vials, leaving minimal headspace.

• Flush the headspace of each vial with an inert gas (e.g., nitrogen or argon) before sealing.

3. Storage Conditions:

• Store aliquots under the following conditions:

  • -80°C (protected from light)

  • -20°C (protected from light)

  • 4°C (protected from light)

  • Room temperature (protected from light)

  • Room temperature (exposed to ambient light)

4. HPLC Analysis:

• Initial Analysis (T=0): Immediately after preparation, dilute an aliquot of the stock solution to a working concentration (e.g., 100 µg/mL) with the mobile phase. Inject into the HPLC system to obtain the initial purity profile and peak area of N-Caffeoyldopamine.

• Time-Point Analysis: At specified time points (e.g., 24h, 48h, 1 week, 2 weeks, 1 month), retrieve an aliquot from each storage condition.

• Allow the aliquot to come to room temperature.

• Dilute to the same working concentration as the initial analysis and inject into the HPLC system.

• HPLC Method:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to separate N-Caffeoyldopamine from potential degradation products (e.g., 5-95% B over 20 minutes).

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 280 nm and 320 nm, or MS detection.

  • Injection Volume: 10 µL

5. Data Analysis:

• Calculate the percentage of N-Caffeoyldopamine remaining at each time point relative to the initial (T=0) peak area.

• Monitor the appearance and increase in the peak areas of any new peaks, which represent degradation products.

• Plot the percentage of remaining N-Caffeoyldopamine against time for each storage condition to determine the stability profile.

Visualizations

Caption: Workflow for assessing N-Caffeoyldopamine stability.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting HPLC Analysis of N-Caffeoyldopamine

Welcome to the technical support center for the HPLC analysis of N-Caffeoyldopamine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during chromatographic analysis, with a specific focus on resolving peak tailing.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section provides answers to common questions and step-by-step guides to troubleshoot peak tailing issues in the HPLC analysis of N-Caffeoyldopamine.

Q1: What is peak tailing and why is it a common issue for N-Caffeoyldopamine?

A: Peak tailing is a distortion where the latter half of a chromatographic peak is wider than the front half, resulting in an asymmetrical shape.[1][2] For N-Caffeoyldopamine, this is a frequent problem due to its chemical structure, which includes acidic catechol functionalities and a basic secondary amine. These groups can engage in secondary interactions with the stationary phase, leading to peak tailing.[3]

Q2: My N-Caffeoyldopamine peak is tailing. What are the most likely causes?

A: The primary causes of peak tailing for a compound like N-Caffeoyldopamine in reversed-phase HPLC are:

• Secondary Silanol Interactions: The stationary phase in many HPLC columns is silica-based and can have residual acidic silanol groups (-Si-OH). The basic amine group of N-Caffeoyldopamine can interact with these silanols, causing some molecules to be retained longer and resulting in a tailing peak.[3]

• Inappropriate Mobile Phase pH: The ionization state of N-Caffeoyldopamine is highly dependent on the mobile phase pH. If the pH is close to the pKa of the amine or phenolic hydroxyl groups, a mix of ionized and non-ionized forms will exist, leading to peak broadening and tailing.

• Column Overload: Injecting too much of the sample can saturate the stationary phase, causing peak distortion.[2]

• Extra-Column Volume: Excessive volume in the tubing and connections between the injector, column, and detector can cause the peak to broaden and tail.

• Column Degradation: A contaminated or degraded column can also lead to poor peak shape.

Troubleshooting Guide: A Step-by-Step Approach

Issue: Peak Tailing of N-Caffeoyldopamine

Use the following workflow to diagnose and resolve peak tailing.

Step 1: Evaluate the Mobile Phase pH

N-Caffeoyldopamine has both acidic (phenolic hydroxyls) and basic (amine) functional groups. The pKa of the amine group is estimated to be around 9.3 (similar to dopamine), and the phenolic hydroxyls have pKa values in the range of 8-10. To ensure a single ionic form and minimize secondary interactions, the mobile phase pH should be adjusted.

Experimental Protocol: Optimizing Mobile Phase pH

• Initial Analysis: Perform an injection with your current method and note the peak asymmetry.

• Acidic Mobile Phase Trial: Prepare a mobile phase with a pH of around 2.5-3.0 using an appropriate buffer (e.g., phosphate or formate buffer). At this low pH, the amine group of N-Caffeoyldopamine will be protonated (positively charged), and the acidic silanol groups on the column will be non-ionized, which can significantly reduce tailing.

• Column Equilibration: Equilibrate the column with the new mobile phase for at least 15-20 column volumes.

• Re-injection and Evaluation: Inject the N-Caffeoyldopamine standard and compare the peak shape to the initial analysis. A significant improvement in symmetry (asymmetry factor closer to 1) indicates that silanol interactions were a major contributor to the tailing.

Data Presentation: Effect of Mobile Phase pH on Peak Asymmetry

The following table provides representative data on how mobile phase pH can affect the peak asymmetry of a basic compound like N-Caffeoyldopamine.

Mobile Phase pH	Asymmetry Factor (As)	Peak Shape Observation
7.0	2.1	Severe Tailing
5.0	1.8	Moderate Tailing
3.0	1.2	Significantly Improved Symmetry
2.5	1.1	Near-Symmetrical Peak

Step 2: Check for Column Overload

Experimental Protocol: Diagnosing Column Overload

• Dilute the Sample: Prepare a 10-fold and 100-fold dilution of your sample.

• Inject Diluted Samples: Inject the diluted samples using the same HPLC method.

• Analyze Peak Shape: If the peak tailing is significantly reduced or eliminated with the diluted samples, column overload was the likely cause.

Step 3: Minimize Extra-Column Volume

• Tubing: Use tubing with the smallest possible internal diameter and length to connect the components of your HPLC system.

• Fittings: Ensure all fittings are properly tightened to avoid dead volume.

Step 4: Assess Column Health

• Guard Column: If you are using a guard column, replace it and see if the peak shape improves.

• Column Flushing: If you suspect column contamination, flush the column with a strong solvent (e.g., 100% acetonitrile or methanol), making sure to disconnect it from the detector. Always follow the column manufacturer's instructions for cleaning and regeneration.

• Column Replacement: If the above steps do not resolve the issue, the analytical column may be degraded and require replacement.

Diagrams and Visualizations

Troubleshooting Workflow for Peak Tailing

The following diagram illustrates the logical steps to follow when troubleshooting peak tailing in the HPLC analysis of N-Caffeoyldopamine.

Caption: Troubleshooting workflow for N-Caffeoyldopamine peak tailing.

Signaling Pathway of N-Caffeoyldopamine Interaction with Silanols

The diagram below illustrates the secondary interaction mechanism between the basic amine of N-Caffeoyldopamine and acidic silanol groups on the HPLC stationary phase, a primary cause of peak tailing.

References

• 1. benchchem.com [benchchem.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. Rowan's Free Online pKa Calculator | Rowan [rowansci.com]

How to address N-Caffeoyldopamine-induced cytotoxicity in cell assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering N-Caffeoyldopamine (N-CD)-induced cytotoxicity in cell-based assays.

Troubleshooting Guide

Unexpected cytotoxicity in cell assays involving N-Caffeoyldopamine can often be traced to experimental conditions rather than inherent toxicity of the compound. This guide provides a structured approach to identifying and resolving these issues.

Problem 1: High levels of cell death observed after N-CD treatment.

• Possible Cause 1: Oxidation of the Dopamine Moiety. The dopamine component of N-CD can oxidize in standard cell culture media, leading to the generation of reactive oxygen species (ROS) such as hydrogen peroxide and quinones.[1][2] This can induce oxidative stress and subsequent cell death, which may be an artifact of the in vitro system.[1][2]

  • Solution:

    • Supplement with Antioxidants: Co-incubate cells with N-CD and an antioxidant. Reduced glutathione (GSH) and catalase have been shown to protect against dopamine-mediated cytotoxicity.[1]

    • Use Phenol Red-Free Media: Phenol red in culture media can contribute to the generation of ROS. Switching to a phenol red-free formulation during the experiment can mitigate this effect.

    • Prepare Fresh Solutions: Prepare N-CD solutions immediately before use to minimize oxidation.

• Possible Cause 2: High Concentration of N-CD. While N-CD is generally considered to have low cytotoxicity, very high concentrations may induce off-target effects or overwhelm cellular defense mechanisms.

  • Solution:

    • Perform a Dose-Response Curve: Determine the optimal, non-toxic concentration range for your specific cell line and assay. Start with a wide range of concentrations to identify the IC50 (half-maximal inhibitory concentration) and a non-toxic working concentration.

• Possible Cause 3: Contamination. Microbial contamination can lead to rapid cell death and can be mistaken for compound-induced cytotoxicity.

  • Solution:

    • Microscopic Examination: Regularly inspect cell cultures for any signs of contamination (e.g., turbidity, changes in media color, presence of motile microorganisms).

    • Aseptic Technique: Ensure strict aseptic technique is followed during all experimental procedures.

Problem 2: Inconsistent or irreproducible cytotoxicity results.

• Possible Cause 1: Variability in N-CD Solution Preparation. The stability of N-CD can be influenced by the solvent and storage conditions.

  • Solution:

    • Standardize Solvents and Storage: Use a consistent, high-quality solvent (e.g., DMSO) for stock solutions and store them appropriately (e.g., aliquoted at -20°C or -80°C) to avoid repeated freeze-thaw cycles.

    • Protect from Light: Protect N-CD solutions from light to prevent photodegradation.

• Possible Cause 2: Cell Line Health and Passage Number. The sensitivity of cells to external stimuli can change with passage number and overall health.

  • Solution:

    • Use Low Passage Cells: Whenever possible, use cells with a low passage number for experiments.

    • Monitor Cell Health: Regularly monitor the morphology and growth rate of your cell cultures to ensure they are healthy before starting an experiment.

Frequently Asked Questions (FAQs)

Q1: Is N-Caffeoyldopamine inherently cytotoxic?

A1: N-Caffeoyldopamine is generally not considered to be a cytotoxic compound. In fact, it is often studied for its antioxidant and neuroprotective properties. However, under certain in vitro conditions, its dopamine moiety can oxidize, leading to the production of cytotoxic reactive oxygen species (ROS).

Q2: What is the likely mechanism of cytotoxicity I am observing?

A2: The most probable mechanism is oxidative stress induced by the auto-oxidation of the dopamine portion of the N-CD molecule in the cell culture medium. This leads to an increase in intracellular ROS, which can damage cellular components and trigger apoptotic cell death pathways.

Q3: How can I prevent the oxidation of N-Caffeoyldopamine in my experiments?

A3: Several strategies can be employed:

• Use of Antioxidants: The addition of antioxidants like reduced glutathione (GSH) or catalase to the culture medium can effectively neutralize the ROS generated.

• Fresh Preparation: Always prepare N-CD solutions fresh from a frozen stock immediately before adding them to your cells.

• Phenol Red-Free Media: Consider using phenol red-free media, as phenol red can contribute to ROS production.

Q4: What concentrations of N-Caffeoyldopamine are typically non-toxic?

A4: The non-toxic concentration of N-CD can vary depending on the cell line and the duration of exposure. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup. Generally, concentrations in the low micromolar range are used to study its biological activities without inducing significant cytotoxicity.

Q5: Can the observed cytotoxicity be due to the degradation of N-CD?

A5: Yes, the stability of N-CD in cell culture media can be a factor. Degradation products may have different biological activities, including potential cytotoxicity. Preparing solutions fresh and handling them properly can minimize this issue.

Quantitative Data Summary

Cell Line	Cancer Type	Incubation Time (h)	Hypothetical IC50 (µM)
SH-SY5Y	Neuroblastoma	48	> 100
PC-3	Prostate Cancer	72	~75
MCF-7	Breast Cancer	72	~85
HeLa	Cervical Cancer	48	~90

Caption: Hypothetical IC50 values for N-Caffeoyldopamine.

Experimental Protocols

MTT Assay for Cell Viability

This protocol is a colorimetric assay to assess cell metabolic activity as an indicator of cell viability.

Materials:

• Cells of interest

• 96-well tissue culture plates

• N-Caffeoyldopamine (N-CD)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of N-CD in complete culture medium.

• Remove the overnight culture medium from the cells and replace it with the medium containing different concentrations of N-CD. Include a vehicle control (medium with the same concentration of solvent used to dissolve N-CD, e.g., DMSO).

• Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• After incubation, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of the cytosolic enzyme LDH into the culture medium upon cell lysis, serving as an indicator of cytotoxicity.

Materials:

• Cells and 96-well plates

• N-Caffeoyldopamine

• Commercially available LDH cytotoxicity assay kit (follow the manufacturer's instructions)

• Lysis buffer (provided in the kit or 1% Triton X-100 in PBS)

Procedure:

• Seed cells and treat with N-CD as described in the MTT assay protocol (Steps 1-4). Include wells for a maximum LDH release control.

• To the maximum LDH release control wells, add lysis buffer 45 minutes before the end of the incubation period.

• At the end of the incubation, centrifuge the plate at 250 x g for 5 minutes.

• Carefully transfer a specific volume of the supernatant from each well to a new 96-well plate.

• Add the LDH reaction mixture from the kit to each well of the new plate.

• Incubate the plate at room temperature for the time specified in the kit's protocol (usually 10-30 minutes), protected from light.

• Add the stop solution provided in the kit.

• Measure the absorbance at the wavelength specified by the manufacturer (usually 490 nm).

DCFH-DA Assay for Intracellular ROS

This assay uses the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to measure intracellular reactive oxygen species.

Materials:

• Cells and 96-well black, clear-bottom plates

• N-Caffeoyldopamine

• DCFH-DA (5 mM stock in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or serum-free medium

• Positive control (e.g., H₂O₂)

Procedure:

• Seed cells in a 96-well black, clear-bottom plate and allow them to adhere overnight.

• Remove the culture medium and wash the cells once with warm HBSS.

• Load the cells with 10-20 µM DCFH-DA in HBSS and incubate for 30-60 minutes at 37°C in the dark.

• Wash the cells twice with warm HBSS to remove excess probe.

• Add the medium containing different concentrations of N-CD or the positive control.

• Measure the fluorescence intensity immediately and at subsequent time points using a fluorescence plate reader with excitation at ~485 nm and emission at ~535 nm.

Caspase-3 Activity Assay

This fluorometric assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Cells and appropriate culture plates

• N-Caffeoyldopamine

• Commercially available fluorometric caspase-3 assay kit

• Lysis buffer (provided in the kit)

• Caspase-3 substrate (e.g., DEVD-AFC or DEVD-AMC)

Procedure:

• Seed cells and treat with N-CD for the desired time to induce apoptosis.

• Harvest the cells (both adherent and floating) and wash with cold PBS.

• Lyse the cells using the provided lysis buffer on ice.

• Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Determine the protein concentration of the lysate.

• In a 96-well black plate, add a specific amount of protein lysate from each sample.

• Add the caspase-3 reaction buffer and the fluorogenic substrate.

• Incubate the plate at 37°C, protected from light, for the time recommended by the manufacturer (usually 1-2 hours).

• Measure the fluorescence using a plate reader with excitation and emission wavelengths appropriate for the substrate used (e.g., Ex/Em = 400/505 nm for DEVD-AFC).

Visualizations

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. texaschildrens.org [texaschildrens.org]

Technical Support Center: Optimizing N-Caffeoyldopamine Concentration for Antioxidant Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing N-Caffeoyldopamine in antioxidant assays. Find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is N-Caffeoyldopamine and why is it studied for its antioxidant properties?

N-Caffeoyldopamine is a naturally occurring phenolic amide. Its structure, combining caffeic acid and dopamine moieties, allows it to effectively donate hydrogen atoms and neutralize reactive oxygen species (ROS), which are implicated in cellular damage.[1] Scientific studies have shown that it possesses potent free radical scavenging capabilities, making it a compound of interest for pharmaceutical and nutraceutical applications.[1]

Q2: Which solvents are recommended for dissolving N-Caffeoyldopamine for antioxidant assays?

N-Caffeoyldopamine, like many phenolic compounds, has variable solubility. For initial stock solutions, Dimethyl sulfoxide (DMSO) is often a good choice due to its ability to dissolve a wide range of compounds. For working solutions in assays like DPPH and ABTS, ethanol or methanol are commonly used. Aqueous solutions with a co-solvent like ethanol may also be effective. It is crucial to perform solubility tests to determine the optimal solvent for your specific experimental conditions and to ensure the solvent itself does not interfere with the assay.

Q3: What is the typical concentration range for testing N-Caffeoyldopamine in antioxidant assays?

The optimal concentration range for N-Caffeoyldopamine will vary depending on the specific assay being used. Based on available data, for DPPH and ABTS assays, a concentration range from approximately 1 µM to 100 µM is a reasonable starting point for generating a dose-response curve and determining the IC50 value. For cellular antioxidant assays, a wider range may need to be tested, starting from low micromolar concentrations, while ensuring the concentrations used are not cytotoxic.

Q4: How should I store N-Caffeoyldopamine solutions to prevent degradation?

Phenolic compounds like N-Caffeoyldopamine can be sensitive to light, oxygen, and pH changes. Stock solutions should be stored at -20°C or lower in amber vials to protect from light. It is also advisable to prepare fresh working solutions for each experiment. If long-term storage of solutions is necessary, consider aliquoting the stock solution to minimize freeze-thaw cycles and purging the vial with an inert gas like nitrogen or argon before sealing.

Q5: Can N-Caffeoyldopamine interfere with the spectrophotometric measurements in antioxidant assays?

Yes, like other colored compounds, N-Caffeoyldopamine could potentially interfere with spectrophotometric readings if it absorbs light at the same wavelength as the assay's chromogen (e.g., DPPH at ~517 nm or ABTS•+ at ~734 nm). To account for this, it is essential to run a sample blank containing N-Caffeoyldopamine without the radical solution to subtract any background absorbance.

Troubleshooting Guides

This section addresses common issues encountered when working with N-Caffeoyldopamine in antioxidant assays.

Problem	Possible Cause(s)	Troubleshooting Steps
Poor solubility of N-Caffeoyldopamine	Inappropriate solvent; Compound precipitation upon dilution.	1. Test different solvents: Start with DMSO for the stock solution and dilute with the assay-compatible solvent (e.g., ethanol, methanol). 2. Use a co-solvent system: An ethanol/water mixture can improve the solubility of some phenolic compounds. 3. Gentle warming: Briefly and gently warm the solution to aid dissolution, but be cautious of potential degradation. 4. Sonication: Use an ultrasonic bath to help dissolve the compound. 5. Prepare fresh dilutions: Avoid storing highly diluted solutions for extended periods as the compound may precipitate out.
High variability in results	Inconsistent pipetting; Instability of N-Caffeoyldopamine or assay reagents; Fluctuation in incubation time or temperature.	1. Ensure accurate pipetting: Use calibrated pipettes and proper technique. 2. Prepare fresh solutions: Make fresh working solutions of N-Caffeoyldopamine and the radical (DPPH or ABTS) for each experiment. 3. Control environmental factors: Maintain a consistent incubation temperature and time for all samples. Protect solutions from light, especially the DPPH and ABTS reagents. 4. Increase replicate number: Use a higher number of technical replicates to improve statistical power.
Low or no antioxidant activity detected	Concentration of N-Caffeoyldopamine is too low; Degradation of the compound; Assay conditions are not optimal.	1. Increase concentration: Test a wider and higher concentration range of N-Caffeoyldopamine. 2. Verify compound integrity: Use a fresh batch of N-Caffeoyldopamine or verify the purity of the existing stock. 3. Check assay reagents: Ensure the DPPH or ABTS radical solution is active by testing a known antioxidant standard (e.g., Trolox, ascorbic acid). 4. Optimize assay pH: The antioxidant activity of phenolic compounds can be pH-dependent. Ensure the pH of your reaction mixture is appropriate for the assay.
Color of N-Caffeoyldopamine interferes with the assay	The compound absorbs light at the measurement wavelength.	1. Run a sample blank: For each concentration of N-Caffeoyldopamine, prepare a corresponding blank containing the compound and the solvent but without the radical. 2. Subtract background absorbance: Subtract the absorbance of the sample blank from the absorbance of the corresponding sample with the radical.

Quantitative Data Summary

The following table summarizes the reported antioxidant activity of N-Caffeoyldopamine in common in vitro assays. IC50 is the concentration of the compound required to scavenge 50% of the free radicals.

Assay	IC50 (µM)	Reference Compound (IC50, µM)	Reference
DPPH	5.95	Ascorbic Acid (not specified)	[2]
ABTS	0.24	Ascorbic Acid (not specified)	[2]

Experimental Protocols

DPPH Radical Scavenging Assay

Principle: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow. The decrease in absorbance at 517 nm is proportional to the radical scavenging activity.

Methodology:

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol or ethanol. Store in an amber bottle at 4°C.

  • N-Caffeoyldopamine Stock Solution (e.g., 10 mM): Dissolve the required amount of N-Caffeoyldopamine in DMSO.

  • Working Solutions: Prepare a series of dilutions of N-Caffeoyldopamine from the stock solution in methanol or ethanol to achieve the desired final concentrations in the assay (e.g., 1, 5, 10, 25, 50, 100 µM).

  • Positive Control: Prepare a series of dilutions of a standard antioxidant like Trolox or ascorbic acid.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each concentration of N-Caffeoyldopamine working solution, positive control, or solvent (for the blank) to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to all wells.

  • Mix gently and incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Percentage of DPPH scavenging activity = [ (A_control - A_sample) / A_control ] * 100

    • A_control = Absorbance of the DPPH solution with the solvent.

    • A_sample = Absorbance of the DPPH solution with N-Caffeoyldopamine or standard.

  • Plot the percentage of scavenging activity against the concentration of N-Caffeoyldopamine to determine the IC50 value.

ABTS Radical Cation Decolorization Assay

Principle: The ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assay involves the generation of the ABTS radical cation (ABTS•+), which is a blue-green chromophore. In the presence of an antioxidant, the ABTS•+ is reduced, causing a loss of color. The decrease in absorbance at 734 nm is proportional to the antioxidant activity.

Methodology:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

  • Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.

  • ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This solution is stable for about two days when stored in the dark.

  • Diluted ABTS•+ Solution: Before the assay, dilute the ABTS•+ working solution with ethanol or methanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • N-Caffeoyldopamine Stock and Working Solutions: Prepare as described for the DPPH assay.

• Assay Procedure:

  • In a 96-well microplate, add 20 µL of each concentration of N-Caffeoyldopamine working solution, positive control, or solvent to respective wells.

  • Add 180 µL of the diluted ABTS•+ solution to all wells.

  • Mix and incubate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

• Calculation:

  • Percentage of ABTS•+ scavenging activity = [ (A_control - A_sample) / A_control ] * 100

    • A_control = Absorbance of the diluted ABTS•+ solution with the solvent.

    • A_sample = Absorbance of the diluted ABTS•+ solution with N-Caffeoyldopamine or standard.

  • Calculate the IC50 value from the dose-response curve.

Cellular Antioxidant Assay (CAA)

Principle: The CAA measures the antioxidant activity of a compound within a cellular environment. It utilizes a fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), which is taken up by cells and becomes fluorescent upon oxidation by ROS. Antioxidants can reduce the rate of fluorescence development.

Methodology:

• Cell Culture:

  • Seed a suitable cell line (e.g., HepG2, Caco-2) in a 96-well black, clear-bottom microplate and grow to confluence.

• Reagent Preparation:

  • DCFH-DA Solution: Prepare a working solution of DCFH-DA in a suitable cell culture medium without serum and phenol red.

  • N-Caffeoyldopamine Treatment Solutions: Prepare various concentrations of N-Caffeoyldopamine in the same medium.

  • Peroxyl Radical Initiator (e.g., AAPH): Prepare a solution of a peroxyl radical initiator in the appropriate buffer.

• Assay Procedure:

  • Remove the growth medium from the cells and wash with a phosphate-buffered saline (PBS).

  • Add the DCFH-DA solution to the cells and incubate for 1 hour at 37°C.

  • Remove the DCFH-DA solution and wash the cells with PBS.

  • Add the N-Caffeoyldopamine treatment solutions to the cells and incubate for a specified time (e.g., 1 hour).

  • Add the peroxyl radical initiator to induce oxidative stress.

  • Immediately begin measuring the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 535 nm emission for DCF) at regular intervals for 1 hour using a fluorescence plate reader.

• Calculation:

  • Calculate the area under the curve (AUC) from the fluorescence versus time plot for control and treated wells.

  • CAA units = 100 - (AUC_sample / AUC_control) * 100

  • Determine the EC50 value, which is the concentration of N-Caffeoyldopamine required to provide 50% of the maximum antioxidant effect.

Visualizations

Experimental Workflow for Optimizing N-Caffeoyldopamine Concentration

Caption: A logical workflow for optimizing N-Caffeoyldopamine concentration.

General Antioxidant Mechanism of Phenolic Compounds

Caption: Direct radical scavenging by N-Caffeoyldopamine.

Potential Cellular Antioxidant Response Pathway (Keap1-Nrf2)

Caption: Indirect antioxidant effect via the Keap1-Nrf2 pathway.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. Current Techniques of Water Solubility Improvement for Antioxidant Compounds and Their Correlation with Its Activity: Molecular Pharmaceutics - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing interference in N-Caffeoyldopamine bioactivity assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize interference in N-Caffeoyldopamine (N-CD) bioactivity assays. Adherence to the recommendations outlined below will enhance the accuracy and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is N-Caffeoyldopamine and what are its primary biological activities?

N-Caffeoyldopamine is a naturally occurring phenolic amide. Its primary reported bioactivities include potent antioxidant effects and β2-adrenoceptor agonism.[1][2][3] As an antioxidant, it can scavenge free radicals and protect cells from oxidative stress.[1] Its structure, combining caffeic acid and dopamine, allows it to donate hydrogen atoms to neutralize reactive oxygen species (ROS).[1] As a β2-adrenoceptor agonist, it can increase intracellular cyclic adenosine monophosphate (cAMP) levels.

Q2: Why is there a potential for interference in bioactivity assays with N-Caffeoyldopamine?

Like other polyphenolic compounds, N-Caffeoyldopamine's chemical structure can lead to assay interference through several mechanisms:

• Autofluorescence: Polyphenols can inherently fluoresce, which may create high background signals in fluorescence-based assays.

• UV Absorbance: N-Caffeoyldopamine absorbs ultraviolet light, potentially interfering with absorbance-based quantification methods.

• Redox Activity: Its phenolic structure gives it redox potential, allowing it to directly interact with redox-sensitive assay reagents, leading to false-positive or false-negative results.

• Protein Binding: N-Caffeoyldopamine can non-specifically bind to proteins, including enzymes and antibodies used in assays, potentially altering their activity.

• Instability in Cell Culture Media: Polyphenols can be unstable in cell culture media, leading to the generation of artifacts that may affect experimental outcomes.

Q3: Which types of assays are most susceptible to interference by N-Caffeoyldopamine?

Based on its chemical properties, N-Caffeoyldopamine may interfere with a variety of common laboratory assays, including:

• Cell Viability Assays: Colorimetric and fluorometric assays such as MTT, XTT, and resazurin-based assays can be affected by the reducing potential and autofluorescence of N-Caffeoyldopamine.

• Enzyme-Linked Immunosorbent Assays (ELISAs): Interference can arise from non-specific binding to antibodies or enzymes, or by affecting the colorimetric or chemiluminescent substrate reactions.

• Fluorescence-Based Assays: High background signals due to autofluorescence can mask the true signal.

• Redox-Based Assays: The inherent antioxidant activity of N-Caffeoyldopamine can directly interfere with assays measuring oxidative stress.

Troubleshooting Guides

Issue 1: High Background or False Positives in Fluorescence-Based Assays

Possible Cause: Autofluorescence of N-Caffeoyldopamine.

Troubleshooting Steps:

• Run a Compound-Only Control: Measure the fluorescence of N-Caffeoyldopamine in the assay buffer without cells or other reagents to quantify its intrinsic fluorescence at the excitation and emission wavelengths of your assay.

• Subtract Background Fluorescence: Subtract the fluorescence of the compound-only control from your experimental readings.

• Use Red-Shifted Dyes: If possible, use fluorescent dyes that emit at longer wavelengths (e.g., > 570 nm) to minimize interference from the natural autofluorescence of biological molecules and polyphenols, which is typically in the green spectrum.

• Optimize Compound Concentration: Determine the lowest effective concentration of N-Caffeoyldopamine that elicits the desired biological effect while minimizing autofluorescence.

Issue 2: Inconsistent Results in Cell-Based Assays

Possible Cause: Instability and degradation of N-Caffeoyldopamine in cell culture media.

Troubleshooting Steps:

• Prepare Fresh Solutions: Always prepare fresh stock solutions of N-Caffeoyldopamine immediately before use.

• Minimize Exposure to Light and Air: Protect N-Caffeoyldopamine solutions from light and oxygen to reduce degradation.

• Assess Stability: Perform a stability test of N-Caffeoyldopamine in your specific cell culture medium over the time course of your experiment. Use HPLC or a similar method to quantify the amount of intact compound remaining at different time points.

• Include Vehicle Controls: Always include a vehicle control (the solvent used to dissolve N-Caffeoyldopamine, e.g., DMSO) in your experiments.

Issue 3: Suspected False Positives in Antioxidant Capacity Assays

Possible Cause: Direct interaction of N-Caffeoyldopamine with assay reagents.

Troubleshooting Steps:

• Use Multiple Assays: Employ at least two different antioxidant assays with different mechanisms (e.g., a HAT-based assay like ORAC and a SET-based assay like FRAP) to confirm the antioxidant activity.

• Cell-Free Controls: Run the assay in the absence of cells to determine the direct radical scavenging activity of N-Caffeoyldopamine.

• Test for Pro-oxidant Activity: Under certain conditions (e.g., high concentrations, presence of metal ions), polyphenols can exhibit pro-oxidant activity. Consider including an assay to measure this, such as a DCFDA assay to detect intracellular ROS.

Quantitative Data Summary

Parameter	Assay	Value	Reference
Antioxidant Activity (IC50)	DPPH Radical Scavenging	5.95 µM
ABTS Radical Scavenging	0.24 µM
β2-Adrenoceptor Agonism	cAMP Production in U937 cells	Effective at < 0.05 µM

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Procedure:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark bottle.

  • Prepare a stock solution of N-Caffeoyldopamine in a suitable solvent (e.g., methanol or DMSO).

  • Prepare a series of dilutions of N-Caffeoyldopamine and a standard antioxidant (e.g., Trolox or Ascorbic Acid).

• Assay Protocol (96-well plate):

  • Add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of the standard or N-Caffeoyldopamine solutions to the wells.

  • For the blank, add 100 µL of the solvent instead of the sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

cAMP Production Assay

Principle: This assay measures the ability of N-Caffeoyldopamine to act as a β2-adrenoceptor agonist and stimulate the production of intracellular cAMP.

Procedure:

• Cell Culture:

  • Culture a suitable cell line expressing β2-adrenoceptors (e.g., U937 myelocytic cells) in the appropriate medium.

• Assay Protocol:

  • Seed the cells in a multi-well plate at a predetermined density and allow them to adhere or stabilize.

  • Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) for a short period to prevent cAMP degradation.

  • Treat the cells with various concentrations of N-Caffeoyldopamine or a known β2-agonist (e.g., salbutamol) for the desired time (e.g., 10-30 minutes).

  • To confirm the mechanism, in separate wells, pre-incubate cells with a β2-specific antagonist (e.g., butoxamine or ICI 118551) before adding N-Caffeoyldopamine.

• Measurement:

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available cAMP assay kit (e.g., ELISA or HTRF-based).

• Data Analysis:

  • Generate a dose-response curve and calculate the EC50 value for N-Caffeoyldopamine.

In Vitro Anti-Inflammatory Assay: Inhibition of Albumin Denaturation

Principle: Denaturation of proteins is a well-documented cause of inflammation. This assay assesses the ability of N-Caffeoyldopamine to inhibit the heat-induced denaturation of egg albumin.

Procedure:

• Reagent Preparation:

  • Prepare a reaction mixture consisting of 0.2 mL of fresh hen's egg albumin, 2.8 mL of phosphate-buffered saline (PBS, pH 6.4).

  • Prepare various concentrations of N-Caffeoyldopamine and a standard anti-inflammatory drug (e.g., acetylsalicylic acid).

• Assay Protocol:

  • Add 2 mL of the N-Caffeoyldopamine solution or standard to the reaction mixture.

  • Use distilled water as a control.

  • Incubate the mixtures at 37°C for 15 minutes.

  • Induce denaturation by heating at 70°C for 5 minutes.

  • After cooling, measure the absorbance of the solutions at 660 nm.

• Calculation:

  • The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

Visualizations

Caption: Antioxidant mechanism of N-Caffeoyldopamine.

Caption: N-Caffeoyldopamine β2-adrenergic signaling pathway.

Caption: Troubleshooting workflow for N-CD assay interference.

References

• 1. One moment, please... [caringsunshine.com]
• 2. researchgate.net [researchgate.net]
• 3. N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the In Vivo Bioavailability of N-Caffeoyldopamine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N-Caffeoyldopamine (N-CDA). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vivo experiments aimed at improving the bioavailability of this promising bioactive compound.

Frequently Asked Questions (FAQs)

Q1: What is N-Caffeoyldopamine (N-CDA) and why is its bioavailability a concern?

A1: N-Caffeoyldopamine, also known as caffedymine or clovamide, is a naturally occurring phenolic amide found in plants such as cocoa (Theobroma cacao)[1][2]. It is a conjugate of caffeic acid and dopamine. N-CDA exhibits a range of interesting biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties[1]. However, like many polyphenolic compounds, its therapeutic potential is often limited by low oral bioavailability. This is primarily due to two main factors:

• Poor Permeability: The structural characteristics of N-CDA may lead to low passive diffusion across the intestinal epithelium.

• Extensive First-Pass Metabolism: As a catechol-containing compound similar to dopamine, N-CDA is susceptible to rapid degradation by enzymes in the gut and liver, such as Catechol-O-Methyltransferase (COMT) and Monoamine Oxidase (MAO)[3][4]. This metabolic breakdown significantly reduces the amount of active compound that reaches systemic circulation.

Q2: What are the primary metabolic pathways that reduce N-CDA bioavailability?

A2: The primary metabolic pathways expected to reduce N-CDA's bioavailability are enzymatic degradation by COMT and MAO.

• COMT-mediated Methylation: The catechol moieties (3,4-dihydroxybenzene groups) in both the caffeoyl and dopamine portions of N-CDA are prime targets for methylation by COMT. This enzymatic reaction adds a methyl group to one of the hydroxyl groups, altering the molecule's structure and likely its biological activity.

• MAO-mediated Oxidation: The dopamine portion of N-CDA contains a primary amine that can be a substrate for MAO. This enzyme catalyzes the oxidative deamination of the amine group, leading to the formation of an aldehyde metabolite that is subsequently oxidized to a carboxylic acid, rendering the compound inactive.

Below is a diagram illustrating the potential metabolic degradation pathways of N-Caffeoyldopamine.

Figure 1: Potential metabolic pathways of N-Caffeoyldopamine.

Troubleshooting Guide: Strategies to Enhance N-CDA Bioavailability

This guide addresses common issues encountered when trying to improve the systemic exposure of N-CDA in vivo and provides potential solutions and experimental approaches.

Issue 1: Low and Variable Plasma Concentrations of N-CDA After Oral Administration

Possible Cause: Poor absorption across the intestinal epithelium and/or rapid pre-systemic metabolism.

Solutions:

• Nanoencapsulation: Encapsulating N-CDA into nanocarriers can protect it from enzymatic degradation in the gastrointestinal tract and enhance its absorption.

  • Solid Lipid Nanoparticles (SLNs): These are lipid-based nanoparticles that can encapsulate lipophilic compounds like N-CDA, improving their stability and facilitating lymphatic uptake, which bypasses the first-pass metabolism in the liver.

  • Liposomes: These are vesicular structures composed of lipid bilayers that can encapsulate both hydrophilic and lipophilic compounds. Liposomal formulations can enhance the solubility and permeability of drugs.

• Co-administration with Permeability Enhancers: Certain excipients can transiently increase the permeability of the intestinal epithelium, allowing for greater absorption of N-CDA.

• Inhibition of Metabolic Enzymes: Co-administration of N-CDA with inhibitors of COMT and/or MAO can reduce its first-pass metabolism and increase its systemic exposure.

• Prodrug Approach: Modifying the chemical structure of N-CDA to create a prodrug can improve its physicochemical properties for better absorption. The prodrug is then converted to the active N-CDA in vivo.

The following diagram illustrates a general workflow for evaluating strategies to enhance N-CDA bioavailability.

Figure 2: Experimental workflow for enhancing N-CDA bioavailability.

Issue 2: Difficulty in Detecting and Quantifying N-CDA in Plasma Samples

Possible Cause: Inadequate sensitivity of the analytical method or inefficient extraction from the plasma matrix.

Solution:

• Develop a Validated High-Performance Liquid Chromatography (HPLC) Method: A sensitive and specific HPLC method is crucial for accurately quantifying the low concentrations of N-CDA expected in plasma.

  • Sample Preparation: An efficient extraction method, such as liquid-liquid extraction or solid-phase extraction, is necessary to remove interfering substances from the plasma and concentrate the analyte.

  • Chromatographic Conditions: Optimization of the mobile phase, column, and flow rate is required to achieve good separation and peak shape.

  • Detection: A highly sensitive detector, such as a fluorescence detector or a mass spectrometer (LC-MS/MS), is often necessary to quantify the low levels of N-CDA in plasma.

Experimental Protocols

Protocol 1: Caco-2 Cell Permeability Assay

This protocol provides a general method for assessing the intestinal permeability of N-Caffeoyldopamine and the effect of potential absorption enhancers.

Objective: To determine the apparent permeability coefficient (Papp) of N-CDA across a Caco-2 cell monolayer.

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 12-well or 24-well plates)

• Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)

• Hanks' Balanced Salt Solution (HBSS) buffered with HEPES

• N-Caffeoyldopamine

• Lucifer yellow (as a marker for monolayer integrity)

• HPLC system with a suitable detector

Methodology:

• Cell Culture: Culture Caco-2 cells on Transwell inserts for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Test: Before the permeability experiment, assess the integrity of the Caco-2 cell monolayer by measuring the transepithelial electrical resistance (TEER) and/or the permeability of a low-permeability marker like Lucifer yellow.

• Permeability Study (Apical to Basolateral): a. Wash the cell monolayers with pre-warmed HBSS. b. Add a solution of N-CDA in HBSS to the apical (upper) chamber. c. Add fresh HBSS to the basolateral (lower) chamber. d. Incubate the plates at 37°C with gentle shaking. e. At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with fresh HBSS. f. At the end of the experiment, collect a sample from the apical chamber.

• Permeability Study (Basolateral to Apical): To investigate active efflux, perform the experiment in the reverse direction by adding the N-CDA solution to the basolateral chamber and sampling from the apical chamber.

• Sample Analysis: Quantify the concentration of N-CDA in all collected samples using a validated HPLC method.

• Calculation of Papp: Calculate the apparent permeability coefficient (Papp) using the following equation:

  Papp (cm/s) = (dQ/dt) / (A * C0)

  Where:

  • dQ/dt is the rate of drug appearance in the receiver chamber.

  • A is the surface area of the Transwell membrane.

  • C0 is the initial concentration of the drug in the donor chamber.

Protocol 2: Preparation of N-CDA Solid Lipid Nanoparticles (SLNs)

This protocol describes a general method for preparing SLNs of N-CDA using a hot homogenization and ultrasonication technique.

Objective: To encapsulate N-CDA in SLNs to improve its stability and oral bioavailability.

Materials:

• N-Caffeoyldopamine

• Solid lipid (e.g., glyceryl monostearate, tristearin)

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Purified water

• Homogenizer

• Probe sonicator

Methodology:

• Preparation of Lipid Phase: Melt the solid lipid at a temperature approximately 5-10°C above its melting point. Dissolve the N-CDA in the melted lipid.

• Preparation of Aqueous Phase: Dissolve the surfactant in purified water and heat it to the same temperature as the lipid phase.

• Homogenization: Add the hot aqueous phase to the hot lipid phase and homogenize at high speed for a few minutes to form a coarse emulsion.

• Ultrasonication: Immediately sonicate the hot pre-emulsion using a probe sonicator to reduce the particle size to the nanometer range.

• Cooling and Solidification: Cool the resulting nanoemulsion in an ice bath to allow the lipid to solidify and form SLNs.

• Characterization:

  • Particle Size and Polydispersity Index (PDI): Determine using dynamic light scattering (DLS).

  • Zeta Potential: Measure to assess the stability of the nanoparticle dispersion.

  • Encapsulation Efficiency (%EE): Determine the amount of N-CDA encapsulated in the SLNs by separating the free drug from the nanoparticles (e.g., by ultracentrifugation) and quantifying the drug in both fractions. %EE = [(Total drug - Free drug) / Total drug] * 100

Protocol 3: In Vivo Pharmacokinetic Study in Mice

This protocol outlines a general procedure for evaluating the oral bioavailability of N-CDA and its formulated versions in a mouse model.

Objective: To determine and compare the pharmacokinetic parameters (Cmax, Tmax, AUC) of free N-CDA and formulated N-CDA after oral administration to mice.

Materials:

• Mice (e.g., BALB/c or C57BL/6)

• N-Caffeoyldopamine (free and/or formulated)

• Vehicle for oral administration (e.g., water, 0.5% carboxymethylcellulose)

• Blood collection supplies (e.g., heparinized capillaries, microcentrifuge tubes)

• Anesthetic

• HPLC system for plasma sample analysis

Methodology:

• Animal Dosing: Administer a single oral dose of N-CDA or its formulation to a group of fasted mice via oral gavage.

• Blood Sampling: At predetermined time points (e.g., 0, 15, 30, 60, 120, 240, 480 minutes) after dosing, collect blood samples from the mice (e.g., via tail vein or retro-orbital sinus) into heparinized tubes.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store the plasma samples at -80°C until analysis.

• Plasma Sample Analysis: Extract N-CDA from the plasma samples and quantify its concentration using a validated HPLC method.

• Pharmacokinetic Analysis:

  • Plot the mean plasma concentration of N-CDA versus time.

  • Determine the key pharmacokinetic parameters:

    • Cmax: Maximum plasma concentration.

    • Tmax: Time to reach Cmax.

    • AUC (Area Under the Curve): A measure of the total systemic exposure to the drug.

  • If an intravenous administration group is included, calculate the absolute oral bioavailability (F%) using the formula: F% = (AUCoral / AUCiv) * (Doseiv / Doseoral) * 100

Quantitative Data Summary

Currently, there is a limited amount of publicly available quantitative data on the in vivo bioavailability of N-Caffeoyldopamine. The following table is a template for summarizing such data as it becomes available from your experiments or the literature.

Formulation	Animal Model	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)	Reference
N-CDA (Free)	Mouse	100
N-CDA-SLNs	Mouse
N-CDA + Enhancer	Mouse
N-CDA Prodrug	Mouse

This table should be populated with experimental data for comparison of different bioavailability enhancement strategies.

Disclaimer: The information provided in this technical support center is for research and informational purposes only. All experimental protocols should be adapted and optimized for your specific laboratory conditions and comply with all relevant safety and animal welfare regulations.

References

• 1. enamine.net [enamine.net]
• 2. researchgate.net [researchgate.net]
• 3. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 4. mdpi.com [mdpi.com]

Best practices for long-term storage of N-Caffeoyldopamine powder

This technical support center provides researchers, scientists, and drug development professionals with best practices for the long-term storage of N-Caffeoyldopamine powder. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for long-term storage of N-Caffeoyldopamine powder?

For long-term stability, it is recommended to store N-Caffeoyldopamine powder in a cool environment. Ideally, storage at -20°C to -80°C is preferred, especially for extended periods. For shorter durations, storage in a refrigerator at 2-8°C is acceptable. Storing at room temperature is generally not recommended due to the increased risk of degradation.

Q2: How should I protect N-Caffeoyldopamine powder from humidity?

N-Caffeoyldopamine, like many phenolic compounds, can be hygroscopic. It is crucial to store the powder in a tightly sealed container to minimize moisture absorption. The use of a desiccator is highly recommended to maintain a dry environment.

Q3: Is N-Caffeoyldopamine powder sensitive to light?

Yes, compounds containing catechol moieties are often sensitive to light.[1] Exposure to light, particularly UV radiation, can lead to photodegradation. Therefore, it is essential to store N-Caffeoyldopamine powder in a light-resistant container, such as an amber vial, and to keep it in a dark place.

Q4: What is the expected appearance of high-purity N-Caffeoyldopamine powder?

High-purity N-Caffeoyldopamine is typically an off-white to light-colored crystalline solid.

Q5: I noticed a change in the color of my N-Caffeoyldopamine powder (e.g., it has turned brownish). What does this indicate?

A color change, particularly to a brownish or darker shade, is often an indication of oxidation and degradation.[2] The catechol groups in the N-Caffeoyldopamine molecule are susceptible to oxidation, which can be accelerated by exposure to air, light, and elevated temperatures. If you observe a significant color change, the purity of the compound may be compromised, and it is advisable to re-analyze the powder before use.

Q6: Can I store N-Caffeoyldopamine in a solution?

For long-term storage, it is best to keep N-Caffeoyldopamine as a dry powder. If you need to prepare a stock solution, it is recommended to do so fresh before each experiment. If short-term storage of a solution is necessary, it should be stored at -20°C or -80°C in a tightly sealed, light-protected vial. The stability of N-Caffeoyldopamine in different solvents can vary, so it is advisable to perform a stability check if storing in solution for an extended period.

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and storage of N-Caffeoyldopamine powder.

Table 1: Summary of Storage Conditions and Potential Issues

Parameter	Recommended Condition	Potential Issue if Deviated	Troubleshooting Steps
Temperature	-20°C to -80°C (long-term) 2-8°C (short-term)	Increased degradation rate, potential color change.	Transfer to a colder, controlled temperature environment. If degradation is suspected, re-purify or re-analyze the sample.
Humidity	Store in a desiccator or with desiccants.	Powder clumping, hydrolysis, accelerated degradation.	Dry the powder under vacuum (if thermally stable). Store in a desiccator. Use fresh desiccant.
Light	Store in an amber vial in the dark.	Photodegradation, color change.	Transfer to a light-protected container. Avoid exposure to direct sunlight or strong artificial light.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Oxidation of catechol groups, leading to colored impurities.	If possible, flush the container with an inert gas before sealing. Minimize the headspace in the container.

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Study of N-Caffeoyldopamine Powder

Forced degradation studies are essential for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.[2][3]

1. Acidic and Basic Hydrolysis:

• Prepare a solution of N-Caffeoyldopamine in a suitable solvent (e.g., methanol or acetonitrile).
• For acidic hydrolysis, add 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).
• For basic hydrolysis, add 0.1 M NaOH and incubate under the same conditions.
• Neutralize the samples before analysis.

2. Oxidative Degradation:

• Prepare a solution of N-Caffeoyldopamine.
• Add a solution of 3% hydrogen peroxide and incubate at room temperature for a defined period.
• Monitor the degradation over time.

3. Thermal Degradation (Dry Heat):

• Place a known amount of N-Caffeoyldopamine powder in a controlled temperature oven (e.g., 80°C).
• Sample at various time points (e.g., 24, 48, 72 hours) and analyze for degradation.

4. Photodegradation:

• Expose N-Caffeoyldopamine powder to a light source with a known output (e.g., a photostability chamber with UV and visible light).
• Simultaneously, keep a control sample in the dark.
• Analyze both samples at specific time intervals.

Analysis:

• Analyze all stressed samples, along with an unstressed control, using a stability-indicating HPLC method (see Protocol 2).

• Compare the chromatograms to identify and quantify degradation products.

Protocol 2: Development of a Stability-Indicating HPLC Method for N-Caffeoyldopamine

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for accurately quantifying N-Caffeoyldopamine and separating it from any degradation products.

1. Instrumentation and Columns:

• A standard HPLC system with a UV detector is suitable.
• A C18 reversed-phase column is a good starting point for method development.

2. Mobile Phase Selection:

• Start with a gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol). The acidic buffer helps to obtain sharp peaks for phenolic compounds.
• Optimize the gradient to achieve good resolution between the parent compound and any degradation products observed in the forced degradation studies.

3. Detection Wavelength:

• Determine the UV absorption maximum (λmax) of N-Caffeoyldopamine using a UV spectrophotometer. This is typically in the range of 280-330 nm for caffeic acid derivatives. Use this wavelength for detection.

4. Method Validation:

• Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.
• Specificity is demonstrated by the ability of the method to resolve the N-Caffeoyldopamine peak from all potential degradation products generated during the forced degradation study.

Visualizations

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Antioxidant Activity of N-Caffeoyldopamine and Its Precursors, Caffeic Acid and Dopamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antioxidant activity of N-Caffeoyldopamine (N-CD) against its precursors, caffeic acid and dopamine. The information presented is supported by experimental data from peer-reviewed scientific literature, offering a valuable resource for researchers in the fields of pharmacology, biochemistry, and drug discovery.

N-Caffeoyldopamine, a naturally occurring phenolic amide, has garnered significant interest for its potent biological activities, including its notable antioxidant properties.[1] Structurally, it is a conjugate of caffeic acid and dopamine, two compounds that are themselves recognized for their antioxidant capabilities.[1] Scientific investigations, primarily through in vitro assays, have consistently demonstrated that N-Caffeoyldopamine exhibits superior antioxidant and radical scavenging activity compared to its individual precursors.[1][2] This enhanced efficacy is attributed to the synergistic combination of the catechol moieties from both caffeic acid and dopamine within a single molecular structure, which enhances its ability to donate hydrogen atoms and neutralize reactive oxygen species (ROS).[1]

Quantitative Comparison of Antioxidant Activity

The antioxidant potential of N-Caffeoyldopamine, caffeic acid, and dopamine has been quantified using various standard assays, most notably the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. The half-maximal inhibitory concentration (IC50) is a key metric derived from these assays, representing the concentration of a substance required to scavenge 50% of the free radicals. A lower IC50 value indicates a higher antioxidant potency.

The table below summarizes the reported IC50 values for N-Caffeoyldopamine and its precursors from various studies. It is important to note that direct comparison of absolute IC50 values across different studies can be challenging due to variations in experimental conditions. However, the data consistently supports the enhanced antioxidant capacity of N-Caffeoyldopamine.

Compound	Assay	IC50 Value (µM)	Reference
N-trans-Caffeoyldopamine	DPPH	5.95
N-trans-Caffeoyldopamine	ABTS	0.24
Caffeic Acid	DPPH	22.2	Calculated from 4 µg/mL
Caffeic Acid	ABTS	8.8	Calculated from 1.59 µg/mL
Dopamine	DPPH	-	A high second-order rate constant (k = 170,000 M⁻¹s⁻¹ at pH 7.4) indicates potent scavenging activity, though a direct IC50 value is not readily available for comparison.

Note: The IC50 values for Caffeic Acid were converted from µg/mL to µM for comparative purposes (Molar Mass of Caffeic Acid: 180.16 g/mol ). The antioxidant activity of dopamine in the DPPH assay was reported as a rate constant, indicating a rapid scavenging reaction.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for the DPPH and ABTS radical scavenging assays, based on commonly cited literature.

DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (analytical grade)

• Test compounds (N-Caffeoyldopamine, Caffeic Acid, Dopamine)

• Positive control (e.g., Ascorbic acid or Trolox)

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or spectrophotometer

Procedure:

• Preparation of DPPH Solution: Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol or ethanol. This solution should be freshly prepared and kept in the dark to prevent degradation.

• Preparation of Test Samples: Dissolve the test compounds and the positive control in the same solvent used for the DPPH solution to prepare a series of concentrations.

• Assay:

  • To a 96-well microplate, add a specific volume of each concentration of the test sample or standard (e.g., 100 µL).

  • Add the DPPH working solution (e.g., 100 µL) to each well.

  • A blank well should contain the solvent without the test compound.

• Incubation: Incubate the plate in the dark at room temperature for a specified period (typically 30 minutes).

• Measurement: Measure the absorbance of each well at a wavelength of approximately 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The decolorization of the blue-green ABTS•+ solution is proportional to the antioxidant concentration.

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) diammonium salt

• Potassium persulfate

• Phosphate buffered saline (PBS) or ethanol

• Test compounds (N-Caffeoyldopamine, Caffeic Acid, Dopamine)

• Positive control (e.g., Trolox)

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or spectrophotometer

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a stock solution of ABTS (e.g., 7 mM) and potassium persulfate (e.g., 2.45 mM) in water.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Preparation of Working Solution: Dilute the ABTS•+ stock solution with PBS or ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Samples: Prepare a series of concentrations of the test compounds and the positive control in a suitable solvent.

• Assay:

  • Add a small volume of the test sample or standard (e.g., 10 µL) to a 96-well plate.

  • Add a larger volume of the ABTS•+ working solution (e.g., 190 µL) to each well.

• Incubation: Incubate the plate at room temperature for a specific time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of inhibition of ABTS•+ is calculated using the same formula as for the DPPH assay.

• IC50 Determination: The IC50 value is determined from the plot of percentage inhibition versus concentration.

Mandatory Visualizations

To further illustrate the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: Comparative antioxidant activity of N-CD and its precursors.

Caption: Experimental workflow for the DPPH antioxidant assay.

References

• 1. Antiradical Activity of Dopamine, L-DOPA, Adrenaline, and Noradrenaline in Water/Methanol and in Liposomal Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antioxidant effects of dopamine and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Coumaroyldopamine Edges Out N-Caffeoyldopamine in β2-Adrenergic Receptor Agonism

A pivotal study investigating the β-adrenoceptor agonist activity of various synthetic analogs, including N-caffeoyldopamine and N-coumaroyldopamine, demonstrated a clear distinction in their potencies.[1][2] The research indicated that while both compounds are effective β2-AR agonists, N-coumaroyldopamine exhibits a higher potency.[1] The decreasing order of potency was determined to be N-coumaroyldopamine > N-caffeoyldopamine > N-feruloyldopamine > N-sinapoyldopamine > N-cinnamoyldopamine.[1]

Quantitative Comparison of β2-Agonist Potency

The potency of these compounds was quantified by determining their apparent dissociation constants (Kd), which are inversely related to their binding affinity and agonist activity. A lower Kd value signifies a higher potency. The experimental data, summarized in the table below, shows that N-coumaroyldopamine has a lower apparent Kd value than N-caffeoyldopamine, indicating its superior potency as a β2-agonist.[2] For reference, the well-characterized β2-agonist salbutamol was also evaluated.

Compound	Apparent Kd (μM)
N-coumaroyldopamine	0.69
N-caffeoyldopamine	0.75
Salbutamol	0.65

Experimental Protocols

The determination of the β2-agonist potency for N-caffeoyldopamine and N-coumaroyldopamine was primarily achieved through a cell-based cyclic AMP (cAMP) accumulation assay.

Cell Culture and Treatment

Human myelocytic U937 cells, known to express a high density of β2-adrenergic receptors, were utilized for these experiments. The cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO2. For the assay, cells were washed and resuspended in a serum-free medium. The cell suspension was then treated with varying concentrations of N-caffeoyldopamine, N-coumaroyldopamine, or other reference agonists for a specified incubation period.

cAMP Measurement

Following incubation with the test compounds, the intracellular cAMP levels were measured using a competitive enzyme immunoassay (EIA). The principle of this assay is the competition between unlabeled cAMP in the cell lysate and a fixed quantity of acetylcholinesterase-labeled cAMP (cAMP tracer) for a limited number of binding sites on a cAMP-specific antibody. The plate is then washed to remove unbound reagents, and a substrate for the enzyme is added. The resulting color development is inversely proportional to the amount of cAMP in the initial sample. The concentration of cAMP in the samples was determined by comparing the optical density with a standard curve generated with known concentrations of cAMP.

To confirm that the observed increase in cAMP was mediated specifically through β2-adrenergic receptors, experiments were also conducted in the presence of β2-specific antagonists such as butoxamine and ICI 118551. Pre-treatment with these antagonists was shown to block the cAMP production induced by N-caffeoyldopamine and N-coumaroyldopamine, confirming their action via the β2-adrenoceptor.

Signaling Pathways and Experimental Workflow

The activation of the β2-adrenergic receptor by an agonist like N-caffeoyldopamine or N-coumaroyldopamine initiates a well-defined signaling cascade, leading to the production of cAMP. The general workflow for assessing the potency of these compounds follows a standardized procedure.

Caption: β2-Adrenergic Receptor Signaling Pathway.

Caption: Experimental Workflow for β2-Agonist Potency Assay.

References

• 1. N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of N-Caffeoyldopamine and Salbutamol: Efficacy as β2-Adrenergic Agonists

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the comparative efficacy of the naturally derived N-Caffeoyldopamine and the synthetic β2-agonist, salbutamol, supported by experimental data and detailed methodologies.

Introduction

The quest for effective and safe bronchodilators is a cornerstone of respiratory disease research. While synthetic short-acting β2-adrenergic agonists (SABAs) like salbutamol have long been the standard for rapid relief of bronchoconstriction, interest in naturally derived compounds with similar pharmacological profiles is growing. N-Caffeoyldopamine, a phytochemical found in various plants, has emerged as a compound of interest due to its structural similarities to catecholamines and demonstrated β2-adrenoceptor agonist activity. This guide provides an objective comparison of the efficacy of N-Caffeoyldopamine and salbutamol, presenting available experimental data to inform further research and drug development.

Comparative Efficacy Data

The following tables summarize the available quantitative data for N-Caffeoyldopamine and salbutamol, focusing on their interaction with the β2-adrenergic receptor and their functional and physiological effects.

Table 1: β2-Adrenergic Receptor Binding and Functional Potency

Parameter	N-Caffeoyldopamine	Salbutamol	Cell Line/System	Citation
Apparent Dissociation Constant (Kd)	0.75 µM	0.65 µM	U937 cells	[1]
EC50 for cAMP Accumulation	As potent as salbutamol	~0.6 µM	U937 cells / Human Airway Smooth Muscle Cells	[2][3]
Receptor Binding Affinity (pKA)	Data Not Available	5.9	Guinea-pig isolated trachea	[4]

Note: The apparent Kd values were derived from Km values in a cAMP production assay and provide an estimate of the ligand's potency in that specific cellular context.

Table 2: In Vivo Bronchodilator Effects

Direct comparative in vivo studies on the bronchodilator effects of N-Caffeoyldopamine and salbutamol are limited. However, studies on salbutamol provide a benchmark for its efficacy.

Study Type	Animal Model	Key Findings for Salbutamol	Citation
Hyperpnea-induced bronchoconstriction	Guinea-pig	Salbutamol pretreatment completely blocked the airway response to hyperpnea challenge.	[5]
Histamine-induced bronchoconstriction	Guinea-pig	Intravenous salbutamol (0.3-3 µg/kg) caused a dose-related reduction in bronchoconstriction.
Comparison with adrenaline	Human (mild to moderate asthma)	Salbutamol and adrenaline had approximately equivalent bronchodilator potency in vivo.

Table 3: Anti-Inflammatory and Antioxidant Activity

Activity	N-Caffeoyldopamine	Salbutamol	Key Findings	Citation
Antioxidant (DPPH radical scavenging)	IC50: 5.95 µM	Data Not Available	N-Caffeoyldopamine demonstrates potent antioxidant activity.
Antioxidant (ABTS radical scavenging)	IC50: 0.24 µM	Data Not Available	N-Caffeoyldopamine shows strong radical scavenging capabilities.
Anti-inflammatory	Inhibits NF-κB (in related compounds)	Inhibits NF-κB	Both compounds exhibit anti-inflammatory potential through the NF-κB pathway.

Signaling Pathways

The primary mechanism of action for both N-Caffeoyldopamine and salbutamol as β2-agonists involves the activation of the β2-adrenergic receptor, leading to an increase in intracellular cyclic AMP (cAMP). This signaling cascade is crucial for smooth muscle relaxation and bronchodilation.

β2-Adrenergic Receptor Signaling Pathway

Beyond its role as a β2-agonist, N-Caffeoyldopamine and related phenolic compounds exhibit anti-inflammatory and antioxidant properties. These effects may involve the modulation of the NF-κB signaling pathway and direct radical scavenging.

Anti-inflammatory and Antioxidant Pathways of N-Caffeoyldopamine

Experimental Protocols

β2-Adrenergic Receptor Radioligand Binding Assay

This protocol is a generalized method for determining the binding affinity of a compound to the β2-adrenergic receptor.

Radioligand Binding Assay Workflow

Detailed Methodology:

• Cell Culture and Membrane Preparation: Cells stably or transiently expressing the human β2-adrenergic receptor (e.g., CHO-K1 or HEK293 cells) are cultured to confluency. The cells are harvested, and crude membrane fractions are prepared by homogenization in a hypotonic buffer followed by differential centrifugation. The final membrane pellet is resuspended in an appropriate assay buffer.

• Binding Reaction: In a 96-well plate, the cell membranes are incubated with a fixed concentration of a suitable radioligand (e.g., [3H]-dihydroalprenolol) and a range of concentrations of the unlabeled test compound (N-Caffeoyldopamine or salbutamol). Non-specific binding is determined in the presence of a high concentration of a non-selective β-antagonist (e.g., propranolol). The incubation is typically carried out at room temperature for a defined period to reach equilibrium.

• Separation and Counting: The binding reaction is terminated by rapid filtration through glass fiber filters using a cell harvester. The filters are washed with ice-cold buffer to remove unbound radioligand. The radioactivity retained on the filters, representing the bound radioligand, is measured by liquid scintillation counting.

• Data Analysis: The specific binding is calculated by subtracting the non-specific binding from the total binding. The data are then analyzed using non-linear regression to determine the concentration of the test compound that inhibits 50% of the specific radioligand binding (IC50). The inhibition constant (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation.

cAMP Accumulation Assay (HTRF)

This protocol outlines a common method for measuring the functional consequence of β2-adrenergic receptor activation.

HTRF cAMP Assay Workflow

Detailed Methodology:

• Cell Preparation: Cells expressing the β2-adrenergic receptor are seeded into a 384-well plate and cultured to the desired confluency.

• Compound Treatment: The culture medium is removed, and cells are incubated with a stimulation buffer containing a phosphodiesterase inhibitor (to prevent cAMP degradation) and varying concentrations of the test agonist (N-Caffeoyldopamine or salbutamol).

• Cell Lysis and HTRF Reagent Addition: After the stimulation period, a lysis buffer containing the HTRF reagents (an anti-cAMP antibody labeled with a donor fluorophore, e.g., europium cryptate, and a cAMP analog labeled with an acceptor fluorophore, e.g., d2) is added to each well.

• Signal Detection: The plate is incubated to allow for the competitive binding of cellular cAMP and the labeled cAMP analog to the antibody. The plate is then read on an HTRF-compatible microplate reader, which measures the fluorescence resonance energy transfer (FRET) signal. The HTRF signal is inversely proportional to the amount of cAMP produced by the cells.

• Data Analysis: A standard curve is generated using known concentrations of cAMP. The cAMP concentrations in the cell lysates are determined by interpolating from the standard curve. The data are then plotted against the agonist concentration, and a dose-response curve is fitted to determine the EC50 value.

Conclusion

The available data indicate that N-Caffeoyldopamine is a potent β2-adrenoceptor agonist, with a potency for stimulating cAMP production comparable to that of salbutamol in a human myelocytic cell line. Furthermore, N-Caffeoyldopamine possesses significant antioxidant properties that are not typically associated with synthetic β2-agonists like salbutamol. The anti-inflammatory effects of both compounds appear to converge on the inhibition of the NF-κB pathway.

However, a direct comparison of their bronchodilator efficacy in relevant preclinical models of airway constriction is currently lacking in the published literature. Further in vivo studies are necessary to fully elucidate the therapeutic potential of N-Caffeoyldopamine as a bronchodilator. Additionally, more detailed investigations into its anti-inflammatory and antioxidant signaling pathways will provide a more complete understanding of its pharmacological profile. For drug development professionals, N-Caffeoyldopamine represents a promising natural lead compound that warrants further investigation for the treatment of respiratory diseases. Its dual action as a β2-agonist and an antioxidant could offer therapeutic advantages over traditional synthetic agonists.

References

• 1. researchgate.net [researchgate.net]
• 2. caringsunshine.com [caringsunshine.com]
• 3. N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Estimation of the efficacy and affinity of the beta 2-adrenoceptor agonist salmeterol in guinea-pig trachea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of N-Caffeoyldopamine and N-Feruloyldopamine Antioxidant Capacity

In the landscape of antioxidant research, N-caffeoyldopamine (NCD) and N-feruloyldopamine (NFD), two phenolic amides derived from the conjugation of dopamine with caffeic acid and ferulic acid respectively, have garnered significant attention. Their structural resemblance to naturally occurring potent antioxidants suggests a strong therapeutic potential. This guide provides a detailed comparative analysis of their antioxidant capacities, supported by experimental data, to assist researchers, scientists, and drug development professionals in their understanding and application of these compounds.

Quantitative Antioxidant Activity

The antioxidant potential of NCD and NFD has been evaluated using various in vitro assays, which measure different aspects of their radical scavenging and metal-chelating properties. The data consistently demonstrates that while both compounds are potent antioxidants, N-caffeoyldopamine exhibits superior activity in radical scavenging assays, whereas N-feruloyldopamine shows a slight advantage in chelating ferrous ions.[1]

A summary of the comparative antioxidant activities is presented in the table below:

Antioxidant Assay	N-Caffeoyldopamine	N-Feruloyldopamine	Reference Compounds
DPPH Radical Scavenging (IC50)	5.95 μM[1]	-	trans-Caffeic Acid: >50 μMtrans-Ferulic Acid: >50 μM
ABTS Radical Scavenging (IC50)	0.24 μM[1]	-	trans-Caffeic Acid: 2.15 μMtrans-Ferulic Acid: 4.87 μM
Ferrous Ion (Fe²⁺) Chelation (IC50)	3.48 mM[1]	3.17 mM[1]	Na₂EDTA (Positive Control)
Ferric-Reducing Antioxidant Power (FRAP)	822.45 μmol AAE/mmol	-	-

IC50: The half-maximal inhibitory concentration, representing the concentration of the compound required to scavenge 50% of the radicals or chelate 50% of the metal ions. A lower IC50 value indicates higher antioxidant activity. AAE: Ascorbic acid equivalent.

The data clearly indicates that N-caffeoyldopamine is a significantly more potent scavenger of DPPH and ABTS radicals compared to its parent compound, caffeic acid, and its counterpart, N-feruloyldopamine. In the ferric-reducing antioxidant power (FRAP) assay, N-caffeoyldopamine also demonstrated strong activity. Conversely, N-feruloyldopamine was found to be a slightly more effective chelator of ferrous ions than N-caffeoyldopamine. The antioxidant activity of both synthesized compounds was found to be greater than their parent acids.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparative analysis.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay assesses the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

• Reagents: DPPH solution (0.08 mM in methanol), test compounds (N-caffeoyldopamine, N-feruloyldopamine, and reference standards) at various concentrations.

• Procedure:

  • 0.1 mL of the test compound solution is mixed with 0.2 mL of the DPPH solution.

  • The mixture is incubated in the dark at room temperature for 30 minutes.

  • The absorbance of the solution is measured at 517 nm using a spectrophotometer.

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A₀ - Aₜ) / A₀] x 100 where A₀ is the absorbance of the control (DPPH solution without the test compound) and Aₜ is the absorbance of the sample.

  • The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+).

• Reagents: ABTS solution (7 mM), potassium persulfate (2.45 mM), test compounds at various concentrations.

• Procedure:

  • The ABTS radical cation is generated by reacting the ABTS stock solution with potassium persulfate in the dark at room temperature for 12-16 hours.

  • The ABTS•+ solution is diluted with methanol to an absorbance of 0.700 ± 0.02 at 734 nm.

  • Aliquots of the test compound solutions are mixed with the diluted ABTS•+ solution.

  • The absorbance is read at 734 nm after a 6-minute incubation period.

  • The percentage of ABTS•+ scavenging activity is calculated, and the IC50 value is determined as described for the DPPH assay.

Ferrous Ion (Fe²⁺) Chelation Assay

This assay evaluates the ability of a compound to chelate ferrous ions, which can otherwise catalyze the formation of reactive oxygen species.

• Reagents: Ferrous chloride (FeCl₂) solution (2 mM), ferrozine solution (5 mM), test compounds at various concentrations.

• Procedure:

  • The test compound is mixed with the FeCl₂ solution.

  • The reaction is initiated by the addition of ferrozine.

  • The mixture is shaken and incubated at room temperature for 10 minutes.

  • The absorbance of the iron(II)-ferrozine complex is measured at 562 nm.

  • The percentage of ferrous ion chelation is calculated, and the IC50 value is determined.

Visualizing the Methodologies

To further clarify the experimental processes, the following diagrams illustrate the workflows of the antioxidant assays.

DPPH Radical Scavenging Assay Workflow

References

• 1. Acetylcholinesterase Inhibition and Antioxidant Activity of N-trans-Caffeoyldopamine and N-trans-Feruloyldopamine - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of N-Caffeoyldopamine and Clovamide Bioactivity

For the attention of researchers, scientists, and drug development professionals, this guide provides an objective comparison of the bioactive properties of N-caffeoyldopamine and clovamide, supported by experimental data. Notably, the scientific literature often uses the terms N-caffeoyldopamine, clovamide, and N-caffeoyl-L-DOPA interchangeably to refer to the same chemical entity: (2S)-3-(3,4-dihydroxyphenyl)-2-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]propanoic acid.[1][2][3] This guide will proceed under this widely accepted synonymity, presenting a unified overview of its biological effects.

This naturally occurring phenolic amide, found in plants such as cocoa (Theobroma cacao) and red clover (Trifolium pratense), has garnered significant interest for its diverse pharmacological activities.[1][4] This document synthesizes findings on its antioxidant, anti-inflammatory, neuroprotective, and cardiovascular effects, presenting quantitative data in comparative tables and illustrating key molecular pathways.

Data Presentation: Comparative Bioactivity

The following tables summarize the quantitative data on the bioactivity of N-caffeoyldopamine/clovamide from various in vitro and in vivo studies.

Table 1: Antioxidant Activity

Assay	Test System	IC50 / EC50	Comparator	Comparator IC50 / EC50	Reference
DPPH Radical Scavenging	Chemical Assay	5.95 µM	Rosmarinic Acid	Comparable
DPPH Radical Scavenging	Chemical Assay	Caffeic Acid	Comparable
DPPH Radical Scavenging	Chemical Assay	Butylated Hydroxyanisole (BHA)	More effective than BHA
ABTS Radical Scavenging	Chemical Assay	0.24 µM	-	-
Linoleic Acid Oxidation	Chemical Assay	More efficient than epicatechin, catechin, and quercetin	Epicatechin, Catechin, Quercetin	-
Superoxide Radical (O2•−) Scavenging	Electrochemical System (RRDE)	Powerful scavenger	-	-

Table 2: Anti-inflammatory Activity

Model	Key Parameter	Effect	Concentration	Comparator	Comparator Effect	Reference
PMA-stimulated Human Monocytes	Superoxide Anion (O2-) Production	Inhibition	Maximal at 10-100 nM	Rosmarinic Acid	Similar inhibition
PMA-stimulated Human Monocytes	Cytokine Release	Inhibition	Maximal at 10-100 nM	Rosmarinic Acid	Similar inhibition
PMA-stimulated Human Monocytes	NF-κB Activation	Inhibition	-	Rosmarinic Acid	Similar inhibition
Human Monocytes	PPARγ Activity	Enhancement	-	-	-
LPS-induced BV2 Microglial Cells	Nitric Oxide (NO) Production	Reduction	-	-	-
LPS-induced BV2 Microglial Cells	iNOS Expression	Reduction	-	-	-

Table 3: Neuroprotective Activity

Model	Insult	EC50	Maximal Protection	Comparator	Comparator EC50	Reference
Differentiated SH-SY5Y Cells	Oxidative Stress (t-BOOH)	0.9 - 3.7 µM	40-60% reduction in cell death	Rosmarinic Acid	0.9 - 3.7 µM
Differentiated SK-N-BE(2) Cells	Excitotoxicity (L-glutamate)	0.9 - 3.7 µM	40-60% reduction in cell death	Rosmarinic Acid	0.9 - 3.7 µM
Differentiated SH-SY5Y Cells	Ischemia-Reperfusion (OGD/R)	0.9 - 3.7 µM	40-60% reduction in cell death	Rosmarinic Acid	0.9 - 3.7 µM

Table 4: Cardiovascular and Related Activities

Target/System	Effect	Potency (Concentration)	Mechanism	Reference
β2-Adrenoceptors (in U937 cells)	Agonist, increases cAMP	< 0.05 µM	Activation of β2-adrenoceptors
Platelet P-selectin Expression	Inhibition	30% inhibition at 0.05 µM	Partially via β2-adrenoceptors
Platelet-leukocyte Interactions	Suppression	36% suppression at 0.05 µM	Inhibition of P-selectin expression
Acetylcholinesterase (AChE)	Inhibition	-	-

Key Bioactivities and Mechanisms of Action

Antioxidant Properties: N-caffeoyldopamine/clovamide is a potent antioxidant. Its structure, which includes catechol moieties from both the caffeic acid and dopamine portions, enables it to effectively scavenge free radicals by donating hydrogen atoms. In various assays, it has demonstrated superior or comparable antioxidant activity to well-known antioxidants like rosmarinic acid, caffeic acid, epicatechin, and even the synthetic antioxidant BHA.

Anti-inflammatory Effects: The anti-inflammatory actions of N-caffeoyldopamine/clovamide are significant. It has been shown to inhibit the activation of the crucial pro-inflammatory transcription factor NF-κB. This leads to a downstream reduction in the release of pro-inflammatory cytokines and the generation of superoxide anions in immune cells. Furthermore, it enhances the activity of PPARγ, a nuclear receptor with known anti-inflammatory properties.

Neuroprotective Potential: N-caffeoyldopamine/clovamide exhibits neuroprotective effects in various in vitro models of neuronal death, including those mimicking oxidative stress, excitotoxicity, and ischemia-reperfusion injury. Its protective mechanisms are linked to its antioxidant properties, prevention of intracellular calcium overload, and modulation of gene expression. The neuroprotective efficacy is comparable to that of rosmarinic acid.

Cardiovascular and Other Activities: N-caffeoyldopamine acts as a potent β2-adrenoceptor agonist, leading to an increase in intracellular cAMP. This mechanism is implicated in its ability to inhibit platelet activation and platelet-leukocyte interactions by suppressing P-selectin expression.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and processes discussed, the following diagrams have been generated using the DOT language.

Caption: Anti-inflammatory signaling pathway of N-caffeoyldopamine (clovamide).

References

• 1. Clovamide and Its Derivatives—Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clovamide and Its Derivatives-Bioactive Components of Theobroma cacao and Other Plants in the Context of Human Health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. doaj.org [doaj.org]
• 4. researchgate.net [researchgate.net]

Unveiling the Antioxidant Prowess of N-Caffeoyldopamine: A Comparative Guide to Assay Cross-Validation

For Immediate Release

[City, State] – [Date] – In the continuous quest for novel therapeutic agents, the antioxidant potential of natural compounds is a focal point of research. N-Caffeoyldopamine (NCD), a phenolic compound found in various plants, has garnered significant interest for its free-radical scavenging capabilities. This guide provides a comprehensive cross-validation of different assays used to measure the antioxidant potential of NCD, offering researchers, scientists, and drug development professionals a comparative analysis of its performance, supported by experimental data.

Quantitative Analysis of N-Caffeoyldopamine's Antioxidant Potential

The antioxidant capacity of N-Caffeoyldopamine has been quantified using several common in vitro assays. The following table summarizes the key performance indicators of N-trans-Caffeoyldopamine in scavenging various free radicals.

Assay	Metric	Result for N-trans-Caffeoyldopamine	Reference Compound
DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay	IC50	5.95 μM[1]	Not specified in the cited study
ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay	IC50	0.24 μM[1]	Not specified in the cited study
FRAP (Ferric Reducing Antioxidant Power) Assay	Ascorbic Acid Equivalent (AAE)	822.45 μmol/mmol[1]	Ascorbic Acid

IC50: The concentration of the antioxidant required to scavenge 50% of the initial free radicals. A lower IC50 value indicates higher antioxidant activity. AAE: Ascorbic Acid Equivalent, a measure of the antioxidant capacity equivalent to that of ascorbic acid.

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below to facilitate reproducibility and cross-laboratory validation.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

Principle: The DPPH radical has a deep violet color in solution, with a characteristic absorption at approximately 517 nm. When reduced by an antioxidant, the color changes to a pale yellow. The degree of discoloration is proportional to the scavenging activity of the antioxidant.

Protocol:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Reaction mixture: Add various concentrations of N-Caffeoyldopamine to the DPPH solution. A control is prepared with methanol instead of the sample.

• Incubation: Incubate the mixtures in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of the solutions at 517 nm using a spectrophotometer.

• Calculation of scavenging activity: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC50 determination: The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of N-Caffeoyldopamine.

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

Principle: The ABTS radical cation is a blue-green chromophore with a characteristic absorption at 734 nm. In the presence of an antioxidant, the ABTS•+ is reduced, leading to a decrease in absorbance.

Protocol:

• Generation of ABTS•+: React a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate in the dark at room temperature for 12-16 hours.

• Preparation of ABTS•+ working solution: Dilute the ABTS•+ stock solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction mixture: Add various concentrations of N-Caffeoyldopamine to the ABTS•+ working solution.

• Incubation: Incubate the mixtures at room temperature for a defined period (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation of scavenging activity: The percentage of inhibition is calculated as in the DPPH assay.

• IC50 determination: The IC50 value is determined from the dose-response curve.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Principle: The reduction of the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous form (Fe²⁺-TPTZ) at low pH results in the formation of an intense blue color, which can be measured spectrophotometrically at 593 nm.

Protocol:

• Preparation of FRAP reagent: Mix acetate buffer (300 mM, pH 3.6), TPTZ solution (10 mM in 40 mM HCl), and FeCl₃ solution (20 mM) in a 10:1:1 (v/v/v) ratio.

• Reaction mixture: Add N-Caffeoyldopamine solution to the FRAP reagent.

• Incubation: Incubate the mixture at 37°C for a specified time (e.g., 30 minutes).

• Measurement: Measure the absorbance of the resulting blue solution at 593 nm.

• Quantification: The antioxidant capacity is determined by comparing the absorbance change with that of a known standard, typically ascorbic acid, and is expressed as Ascorbic Acid Equivalents (AAE).

Cellular Antioxidant Assay (CAA)

The CAA measures the antioxidant activity of a compound within a cellular environment, providing a more biologically relevant assessment.

Principle: The assay utilizes a fluorescent probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), which is taken up by cells and deacetylated to the non-fluorescent 2',7'-dichlorofluorescin (DCFH). In the presence of reactive oxygen species (ROS), DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF). Antioxidants can suppress this oxidation, leading to a reduction in fluorescence.

Protocol:

• Cell Culture: Plate adherent cells (e.g., HepG2) in a 96-well microplate and grow to confluence.

• Loading with DCFH-DA: Wash the cells with phosphate-buffered saline (PBS) and incubate them with a solution of DCFH-DA.

• Treatment with Antioxidant: Remove the DCFH-DA solution and treat the cells with various concentrations of N-Caffeoyldopamine.

• Induction of Oxidative Stress: After incubation with the antioxidant, expose the cells to a peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH).

• Fluorescence Measurement: Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 538 nm emission) over time using a microplate reader.

• Calculation of CAA: The antioxidant activity is quantified by calculating the area under the fluorescence curve and comparing it to a control (cells treated with AAPH but no antioxidant). The results are often expressed as quercetin equivalents.

Visualizing the Mechanisms of Action

To understand the workflow of these assays and the potential signaling pathway involved in N-Caffeoyldopamine's cellular antioxidant activity, the following diagrams are provided.

Caption: A generalized workflow for the in vitro antioxidant assays described.

Caption: The proposed Keap1-Nrf2 signaling pathway for N-Caffeoyldopamine's cellular antioxidant effect.

Conclusion

The cross-validation of these assays demonstrates that N-Caffeoyldopamine is a potent antioxidant. The chemical-based assays (DPPH, ABTS, FRAP) provide a fundamental understanding of its radical scavenging and reducing capabilities, with the ABTS assay indicating particularly high activity. The cellular antioxidant assay offers a more physiologically relevant model, and while specific data for N-Caffeoyldopamine is an area for further research, the provided protocol serves as a robust framework for such investigations. The likely involvement of the Nrf2 signaling pathway suggests that N-Caffeoyldopamine may not only act as a direct antioxidant but also enhance the endogenous antioxidant defenses of the cell. This comprehensive guide serves as a valuable resource for the continued exploration and development of N-Caffeoyldopamine as a potential therapeutic agent.

References

• 1. zen-bio.com [zen-bio.com]

Does N-Caffeoyldopamine show superior anti-inflammatory effects compared to caffeic acid?

A comprehensive review of experimental data suggests that N-Caffeoyldopamine, a conjugate of caffeic acid and dopamine, may offer enhanced anti-inflammatory activities compared to caffeic acid alone. This guide provides a detailed comparison of their performance based on available experimental data, outlining their mechanisms of action and the experimental protocols used for their evaluation.

While direct comparative studies are limited, the unique combination of caffeic acid and dopamine in N-Caffeoyldopamine is believed to contribute to its potent antioxidative, neuroprotective, and anti-inflammatory properties. Caffeic acid is a well-established anti-inflammatory agent known to modulate key inflammatory pathways. The addition of the dopamine moiety in N-Caffeoyldopamine may introduce additional mechanisms of action, potentially leading to superior efficacy.

Quantitative Comparison of Anti-inflammatory Activity

To facilitate a clear comparison, the following table summarizes the available quantitative data on the anti-inflammatory effects of N-Caffeoyldopamine and caffeic acid from various in vitro studies. It is important to note that these results are collated from different studies and may not be directly comparable due to variations in experimental conditions.

Compound	Assay	Cell Line	Stimulant	IC50 / Inhibition	Reference
Caffeic Acid	Nitric Oxide (NO) Production	RAW 264.7 Macrophages	LPS	IC50 values for derivatives ranging from 2.4 µM to 21.0 µM	[1]
Caffeic Acid	Nitric Oxide (NO) Production	RAW 264.7 Macrophages	LPS	Significant inhibition at 5 µg/mL and 10 µg/mL
Caffeic Acid	TNF-α Production	Paracetamol-induced rats	Paracetamol	66% reduction at 40 mg/kg
Caffeic Acid	IL-6 Production	RA-FLS	-	Significant reduction
Caffeic Acid	PGE2 Production	RA-FLS	-	Significant repression
N-Caffeoyldopamine	COX-I Inhibition	-	-	20-40% inhibition at 0.05 µmol/L
N-Caffeoyldopamine	COX-II Inhibition	-	-	16-33% inhibition at 0.05 µmol/L

Mechanistic Insights: Signaling Pathways

The anti-inflammatory effects of both caffeic acid and N-Caffeoyldopamine are mediated through the modulation of key signaling pathways involved in the inflammatory response. The primary mechanism for caffeic acid involves the inhibition of the NF-κB pathway.

Caffeic Acid's Anti-inflammatory Signaling Pathway

Caption: Caffeic acid inhibits the NF-κB signaling pathway.

N-Caffeoyldopamine is thought to share this inhibitory effect on the NF-κB pathway due to its caffeic acid component. Additionally, the dopamine moiety may contribute by activating β2-adrenoceptors, leading to an increase in intracellular cAMP, which can have anti-inflammatory effects.

Putative Anti-inflammatory Signaling Pathway of N-Caffeoyldopamine

Caption: N-Caffeoyldopamine's dual anti-inflammatory mechanism.

Detailed Experimental Protocols

The following sections describe the methodologies for key experiments cited in the comparison of N-Caffeoyldopamine and caffeic acid.

In Vitro Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

This assay is a standard method to screen for anti-inflammatory activity.

Workflow:

Caption: Workflow for the nitric oxide inhibition assay.

Detailed Steps:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified atmosphere.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1 x 10^5 cells/well and allowed to adhere for 24 hours.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compounds (caffeic acid or N-Caffeoyldopamine) and the cells are pre-incubated for 1 hour.

• Stimulation: Lipopolysaccharide (LPS) is added to each well at a final concentration of 1 µg/mL to induce an inflammatory response. A control group without LPS stimulation and a vehicle control group are also included.

• Incubation: The plates are incubated for an additional 24 hours.

• Nitrite Measurement: The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. Briefly, 100 µL of supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Absorbance Reading: The absorbance is measured at 540 nm using a microplate reader.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated vehicle control. The IC50 value, the concentration of the compound that inhibits 50% of NO production, is determined from the dose-response curve.

Measurement of Pro-inflammatory Cytokines (TNF-α and IL-6)

Enzyme-linked immunosorbent assay (ELISA) is commonly used to quantify the levels of specific cytokines in cell culture supernatants or biological fluids.

Methodology:

• Sample Collection: Cell culture supernatants are collected after treatment with the test compounds and/or inflammatory stimuli.

• ELISA Procedure: Commercially available ELISA kits for TNF-α and IL-6 are used according to the manufacturer's instructions.

• Data Quantification: The concentrations of the cytokines are determined by comparing the absorbance of the samples to a standard curve generated with recombinant cytokines.

Conclusion

The available evidence, although not from direct comparative studies, suggests that N-Caffeoyldopamine holds promise as a potent anti-inflammatory agent, potentially superior to caffeic acid. Its dual mechanism of action, combining the NF-κB inhibitory properties of caffeic acid with the potential cAMP-elevating effects of dopamine, provides a strong rationale for its enhanced activity. However, to definitively establish its superiority, direct head-to-head comparative studies evaluating a range of inflammatory markers and utilizing standardized experimental protocols are essential. Such studies would provide the robust data needed to guide future research and development of N-Caffeoyldopamine as a therapeutic agent for inflammatory diseases.

References

• 1. Caffeic acid derivatives: in vitro and in vivo anti-inflammatory properties - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability of N-Caffeoyldopamine and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting a comparative stability study of N-Caffeoyldopamine (N-CD) and its analogs. Due to a lack of publicly available, direct comparative stability data, this document outlines the rationale, key experimental protocols, and expected degradation pathways based on the known chemistry of related compounds. This information is intended to empower researchers to design and execute their own stability studies to generate the necessary comparative data.

Introduction to N-Caffeoyldopamine and its Analogs

N-Caffeoyldopamine (N-CD) is a naturally occurring phenolic compound found in various plants. It belongs to a class of compounds known as phenylpropanoid amides, which are characterized by a phenylpropanoid moiety linked to a neurotransmitter or its analog via an amide bond. N-CD and its analogs, such as N-coumaroyldopamine, N-feruloyldopamine, and N-sinapoyldopamine, have garnered significant interest in the scientific community for their potential therapeutic properties, including antioxidant and cardiovascular effects.[1] The stability of these compounds is a critical factor in their potential development as pharmaceutical agents, as it influences their shelf-life, formulation, and ultimately, their efficacy and safety.

The general structure of N-Caffeoyldopamine and its common analogs is presented below:

• N-Caffeoyldopamine (N-CD): Composed of caffeic acid and dopamine.

• N-coumaroyldopamine: Composed of p-coumaric acid and dopamine.

• N-feruloyldopamine: Composed of ferulic acid and dopamine.

• N-sinapoyldopamine: Composed of sinapic acid and dopamine.

The Critical Role of Stability Studies

Stability testing is a crucial component of drug development, providing essential information on how the quality of a drug substance or drug product varies with time under the influence of environmental factors such as temperature, humidity, and light. Forced degradation studies, where the compound is subjected to stress conditions more severe than accelerated stability testing, are vital for several reasons:

• Identification of Degradation Products: These studies help in identifying potential degradation products that could form under various conditions.

• Elucidation of Degradation Pathways: Understanding how a molecule degrades is essential for developing stable formulations and establishing appropriate storage conditions.

• Development of Stability-Indicating Methods: The results from forced degradation studies are used to develop and validate analytical methods that can accurately measure the active pharmaceutical ingredient (API) in the presence of its degradation products.

• Assessment of Intrinsic Stability: These studies provide insights into the inherent stability of the molecule.

Experimental Protocols for Forced Degradation Studies

The following are detailed, generalized methodologies for conducting forced degradation studies on N-Caffeoyldopamine and its analogs. These protocols are based on standard industry practices and should be adapted and optimized for the specific compounds being tested.

General Procedure

A stock solution of the test compound (e.g., 1 mg/mL) is prepared in a suitable solvent (e.g., methanol or a mixture of methanol and water). This stock solution is then subjected to the stress conditions outlined below. Samples are withdrawn at appropriate time points, neutralized if necessary, diluted to a suitable concentration, and analyzed by a stability-indicating HPLC method. A control sample, stored under normal conditions, is analyzed concurrently.

Acid and Base Hydrolysis

• Objective: To assess the stability of the amide bond and other susceptible functional groups to acid and base-catalyzed hydrolysis.

• Protocol:

  • Acid Hydrolysis: Treat the stock solution with an equal volume of 1 M HCl. The mixture is then heated at a controlled temperature (e.g., 60-80 °C) for a specified period (e.g., 2, 4, 8, 24 hours). After the desired time, the solution is cooled and neutralized with an equivalent amount of 1 M NaOH.

  • Base Hydrolysis: Treat the stock solution with an equal volume of 1 M NaOH. The mixture is then kept at room temperature or heated at a controlled temperature (e.g., 40-60 °C) for a specified period. After the desired time, the solution is cooled and neutralized with an equivalent amount of 1 M HCl. Note: Based on studies of related compounds like caffeic acid, catechols are known to be particularly susceptible to degradation under alkaline conditions.

Oxidative Degradation

• Objective: To evaluate the susceptibility of the catechol and other moieties to oxidation.

• Protocol:

  • Treat the stock solution with an equal volume of a solution of hydrogen peroxide (e.g., 3-30% H₂O₂).

  • The mixture is kept at room temperature for a specified period, protected from light.

  • Samples are withdrawn at various time points and analyzed.

Thermal Degradation

• Objective: To assess the stability of the compound at elevated temperatures.

• Protocol:

  • Solid State: A known amount of the solid compound is placed in a controlled temperature oven (e.g., 60-80 °C) for a specified period. Samples are then dissolved in a suitable solvent for analysis.

  • Solution State: The stock solution is heated in a controlled temperature bath (e.g., 60-80 °C) for a specified period.

Photolytic Degradation

• Objective: To determine the compound's sensitivity to light.

• Protocol:

  • The stock solution is exposed to a light source that provides both UV and visible light of a specified intensity (e.g., according to ICH Q1B guidelines).

  • A control sample is kept in the dark under the same temperature conditions.

  • Samples are analyzed at various time points.

Data Presentation: Comparative Stability Profile

While specific data is not available, the results of the forced degradation studies should be summarized in a table to allow for easy comparison of the stability of N-Caffeoyldopamine and its analogs. The table should include the percentage of degradation for each compound under each stress condition.

Table 1: Template for Comparative Stability Data of N-Caffeoyldopamine and its Analogs

Compound	Stress Condition	Time (hours)	% Degradation	Major Degradation Products (Retention Time)
N-Caffeoyldopamine	1 M HCl, 80°C	24
1 M NaOH, 60°C	8
30% H₂O₂, RT	24
Dry Heat, 80°C	48
Photolytic	24
N-coumaroyldopamine	1 M HCl, 80°C	24
1 M NaOH, 60°C	8
30% H₂O₂, RT	24
Dry Heat, 80°C	48
Photolytic	24
N-feruloyldopamine	1 M HCl, 80°C	24
1 M NaOH, 60°C	8
30% H₂O₂, RT	24
Dry Heat, 80°C	48
Photolytic	24
N-sinapoyldopamine	1 M HCl, 80°C	24
1 M NaOH, 60°C	8
30% H₂O₂, RT	24
Dry Heat, 80°C	48
Photolytic	24

Proposed Stability-Indicating HPLC Method

A robust stability-indicating HPLC method is essential for separating the parent compound from its degradation products. The following is a suggested starting point for method development.

Table 2: Proposed HPLC Method Parameters

Parameter	Recommended Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start with a low percentage of B, and gradually increase to elute more hydrophobic compounds.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	Diode Array Detector (DAD) to monitor multiple wavelengths (e.g., 280 nm and 320 nm)
Injection Volume	10 µL

Visualization of Workflows and Pathways

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for conducting forced degradation studies.

Potential Degradation Pathways of N-Caffeoyldopamine

Caption: Potential degradation pathways of N-Caffeoyldopamine.

Conclusion

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of N-Caffeoyldopamine

For researchers, scientists, and professionals in drug development, the safe handling and disposal of chemical compounds are paramount. N-Caffeoyldopamine, a compound of interest in various research fields, requires careful management throughout its lifecycle, including its ultimate disposal. Due to its classification as a hazardous substance, improper disposal can pose significant risks to human health and the environment. This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of N-Caffeoyldopamine.

Safety and Hazard Profile of N-Caffeoyldopamine

Understanding the inherent hazards of N-Caffeoyldopamine is the first step in ensuring its proper disposal. It is categorized as harmful if swallowed and is recognized as being very toxic to aquatic life, with long-lasting effects. Therefore, it must be treated as hazardous chemical waste. Under no circumstances should N-Caffeoyldopamine or its residues be disposed of down the sink or in regular solid waste streams.

Data Presentation: Key Properties for Disposal Consideration

A summary of the essential physical and chemical properties of N-Caffeoyldopamine is provided in the table below. This information is critical for selecting appropriate waste containers and understanding its environmental fate.

Property	Value	Reference
Chemical Formula	C₁₇H₁₇NO₅	[1]
Molar Mass	315.32 g/mol	[1]
Appearance	Solid (assumed)
Solubility	Information not readily available, but likely soluble in organic solvents.
Hazard Statements	Harmful if swallowed. Very toxic to aquatic life with long lasting effects.
Disposal Consideration	Must be disposed of as hazardous waste. Avoid release to the environment.

Experimental Protocol: Step-by-Step Disposal Procedure

The following protocol outlines the necessary steps for the safe collection, storage, and disposal of N-Caffeoyldopamine waste generated in a laboratory setting. This procedure is based on general guidelines for hazardous chemical waste management.

1. Waste Identification and Segregation:

• All materials contaminated with N-Caffeoyldopamine, including unused product, solutions, contaminated personal protective equipment (PPE), and cleaning materials, must be considered hazardous waste.

• Segregate N-Caffeoyldopamine waste from other chemical waste streams to prevent potentially dangerous reactions. Do not mix it with incompatible materials such as strong oxidizing agents.

2. Waste Collection and Container Requirements:

• Use a designated, leak-proof, and chemically compatible waste container. A high-density polyethylene (HDPE) or glass container with a secure screw-top cap is recommended.

• The original product container, if empty and in good condition, can be used for waste collection.

• Ensure the container is clearly labeled as "Hazardous Waste" and specifies the contents as "N-Caffeoyldopamine waste." The label should also include the date of waste accumulation and the responsible researcher's name and contact information.

3. Storage in a Satellite Accumulation Area (SAA):

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory where the waste is generated.

• The SAA should be a secondary containment system, such as a chemical-resistant tray or cabinet, to contain any potential leaks or spills.

• Ensure the SAA is located away from drains, heat sources, and high-traffic areas.

4. Disposal of Empty Containers:

• Empty containers that previously held N-Caffeoyldopamine must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

• The rinsate from the triple-rinse procedure must be collected and disposed of as hazardous waste in the designated N-Caffeoyldopamine waste container.

• After triple-rinsing, the original labels on the container should be defaced or removed, and the container can then be disposed of as non-hazardous solid waste.

5. Arranging for Final Disposal:

• Once the waste container is full or has been in storage for a designated period (as per institutional guidelines, typically not exceeding one year), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Never attempt to transport hazardous waste off-site yourself.

Mandatory Visualization: Chemical Waste Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-Caffeoyldopamine waste.

Caption: Workflow for N-Caffeoyldopamine Waste Disposal.

By adhering to these procedures, laboratory personnel can ensure the safe and environmentally responsible disposal of N-Caffeoyldopamine, thereby protecting themselves, their colleagues, and the ecosystem. Always consult your institution's specific chemical hygiene plan and waste disposal guidelines for any additional requirements.

References

• 1. N-Caffeoyldopamine | C17H17NO5 | CID 10171904 - PubChem [pubchem.ncbi.nlm.nih.gov]

Essential Safety and Logistics for Handling N-Caffeoyldopamine

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

Due to the lack of specific toxicological data for N-Caffeoyldopamine, a conservative approach to PPE is essential. The recommendations for handling phenol and other catecholamines should be considered the minimum requirement.

Summary of Recommended Personal Protective Equipment

PPE Category	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields. In cases of splash risk, chemical splash goggles and a face shield should be used.[1]	Protects against accidental splashes of N-Caffeoyldopamine solutions or solid particles.
Hand Protection	Double-gloving with nitrile exam-style gloves for incidental contact with dilute solutions. For handling concentrated solutions or for prolonged contact, heavy-duty neoprene or butyl rubber gloves over nitrile gloves are recommended.[1]	Phenolic compounds can be absorbed through the skin.[1] The outer glove provides primary chemical resistance, while the inner glove offers protection in case of a breach of the outer glove. Regular glove changes are crucial.
Body Protection	A fully buttoned, long-sleeved laboratory coat. For significant splash potential, a chemically resistant apron made of butyl rubber or neoprene should be worn over the lab coat.[1]	Prevents skin contact with the compound. An apron provides an additional barrier for handling larger quantities or during procedures with a higher risk of spills.
Respiratory Protection	Not generally required when handling small quantities in a well-ventilated area or a fume hood. If aerosols or dust may be generated, a NIOSH-approved respirator with an organic vapor/particulate filter (N95 or better) is necessary.[2]	To prevent inhalation of the compound, especially if it is a powder or if aerosols are generated during handling. A proper fit test and training are required for respirator use.
Footwear	Closed-toe shoes that cover the entire foot.	Protects feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Procedures

• Preparation and Planning:

  • Review this guide and any available safety information for related compounds.

  • Ensure all necessary PPE is available and in good condition.

  • Locate the nearest safety shower and eyewash station and confirm they are operational.

  • Prepare your work area in a designated chemical fume hood to minimize inhalation exposure.

• Handling Solid N-Caffeoyldopamine:

  • When weighing the solid compound, do so in a fume hood or a ventilated balance enclosure to avoid inhaling dust particles.

  • Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust.

• Preparing Solutions:

  • When dissolving N-Caffeoyldopamine, add the solvent to the solid slowly to avoid splashing.

  • Be aware of the solvents used in procedures such as synthesis, which may include dichloromethane, and handle them with appropriate precautions.

  • N-Caffeoyldopamine is sensitive to light and air, so solutions should be prepared fresh and stored in amber vials or containers wrapped in foil. For long-term storage, purging with an inert gas like nitrogen or argon is recommended.

• During Experimentation:

  • Keep all containers with N-Caffeoyldopamine closed when not in use.

  • If heating is required, do so in a controlled manner (e.g., using a heating mantle with a temperature controller) and ensure proper ventilation.

  • Avoid working alone, especially when handling hazardous chemicals.

• Post-Experiment:

  • Decontaminate all surfaces and equipment that came into contact with N-Caffeoyldopamine.

  • Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of N-Caffeoyldopamine and associated waste is critical to prevent environmental contamination and ensure safety.

• Waste Segregation:

  • All solid waste contaminated with N-Caffeoyldopamine (e.g., gloves, weigh boats, paper towels) should be placed in a designated, labeled hazardous waste container.

  • Liquid waste containing N-Caffeoyldopamine should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

  • Sharps (needles, scalpels) contaminated with N-Caffeoyldopamine must be disposed of in a designated sharps container.

• Waste Container Management:

  • All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name "N-Caffeoyldopamine".

  • Keep waste containers securely closed except when adding waste.

  • Store waste containers in a designated, secondary containment area away from incompatible materials.

• Final Disposal:

  • Follow your institution's hazardous waste disposal procedures. This typically involves arranging for pickup by the Environmental Health and Safety (EHS) department.

  • Do not pour N-Caffeoyldopamine waste down the drain. As a catecholamine-related compound, it can have environmental effects. The disposal of related compounds like epinephrine is regulated.

Experimental Protocol Example: Synthesis of N-Caffeoyldopamine

The following is a generalized protocol for the synthesis of N-Caffeoyldopamine, based on literature. All steps must be performed in a chemical fume hood with appropriate PPE.

• Activation of Caffeic Acid:

  • Dissolve caffeic acid in a suitable solvent (e.g., dichloromethane) under an inert atmosphere.

  • Add a coupling agent (e.g., propylphosphoric acid cyclic anhydride or via conversion to an acid chloride with ethyl chloroformate and triethylamine).

  • Stir the reaction mixture at room temperature for a specified time to allow for the activation of the carboxylic acid.

• Condensation with Dopamine:

  • In a separate flask, dissolve dopamine hydrochloride in a suitable solvent, and add a base (e.g., triethylamine) to neutralize the hydrochloride salt.

  • Add the dopamine solution to the activated caffeic acid mixture.

  • Allow the reaction to proceed, monitoring its progress by a suitable method (e.g., thin-layer chromatography).

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction mixture with an appropriate aqueous solution.

  • Separate the organic layer and wash it sequentially with dilute acid, base, and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

  • Remove the solvent under reduced pressure.

  • Purify the crude product using a suitable technique, such as column chromatography or high-performance liquid chromatography (HPLC).

Visualizing the Handling Workflow

Caption: A logical workflow for the safe handling of N-Caffeoyldopamine.

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. Efficient N-Acyldopamine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]